FM4-64

• CAS: 162112-35-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Mechanism of Action of FM4-64

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular and cellular mechanisms of action of FM4-64, a widely used fluorescent probe in cell biology. It is intended for researchers, scientists, and professionals in drug development who utilize this tool for studying endocytosis, vesicle trafficking, and membrane dynamics.

Core Principles of FM4-64 Action

FM4-64, a lipophilic styryl dye, is a vital stain used to monitor the endocytic pathway in a variety of eukaryotic cells, including yeast, fungi, and plant cells.[1][2][3][4] Its mechanism of action is primarily based on its amphiphilic nature, possessing a positively charged head and a lipophilic tail.[5] This structure renders the dye impermeant to cell membranes, ensuring that its internalization is predominantly an active, energy-dependent process.[6][7][8]

Upon application, FM4-64 rapidly inserts into the outer leaflet of the plasma membrane, leading to a significant increase in its fluorescence.[9][10] Subsequently, the dye is internalized via endocytic vesicles and trafficked through the endomembrane system. This progression allows for the sequential labeling of various organelles, including early and late endosomes, and ultimately the vacuolar membrane.[1][11][12] The internalization of FM4-64 is a time and temperature-dependent process.[4][11]

While endocytosis is the canonical pathway for FM4-64 uptake, an alternative, non-endocytic mechanism has been identified in certain cell types, such as astrocytes. In these cells, FM4-64 can enter through store-operated calcium channels (SOCCs), suggesting a potential for this dye to also probe ion channel activity.[13][14]

Physicochemical and Spectral Properties

FM4-64 is a water-soluble, lipophilic styryl dye.[15] Its fluorescence is significantly enhanced in hydrophobic environments, such as lipid membranes, compared to aqueous solutions.[7][10]

Property	Value	Reference
Molecular Formula	C30H45Br2N3	[16]
Molecular Weight	607.51 g/mol	[16]
Excitation (Maximum)	558 nm	[17]
Emission (Maximum)	634 nm	[17]
Solubility	Soluble in DMSO and water	[15][16]

Experimental Protocols and Methodologies

The following sections detail common experimental protocols for utilizing FM4-64 to study endocytosis and vacuolar dynamics.

General Staining Protocol for Endocytosis Tracking

This protocol is a generalized procedure and may require optimization for specific cell types and experimental conditions.

Materials:

• FM4-64 stock solution (1.6 µM in DMSO)

• Cell culture medium (e.g., YPD for yeast)

• Phosphate-buffered saline (PBS)

• Microscopy slides and coverslips

Procedure:

• Cell Preparation: Grow cells to the desired confluency. For suspension cultures, pellet the cells by centrifugation.

• Staining: Resuspend the cells in fresh medium containing FM4-64 at a final concentration of 5-20 µM.[15][17]

• Incubation: Incubate the cells at room temperature or 30°C for a short period (e.g., 5-30 minutes) to label the plasma membrane.[15][17]

• Washing: Pellet the cells and wash twice with fresh, dye-free medium or PBS to remove excess FM4-64.[15]

• Chase: Resuspend the cells in fresh, dye-free medium and incubate for a longer period (e.g., 20-120 minutes) to allow for the internalization and trafficking of the dye to the vacuole.[11][18]

• Imaging: Mount the cells on a microscope slide and observe using fluorescence microscopy with appropriate filter sets.

Pulse-Chase Labeling of Yeast Vacuoles

This specific protocol is designed to exclusively label the vacuolar membranes in yeast.[18]

Materials:

• Yeast cells in log-phase growth

• YPD medium

• FM4-64 stock solution (1.6 µM in DMSO)

• YNB medium

Procedure:

• Harvest 1 mL of log-phase yeast cells by centrifugation.

• Resuspend the cell pellet in 50 µL of YPD medium containing 1 µL of FM4-64 stock solution.

• Incubate at 30°C for 20 minutes.

• Add 1 mL of YPD and centrifuge to pellet the cells.

• Resuspend the cell pellet in 5 mL of fresh YPD and incubate with shaking at 30°C for 90-120 minutes.

• Harvest the cells by centrifugation and resuspend in 25 µL of YNB medium for microscopy.

Signaling Pathways and Molecular Interactions

The primary "pathway" associated with FM4-64 is the endocytic pathway. The dye acts as a cargo that is transported through the sequential steps of endocytosis.

Endocytic pathway of FM4-64 internalization.

In some cellular contexts, FM4-64 uptake is linked to ion channel activity, specifically store-operated calcium channels (SOCCs). This suggests a secondary mechanism of action where the dye may permeate these channels.

Non-endocytic uptake of FM4-64 via SOCCs.

Experimental Workflow Visualization

A typical experimental workflow for studying endocytosis using FM4-64 involves several key stages, from cell preparation to data analysis.

General experimental workflow for FM4-64 imaging.

Quantitative Data Summary

The following table summarizes typical concentrations and incubation times for FM4-64 staining in various organisms. These values should be considered as starting points for experimental optimization.

Organism	Cell Type	FM4-64 Concentration	Pulse Time	Chase Time	Reference
Saccharomyces cerevisiae (Yeast)	Wild-type	~30 µM	20 min	90-120 min	[18]
Aspergillus nidulans (Fungus)	Hyphae	Not Specified	Sequential labeling observed over time	Not Applicable	[6]
Arabidopsis thaliana (Plant)	Root cells	Not Specified	Immediate plasma membrane staining	Sequential labeling of endomembrane system over time	[2][9]
Cultured Astrocytes	Mouse neocortex	6.7 µM	5 min	Not Applicable	[13]
Rat Lactotrophs	Pituitary cells	0.1 - 10 µM	5 min equilibration	Not Applicable	[19]

Conclusion

FM4-64 is a powerful tool for the visualization and study of endocytosis and vesicle trafficking. Its mechanism of action is well-characterized, primarily involving its intercalation into the plasma membrane and subsequent internalization through the endocytic pathway. Researchers should be aware of the potential for non-endocytic uptake in certain cell types, which may provide an opportunity to study ion channel function. The experimental protocols and data provided in this guide serve as a foundation for the effective application of FM4-64 in cellular research.

References

• 1. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FM-dyes as experimental probes for dissecting vesicle trafficking in living plant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Tracing the endocytic pathway of Aspergillus nidulans with FM4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]
• 9. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 10. Yeast Vacuole Staining with FM4-64 [bio-protocol.org]
• 11. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 12. davidmoore.org.uk [davidmoore.org.uk]
• 13. FM dyes enter via a store-operated calcium channel and modify calcium signaling of cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. medchemexpress.com [medchemexpress.com]
• 16. FM4-64 | 162112-35-8 | MOLNOVA [molnova.com]
• 17. file.medchemexpress.com [file.medchemexpress.com]
• 18. colorado.edu [colorado.edu]
• 19. Concentration-Dependent Staining of Lactotroph Vesicles by FM 4-64 - PMC [pmc.ncbi.nlm.nih.gov]

The Core Principles of FM4-64 Staining: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

FM4-64, a lipophilic styryl dye, is a powerful tool in cell biology for investigating the intricate processes of endocytosis and vesicle trafficking. Its unique photophysical properties and mechanism of action allow for the real-time visualization of membrane dynamics in a wide range of living cells, from yeast and plants to neurons.[1][2] This technical guide provides a comprehensive overview of the core principles of FM4-64 staining, detailed experimental protocols for various cell types, and a summary of its key quantitative data.

Principle of Staining

The utility of FM4-64 as a membrane stain lies in its amphipathic nature, possessing both a lipophilic tail and a hydrophilic head group. This structure allows it to readily insert into the outer leaflet of the plasma membrane of living cells.[3][4] In aqueous solutions, FM4-64 is virtually non-fluorescent; however, upon binding to the lipid-rich environment of the cell membrane, its fluorescence quantum yield dramatically increases, resulting in a bright fluorescent signal.[5][6]

Crucially, FM4-64 is cell-impermeant, meaning it cannot passively cross the plasma membrane to enter the cytoplasm. Instead, its internalization is an active process, primarily mediated by endocytosis.[2][7] As the plasma membrane invaginates to form endocytic vesicles, FM4-64 is carried along, effectively labeling the membranes of these newly formed vesicles. This allows researchers to track the endocytic pathway as the dye is transported to various intracellular compartments, including early and late endosomes, and ultimately to the vacuole in yeast and plant cells.[2][7][8] The time-dependent progression of the dye through these organelles provides a dynamic map of membrane trafficking.

Quantitative Data

The photophysical properties of FM4-64 are critical for designing and interpreting imaging experiments. The following tables summarize the key quantitative data for this dye.

Table 1: Spectral Properties of FM4-64

Property	Value	Reference(s)
Excitation Maximum (in membrane)	~515 nm	[9]
Emission Maximum (in membrane)	~640 nm	[9]
Stokes Shift	~125 nm	Calculated
Excitation Peak (in solution)	505 nm	[10]
Emission Peak (in solution)	725 nm	[10]

Table 2: Application Parameters

Parameter	Typical Range	Cell Type	Reference(s)
Working Concentration	1 - 10 µM	General	[3]
1 - 1.5 µM	Yeast	[11]
2 µM	Arabidopsis Root Cells	[12]
4 µM	Cultured Neurons	[9]
Incubation Time (Plasma Membrane Staining)	1 - 15 minutes	General	[9][11]
Incubation Time (Endocytosis Tracking)	15 - 120 minutes	General	[7]

Experimental Protocols

Detailed methodologies are essential for successful and reproducible FM4-64 staining. Below are step-by-step protocols for common research models.

Mammalian Cell Staining (Adherent)

• Cell Preparation: Culture adherent mammalian cells on glass-bottom dishes or coverslips to an appropriate confluency.

• Reagent Preparation: Prepare a stock solution of FM4-64 in DMSO (e.g., 1-5 mM) and store it at -20°C, protected from light. Prepare a working solution of 5-20 µM FM4-64 in a suitable buffer, such as Hanks' Balanced Salt Solution (HBSS).[13]

• Staining: Remove the culture medium and wash the cells once with the imaging buffer. Add the FM4-64 working solution to the cells and incubate for 5-30 minutes at room temperature or 37°C.[13][14] For selective plasma membrane staining, perform the incubation at 4°C for a shorter duration (e.g., 1-5 minutes).[9]

• Washing: Aspirate the staining solution and wash the cells twice with fresh imaging buffer to remove unbound dye.[13]

• Imaging: Immediately image the cells using a fluorescence microscope equipped with appropriate filters for red fluorescence (e.g., Texas Red or Cy3 filter sets).[7]

Plant Cell Staining (Arabidopsis Root)

• Seedling Preparation: Grow Arabidopsis thaliana seedlings vertically on agar plates.

• Reagent Preparation: Prepare a 2 mM stock solution of FM4-64 in DMSO. Prepare a working solution of 2 µM FM4-64 in liquid Murashige and Skoog (MS) medium.[12]

• Staining: Gently transfer seedlings into the FM4-64 working solution. To specifically observe endocytosis, incubate on ice for 5 minutes to allow the dye to label the plasma membrane while inhibiting internalization.[12]

• Internalization: Transfer the seedlings to a fresh slide with liquid MS medium at room temperature to initiate endocytosis.

• Imaging: Mount the seedlings and immediately begin imaging using a confocal microscope. Time-lapse imaging is recommended to visualize the progression of the dye through the endocytic pathway.[12]

Yeast Staining (Saccharomyces cerevisiae)

• Cell Preparation: Grow Saccharomyces cerevisiae cells to the logarithmic phase in a suitable culture medium (e.g., YPD).[11]

• Reagent Preparation: Prepare a 1.6 µM stock solution of FM4-64 in DMSO.[7]

• Staining: Pellet the cells by centrifugation and resuspend them in fresh medium containing FM4-64 at a final concentration of 1-1.5 µM. Incubate at 30°C for 15 minutes.[11]

• Chase (for vacuolar staining): To specifically label the vacuolar membrane, perform a pulse-chase. After the initial incubation, pellet the cells, wash with fresh medium to remove the dye, and then resuspend in fresh medium and incubate for an additional 60-120 minutes at 30°C.[7]

• Imaging: Pellet the cells and resuspend them in a small volume of medium. Mount the cells on a slide (poly-L-lysine coating can aid immobilization) and image using a fluorescence microscope.[7][11]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: The endocytic pathway traced by FM4-64 in a eukaryotic cell.

Caption: A generalized experimental workflow for FM4-64 staining.

Troubleshooting

Successful FM4-64 imaging requires careful attention to experimental details. Common issues and their solutions are outlined below.

Table 3: Troubleshooting Common Issues in FM4-64 Staining

Issue	Possible Cause(s)	Suggested Solution(s)
No or Weak Signal	- Low dye concentration- Insufficient incubation time- Cell death	- Optimize dye concentration and incubation time.- Ensure cells are healthy and viable.
High Background Fluorescence	- Incomplete washing- Dye precipitation	- Increase the number and duration of wash steps.- Filter the FM4-64 working solution before use.
Uneven or Patchy Staining	- Uneven dye distribution- Cell morphology issues	- Gently agitate during incubation.- Ensure cells are well-adhered and not overly confluent.
Rapid Photobleaching	- High excitation intensity- Prolonged exposure	- Reduce laser power and exposure time.- Use an anti-fade mounting medium.

Conclusion

FM4-64 remains an indispensable tool for the qualitative and quantitative analysis of endocytosis and membrane trafficking. Its ability to dynamically report on these fundamental cellular processes in living cells provides invaluable insights for basic research and has significant implications for understanding disease mechanisms and evaluating the effects of therapeutic agents on cellular transport pathways. By understanding the core principles of FM4-64 staining and adhering to optimized protocols, researchers can effectively harness the power of this versatile fluorescent probe.

References

• 1. Measuring exocytosis in neurons using FM labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. colorado.edu [colorado.edu]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Spectrum [FM 4-64] | AAT Bioquest [aatbio.com]
• 11. FM4-64 staining [niki-lab.sakura.ne.jp]
• 12. researchgate.net [researchgate.net]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Spectral Properties and Application of FM4-64

FM4-64 is a lipophilic styryl dye widely utilized by researchers for the investigation of cellular membrane dynamics.[1][2] Its utility lies in its ability to reversibly stain the plasma membrane of living cells. As an amphiphilic molecule, FM4-64 inserts into the outer leaflet of the cell membrane, a process that is accompanied by a significant increase in its fluorescence quantum yield.[3][4][5] This dye is largely non-fluorescent in aqueous environments, making it an excellent tool for visualizing membrane structures with high contrast.[3]

Crucially, FM4-64 is cell-impermeant and is subsequently taken into the cell through the process of endocytosis.[1][3] This characteristic allows for the real-time tracking of vesicle trafficking and the labeling of various components of the endocytic pathway, from early endosomes to later compartments like the vacuole in yeast and plants.[6][7][8]

Spectral and Photophysical Properties

The spectral characteristics of FM4-64 are highly dependent on its environment. The significant increase in fluorescence upon binding to lipid membranes is a key feature of this probe. While there is some variation in the reported excitation and emission maxima across different suppliers and experimental conditions, the general spectral profile is well-established. The dye exhibits a broad excitation spectrum, which can be a consideration in multi-color imaging experiments.[9]

Property	Value	Notes
Excitation Maximum (Membrane Bound)	~505-558 nm	Reported values include 505 nm[10], 510 nm[11], 515 nm[6][12], and 558 nm.[13]
Emission Maximum (Membrane Bound)	~634-750 nm	Reported values include 634 nm[13], 640 nm[12], ~640-700 nm[3], 725 nm[10], and 750 nm.[11]
Molar Absorptivity (ε)	~46,000 M⁻¹cm⁻¹ at 508 nm	In a membrane-like environment.[9]
Quantum Yield	Low in aqueous solution, high in lipid membranes.	This property provides a high signal-to-noise ratio for membrane staining.[3][5]
Stokes Shift	Large	A significant separation between excitation and emission peaks, e.g., ~220 nm.[10]

A notable characteristic of FM4-64 is the spectral shift it exhibits in distinct lipid microenvironments. For instance, a different fluorescence emission is observed when the dye localizes to the nuclear envelope compared to the plasma membrane, suggesting sensitivity to lipid composition.[14]

Mechanism of Staining and Vesicle Trafficking Visualization

The process of cellular labeling by FM4-64 provides a visual map of endocytic activity. The dye initially binds to the plasma membrane, and its subsequent internalization allows for the kinetic analysis of membrane trafficking.

FM4-64 Cellular Staining and Endocytic Pathway.

Experimental Protocols

The following protocols provide a general framework for the use of FM4-64 in live-cell imaging. Optimization may be required depending on the cell type and experimental objectives.

1. Stock Solution Preparation

• Solvent: High-quality, anhydrous Dimethyl Sulfoxide (DMSO) or sterile water.[3]

• Concentration: Prepare a stock solution of 1 to 5 mM.[3]

• Storage: Store the stock solution at -20°C, protected from light and moisture.[1][13] Avoid repeated freeze-thaw cycles.

2. Working Solution Preparation

• Dilution: On the day of the experiment, dilute the stock solution to a final working concentration of 1-10 µM.[3]

• Buffer: Use a physiologically compatible buffer such as Phosphate-Buffered Saline (PBS), Hank's Balanced Salt Solution (HBSS), or serum-free culture medium.[2][3][13]

3. Live-Cell Staining and Imaging Protocol (General)

This protocol is suitable for observing the plasma membrane and tracking endocytosis over a time course.

General workflow for live-cell imaging with FM4-64.

Methodology Details:

• Cell Preparation: Culture cells to an appropriate density on a vessel suitable for microscopy (e.g., glass-bottom dish or coverslip).[3]

• Initial Wash: Before staining, gently wash the cells with a pre-warmed, serum-free medium or PBS to remove any residual serum proteins.[3]

• Staining: Replace the wash buffer with the FM4-64 working solution.

• Incubation: Incubate the cells for 5 to 30 minutes at the desired temperature (e.g., 37°C for mammalian cells).[3] To specifically label only the plasma membrane, perform the incubation on ice to inhibit endocytosis.[1]

• Final Wash: To visualize internalized vesicles, wash the cells multiple times with fresh, dye-free buffer to remove the dye from the plasma membrane, thus increasing the contrast of intracellular structures.[3] Using a cold buffer for washing can help to halt further endocytosis.[3]

• Imaging: Immediately proceed with imaging using a fluorescence microscope equipped with appropriate filters for red fluorescence (e.g., excitation ~514 nm, emission >600 nm).[15] Confocal microscopy is highly recommended to optically section the cells and clearly resolve intracellular vesicles from the plasma membrane.[6][8]

4. Pulse-Chase Protocol for Tracking Vesicle Trafficking

This method is designed to follow a cohort of endocytic vesicles over time as they traffic through the cell.

• Pulse: Incubate cells with the FM4-64 working solution for a short period (the "pulse," e.g., 5-20 minutes at 30°C for yeast) to label the plasma membrane and early endocytic vesicles.[1]

• Wash: Rapidly wash the cells with fresh, dye-free medium to remove all extracellular and plasma membrane-bound dye.

• Chase: Incubate the cells in the dye-free medium for various lengths of time (the "chase," e.g., 90-120 minutes).[1]

• Image: Acquire images at different time points during the chase period to monitor the progression of the fluorescently labeled vesicles to later compartments of the endocytic pathway.[1]

References

• 1. colorado.edu [colorado.edu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 4. Yeast Vacuole Staining with FM4-64 [bio-protocol.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 8. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Spectrum [FM 4-64] | AAT Bioquest [aatbio.com]
• 11. bio-techne.com [bio-techne.com]
• 12. FM™ 4-64 Dye (N-(3-Triethylammoniumpropyl)-4-(6-(4-(Diethylamino) Phenyl) Hexatrienyl) Pyridinium Dibromide) 10 x 100 μg [thermofisher.com]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. Spectral shift of fluorescent dye FM4-64 reveals distinct microenvironment of nuclear envelope in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Regulation of membrane trafficking and subcellular organization of endocytic compartments revealed with FM1-43 in resting and activated human T cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to FM4-64 Fluorescence in Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

FM4-64 (N-(3-Triethylammoniumpropyl)-4-(6-(4-(diethylamino)phenyl)hexatrienyl)pyridinium dibromide) is a lipophilic styryl dye renowned for its utility in studying membrane dynamics in living cells.[1][2] Its amphiphilic nature, consisting of a positively charged head group and a hydrophobic tail, allows it to insert into the outer leaflet of the plasma membrane.[3][4] A key characteristic of FM4-64 is its significant increase in fluorescence quantum yield upon binding to a lipid environment, while remaining largely non-fluorescent in aqueous solutions.[5][6][7] This property makes it an exceptional tool for selectively visualizing cellular membranes and tracking dynamic processes such as endocytosis and vesicle trafficking.[3][8][9] The dye is internalized exclusively through endocytic processes, as its charged head group prevents it from passively crossing the membrane bilayer.[4][6][10] Over time, FM4-64 is distributed throughout the entire vesicular network, from the plasma membrane to internal organelles like endosomes and vacuoles, providing a map of the endocytic pathway.[8][11][12]

Core Mechanism of Action

The functionality of FM4-64 as a membrane probe is rooted in its chemical structure and resulting photophysical properties.

• Membrane Insertion: Upon introduction to a cell suspension, the amphiphilic FM4-64 molecules rapidly partition into the outer leaflet of the plasma membrane. The hydrophobic tail embeds within the lipid core, while the hydrophilic, positively charged head remains at the aqueous interface.[3][4]

• Fluorescence Enhancement: In the aqueous extracellular medium, the dye exhibits minimal fluorescence.[5][6] However, once inserted into the nonpolar, hydrophobic environment of the lipid bilayer, its quantum yield increases dramatically, leading to strong fluorescence emission.[7][13]

• Internalization via Endocytosis: Because the dye cannot diffuse across the membrane, its appearance inside the cell is a direct result of membrane internalization.[10][14] As the plasma membrane invaginates during endocytosis to form vesicles, the dye is carried along, labeling the inner leaflet of the newly formed endosomes.[12]

• Trafficking and Organelle Staining: These labeled vesicles are then trafficked through the endomembrane system. Consequently, FM4-64 sequentially stains various organelles, including early endosomes, late endosomes (or prevacuolar compartments), and ultimately larger organelles like vacuoles or lysosomes.[3][8][15] This time-dependent progression allows researchers to trace the endocytic pathway in real-time.[8]

Quantitative Data and Photophysical Properties

The utility of FM4-64 is defined by its spectral characteristics. While exact values can be influenced by the specific lipid environment, the following table summarizes its key properties.

Property	Value	Notes
Molecular Formula	C₃₀H₄₅Br₂N₃	[16]
Molecular Weight	607.51 g/mol	[16]
Excitation Maximum (λex)	~505-515 nm	Can be efficiently excited by a 488 nm or 514 nm laser line.[4][11][17]
Emission Maximum (λem)	~725-750 nm	Exhibits a large Stokes shift.[17] The emission is red-shifted.[4]
Stokes Shift	~220 nm	The large separation between excitation and emission peaks is advantageous for minimizing spectral overlap in multi-color imaging.[17]
Solubility	Water, DMSO	Soluble in water and can be prepared in concentrated stock solutions in DMSO.[16][18]
Key Feature	Environment-sensitive fluorescence	Low fluorescence in water, high fluorescence in lipid membranes.[5][7]
Photostability	High	Considered more photostable than other styryl dyes like FM1-43, making it suitable for time-lapse imaging.[3][15]

Visualizing the FM4-64 Workflow and Mechanism

To better understand the application and behavior of FM4-64, the following diagrams illustrate its mechanism and a typical experimental workflow.

Caption: Mechanism of FM4-64 uptake and trafficking.

Caption: Experimental workflow for an FM4-64 endocytosis assay.

Experimental Protocols

Detailed methodologies are critical for reproducible results. The following are generalized protocols that should be optimized for specific cell types and experimental questions.

• Stock Solution (e.g., 1-5 mM):

  • Dissolve the required mass of FM4-64 powder in high-quality, anhydrous DMSO.[6][18] For example, to make a 5 mM stock solution, dissolve ~3 mg of FM4-64 (MW 607.51) in 1 mL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C, protected from light.[18][19] The dye is sensitive to light and unstable at room temperature for extended periods.[11]

• Working Solution (e.g., 2-20 µM):

  • On the day of the experiment, thaw a single aliquot of the stock solution.

  • Dilute the stock solution directly into the desired buffer or cell culture medium (e.g., PBS, HBSS, or serum-free medium) to the final working concentration.[6][18] Typical concentrations range from 2 µM to 20 µM.[18][20]

  • The optimal concentration should be determined empirically, as high concentrations can be cytotoxic or affect membrane properties.[3][13]

This protocol describes a "pulse-chase" experiment to track the internalization of the dye over time.

• Cell Preparation:

  • Culture adherent cells on sterile glass-bottom dishes or coverslips suitable for microscopy.[18] Grow cells to a healthy, sub-confluent state (log phase).[21]

  • For suspension cells, grow to the desired density and wash by gentle centrifugation.[18]

• Staining (Pulse):

  • Remove the culture medium from the cells.

  • Add the pre-warmed FM4-64 working solution to the cells.

  • Incubate the cells at the desired temperature (e.g., 37°C for mammalian cells, 30°C for yeast) for a defined period.[6][21]

    • For plasma membrane staining only: Incubate on ice for 5-10 minutes to allow membrane insertion while inhibiting endocytosis.[14]

    • For tracking endocytosis: A pulse of 5-30 minutes at the physiological temperature is typical.[6][18]

• Washing (Chase):

  • Aspirate the FM4-64 working solution.

  • Wash the cells 2-3 times with fresh, pre-warmed, dye-free medium or buffer to remove unincorporated dye from the plasma membrane and the solution.[14][18] This step is crucial for visualizing the internalized vesicles without overwhelming background from the plasma membrane.

• Imaging:

  • Immediately begin imaging the live cells using a fluorescence or confocal microscope.[18]

  • Use appropriate filter sets for red fluorescence (e.g., excitation around 490-520 nm and a long-pass emission filter above 650 nm).[20]

  • Acquire images at different time points after the wash step to follow the progression of the dye through the endocytic pathway.[11]

Applications and Considerations

• Primary Application: FM4-64 is a gold standard for visualizing endocytosis, exocytosis, and general vesicle trafficking in a wide range of organisms, including yeast, fungi, plants, and animal cells.[3][5][8][15]

• Advantages: It offers high photostability, low cytotoxicity at working concentrations, and a large Stokes shift, which is beneficial for multiplexing with other fluorophores like GFP.[3][22]

• Limitations: As a vital dye, it cannot be used on fixed cells.[14] The experiment must be performed with living cells. Furthermore, its properties can be influenced by membrane composition and potential.[23] Researchers should be aware that the dye itself might subtly alter membrane fluidity.[12]

By providing a robust method to track membrane turnover, FM4-64 remains an indispensable tool for cell biologists, neuroscientists, and drug development professionals investigating the intricate pathways of cellular transport.

References

• 1. FM 4-64 dye | C34H53Br2N3 | CID 25195391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. FM 4-64 dye | SGD [yeastgenome.org]
• 3. davidmoore.org.uk [davidmoore.org.uk]
• 4. researchgate.net [researchgate.net]
• 5. Yeast Vacuole Staining with FM4-64 [bio-protocol.org]
• 6. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 7. researchgate.net [researchgate.net]
• 8. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 10. FRET analysis of transmembrane flipping of FM4-64 in plant cells: is FM4-64 a robust marker for endocytosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Concentration-Dependent Staining of Lactotroph Vesicles by FM 4-64 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. colorado.edu [colorado.edu]
• 15. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. FM4-64 | 162112-35-8 | MOLNOVA [molnova.com]
• 17. Spectrum [FM 4-64] | AAT Bioquest [aatbio.com]
• 18. file.medchemexpress.com [file.medchemexpress.com]
• 19. medchemexpress.com [medchemexpress.com]
• 20. Examination of Synaptic Vesicle Recycling Using FM Dyes During Evoked, Spontaneous, and Miniature Synaptic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 21. FM4-64 staining [niki-lab.sakura.ne.jp]
• 22. researchgate.net [researchgate.net]
• 23. Spectral shift of fluorescent dye FM4-64 reveals distinct microenvironment of nuclear envelope in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

FM4-64 as a Marker for Endocytosis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of endocytosis, the process by which cells internalize molecules and particles by engulfing them, is fundamental to understanding a vast array of cellular functions, from nutrient uptake and signal transduction to synaptic transmission and pathogenesis. A key tool in the visualization and quantification of this intricate process is the lipophilic styryl dye, N-(3-triethylammoniumpropyl)-4-(6-(4-(diethylamino)phenyl)hexatrienyl) pyridinium dibromide, commonly known as FM4-64. This in-depth technical guide provides a comprehensive overview of the principles, protocols, and applications of FM4-64 as a marker for endocytosis, tailored for researchers, scientists, and drug development professionals.

Mechanism of Action

FM4-64 is an amphipathic molecule, possessing both a hydrophilic head and a lipophilic tail. This structure prevents it from passively crossing the cell membrane. Instead, it reversibly inserts its lipophilic tail into the outer leaflet of the plasma membrane, exhibiting low fluorescence in the aqueous environment but fluorescing intensely upon binding to the lipid-rich membrane.[1][2] This initial staining of the plasma membrane serves as the starting point for tracking endocytosis.

Following membrane binding, FM4-64 is internalized along with the plasma membrane during the formation of endocytic vesicles.[3][4] As these vesicles traffic through the endocytic pathway, the dye sequentially labels early endosomes, late endosomes, and ultimately, in many cell types like yeast and plants, the vacuolar membrane (tonoplast).[1][5][6] The progression of the fluorescent signal from the plasma membrane to these intracellular compartments provides a dynamic readout of the endocytic process. The internalization of FM4-64 is an active, energy-dependent process.[7]

Data Presentation: Quantitative Properties of FM4-64

For reproducible and quantifiable experiments, understanding the properties of FM4-64 is crucial. The following tables summarize key quantitative data for this dye.

Table 1: Spectral Properties of FM4-64

Property	Value	Reference(s)
Excitation Maximum (in membrane)	~515 nm	[2]
Emission Maximum (in membrane)	~640 nm	[2]
Recommended Excitation Wavelengths	515-540 nm	[2]
Recommended Emission Wavelengths	640-700 nm	[2]

Table 2: Working Concentrations and Incubation Times for FM4-64 Staining

Cell Type	Working Concentration	Incubation Time	Reference(s)
Yeast (S. cerevisiae)	1-1.5 µM	15 minutes	[8]
Fungal Hyphae	Varies by species	Time-dependent	[7]
Mammalian Cells (general)	5-20 µM	5-30 minutes	[9][10]
Plant Cells (Arabidopsis)	1.5 µM	30 minutes	[11]
Neurons (rat hippocampal)	10 µM	30-45 seconds (stimulation)	[4]

Experimental Protocols

Detailed methodologies are essential for successful and reproducible experiments. Below are representative protocols for key model systems.

General Workflow for an FM4-64 Endocytosis Assay

The following diagram outlines the typical steps involved in an FM4-64 endocytosis experiment.

Protocol for Yeast (Saccharomyces cerevisiae)

This protocol is adapted from established methods for visualizing the endocytic pathway and vacuolar membrane in yeast.[3]

• Cell Culture: Grow yeast cells to the mid-logarithmic phase in appropriate liquid media.

• Staining:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in fresh, pre-warmed media containing 1-1.5 µM FM4-64.[8]

  • Incubate at 30°C for 15 minutes.[8]

• Washing:

  • Pellet the cells by centrifugation.

  • Resuspend the cells in fresh media without the dye to chase the fluorescent signal through the endocytic pathway.

• Imaging:

  • Mount the cells on a microscope slide.

  • Observe under a fluorescence microscope equipped with appropriate filters for red fluorescence. Time-lapse imaging can be performed to visualize the trafficking of the dye.

Protocol for Mammalian Cells (Adherent)

This general protocol can be adapted for various adherent mammalian cell lines.[9][10]

• Cell Culture: Grow cells on glass-bottom dishes or coverslips to the desired confluency.

• Staining:

  • Prepare a working solution of 5-20 µM FM4-64 in a suitable buffer (e.g., HBSS or serum-free medium).[9]

  • Wash the cells once with the buffer.

  • Add the FM4-64 working solution to the cells and incubate at 37°C for 5-30 minutes.[2] The optimal time may need to be determined empirically.

• Washing:

  • Aspirate the staining solution.

  • Wash the cells two to three times with fresh, pre-warmed buffer.

• Imaging:

  • Immediately image the cells using a confocal or fluorescence microscope. For kinetic studies, image acquisition can begin immediately after the addition of the dye.

Protocol for Plant Cells (Arabidopsis thaliana Seedlings)

This protocol is suitable for observing endocytosis in the root cells of Arabidopsis seedlings.[11]

• Seedling Growth: Grow Arabidopsis seedlings vertically on agar plates containing ½ Murashige and Skoog (MS) medium.

• Staining:

  • Prepare a 1.5 µM FM4-64 staining solution in liquid ½ MS medium.[11]

  • Carefully transfer the seedlings to a multi-well plate containing the staining solution.

  • Incubate for 30 minutes, protecting from light.[11]

• Washing:

  • Briefly dip the seedling roots in two consecutive wells containing liquid ½ MS medium without the dye to remove excess FM4-64.[11]

• Imaging:

  • Mount the seedlings in a small volume of liquid ½ MS medium on a microscope slide.

  • Use a confocal microscope to image the root epidermal cells.

Visualizing the Endocytic Pathway

FM4-64 is a valuable tool for visualizing the general process of endocytosis, a significant portion of which is mediated by clathrin. The following diagram illustrates a simplified clathrin-mediated endocytosis pathway that FM4-64 would traverse.

Applications in Drug Development and Screening

The dynamic and quantifiable nature of FM4-64 uptake makes it a powerful tool for drug discovery and development, particularly in the context of high-throughput screening (HTS) for modulators of endocytosis.

Assays can be designed to identify compounds that either inhibit or enhance the rate of FM4-64 internalization. Such screens are valuable for identifying potential drugs targeting a variety of diseases where endocytosis plays a critical role, including cancer, neurodegenerative disorders, and infectious diseases. For example, a decrease in the rate of FM4-64 uptake in the presence of a test compound could indicate inhibition of endocytosis.[12]

A typical HTS workflow would involve:

• Plating cells in multi-well plates.

• Incubating cells with a library of test compounds.

• Adding FM4-64 to all wells.

• Automated imaging of the plates using a high-content screening system.

• Quantifying the intracellular FM4-64 fluorescence in each well to identify "hits" that alter endocytosis.[13][14]

Troubleshooting Common Issues

While FM4-64 is a robust dye, several issues can arise during its use.

Table 3: Troubleshooting Guide for FM4-64 Staining

Issue	Potential Cause	Suggested Solution
High Background Fluorescence	Incomplete washing of excess dye.	Increase the number and duration of wash steps.
Non-specific binding to dead cells.	Ensure cell viability is high. Use a viability marker if necessary.
Weak or No Intracellular Signal	Inefficient endocytosis in the chosen cell type or conditions.	Optimize incubation time and temperature. Ensure cells are metabolically active.
Photobleaching during image acquisition.	Minimize exposure time and laser power. Use an anti-fade mounting medium.
Artifactual Staining of Intracellular Structures	Dye internalization through mechanisms other than endocytosis.	This is less common with FM4-64 but can occur if the membrane is compromised.[15] Ensure gentle handling of cells.
In plant cells, prolonged incubation can lead to indiscriminate staining of all membranes.[16]	Optimize staining time and consider using lower concentrations.

Advantages and Limitations

Advantages:

• Vital Dye: Can be used on living cells, allowing for dynamic imaging of endocytosis.[3]

• High Photostability: More resistant to photobleaching compared to some other fluorescent dyes.[7]

• Low Cytotoxicity: Generally well-tolerated by cells at working concentrations.[7]

• Versatility: Applicable across a wide range of organisms, from yeast to mammalian cells.[1][3][4][7]

Limitations:

• Non-specific Marker: FM4-64 is a marker of bulk endocytosis and does not distinguish between different endocytic pathways (e.g., clathrin-mediated vs. caveolin-mediated).

• pH Sensitivity: The fluorescence of FM4-64 can be influenced by the pH of the local environment.[17]

• Potential for Artifacts: Under certain conditions, such as compromised membrane integrity, the dye may enter the cell through non-endocytic routes.[15]

Conclusion

FM4-64 remains an indispensable tool for the study of endocytosis. Its ease of use, coupled with its robust and dynamic fluorescent signal, provides researchers with a powerful method to visualize and quantify this fundamental cellular process. By understanding its mechanism of action, adhering to optimized protocols, and being aware of its limitations, scientists and drug development professionals can effectively leverage FM4-64 to gain deeper insights into cellular function and to accelerate the discovery of novel therapeutics that modulate endocytic pathways.

References

• 1. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FM4-64 | TargetMol [targetmol.com]
• 3. colorado.edu [colorado.edu]
• 4. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. davidmoore.org.uk [davidmoore.org.uk]
• 8. FM4-64 staining [niki-lab.sakura.ne.jp]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Protocol for detecting intracellular aggregations in Arabidopsis thaliana cell wall mutants using FM4-64 staining - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Disruption of endocytosis through chemical inhibition of clathrin heavy chain function - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analysis of synaptic vesicle endocytosis in synaptosomes by high-content screening | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. FRET analysis of transmembrane flipping of FM4-64 in plant cells: is FM4-64 a robust marker for endocytosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Microinjecting FM4-64 validates it as a marker of the endocytic pathway in plants - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Lipophilic Styryl Dye FM4-64

For Researchers, Scientists, and Drug Development Professionals

The lipophilic styryl dye, N-(3-Triethylammoniumpropyl)-4-(6-(4-(diethylamino) phenyl)hexatrienyl) pyridinium dibromide, commonly known as FM4-64, is a vital, water-soluble fluorescent probe extensively utilized for the real-time visualization of plasma membrane dynamics and endocytic pathways in a wide range of living cells.[1][2][3] Its unique amphiphilic character allows it to insert into the outer leaflet of the plasma membrane, where it becomes intensely fluorescent, providing a powerful tool for investigating vesicle trafficking, exocytosis, and endocytosis.[4][5][6] This guide offers a comprehensive overview of FM4-64, including its core properties, mechanism of action, experimental protocols, and data interpretation.

Core Properties and Mechanism of Action

FM4-64 is a dicationic styryl dye that is largely non-fluorescent in aqueous solutions but exhibits a significant increase in fluorescence quantum yield upon insertion into a lipid-rich environment like the cell membrane.[6][7][8] This property is central to its application as a membrane stain. The molecule possesses a positively charged head group that prevents it from passively crossing the lipid bilayer, ensuring it remains in the outer leaflet of the plasma membrane upon initial application.[5]

The internalization of FM4-64 is an active, energy-dependent process that mirrors the bulk flow of the endocytic pathway.[9][10] Once bound to the plasma membrane, the dye is internalized via endocytic vesicles. Over time, it traffics through the endosomal system, sequentially labeling early endosomes, late endosomes (or prevacuolar compartments), and finally accumulating in the limiting membrane of the vacuole in yeast and plant cells, or other terminal compartments in animal cells.[2][3][11] This temporal progression allows researchers to dissect the various stages of endocytosis.

Quantitative Data Summary

The following tables summarize the key quantitative properties of FM4-64.

Chemical and Physical Properties	Value	Reference
Molecular Formula	C30H45Br2N3	[7]
Molecular Weight	607.51 g/mol	[7]
Purity	>98% (HPLC)	[7]
Solubility	DMSO: 50 mg/mL (82.30 mM)	[7]
Water: 10 mg/mL	[12]

Spectral Properties	Wavelength (nm)	Reference
Excitation Maximum	~510-515	[12][13][14]
Emission Maximum	~640-750	[12][13][14][15]

Experimental Protocols

General Staining Protocol for Live Cell Imaging

This protocol provides a general framework for staining living cells with FM4-64 to visualize the endocytic pathway. Optimization of concentrations and incubation times is crucial for different cell types.

Materials:

• FM4-64 stock solution (1-5 mM in DMSO or water)[1][6]

• Serum-free cell culture medium or appropriate buffer (e.g., PBS, HBSS)[1]

• Live cells cultured on coverslips or in imaging dishes

• Fluorescence microscope equipped with appropriate filters for red fluorescence

Procedure:

• Preparation of Working Solution: Dilute the FM4-64 stock solution in serum-free medium or buffer to the desired working concentration. Typical working concentrations range from 5 to 20 µM.[1] The optimal concentration should be determined empirically for each cell type and experimental condition.

• Cell Preparation: Wash the cells with serum-free medium or buffer to remove any residual serum proteins that may interfere with staining.[6]

• Staining: Add the FM4-64 working solution to the cells and incubate at the desired temperature (e.g., 37°C for mammalian cells, room temperature for plant and yeast cells) for 5-30 minutes.[1][6] Incubation on ice can be used to specifically label the plasma membrane with minimal internalization.[10]

• Washing: For pulse-chase experiments designed to follow the internalized dye, wash the cells twice with fresh, dye-free medium or buffer to remove the FM4-64 from the plasma membrane.[1] For continuous labeling, washing is not necessary.

• Imaging: Observe the cells using a fluorescence or confocal microscope. The plasma membrane will be stained initially, followed by the appearance of fluorescently labeled intracellular vesicles over time.

Pulse-Chase Protocol for Tracking Endocytosis in Yeast

This protocol is specifically designed to follow the progression of FM4-64 through the endocytic pathway in yeast cells.[10]

Materials:

• Log-phase yeast cells

• YPD medium

• FM4-64 stock solution (1.6 µM in DMSO)[10]

• Sterile water

• YNB medium

Procedure:

• Cell Harvesting: Centrifuge 1 mL of log-phase yeast cells and resuspend the pellet in 50 µL of YPD medium containing 1 µL of FM4-64 stock solution.[10]

• Pulse: Incubate the cells at 30°C for 20 minutes.[10]

• Chase: Add 1 mL of YPD, centrifuge, and resuspend the cell pellet in 5 mL of fresh YPD. Incubate at 30°C for 90-120 minutes.[10]

• Washing and Resuspension: Centrifuge the cells, wash with 1 mL of sterile water, and resuspend the pellet in 25 µL of YNB medium for imaging.[10]

• Microscopy: Mount the cells on a slide and observe under a fluorescence microscope. This procedure should result in specific labeling of the vacuolar membrane.[10]

Visualizations

Endocytic Pathway of FM4-64

Caption: Internalization and trafficking of FM4-64 via the endocytic pathway.

General Experimental Workflow for FM4-64 Staining

Caption: A generalized workflow for live-cell imaging using FM4-64.

Logical Relationship of FM4-64 Mechanism

Caption: The fluorescence mechanism of FM4-64 is dependent on its environment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 4. davidmoore.org.uk [davidmoore.org.uk]
• 5. researchgate.net [researchgate.net]
• 6. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 7. FM4-64 | 162112-35-8 | MOLNOVA [molnova.com]
• 8. researchgate.net [researchgate.net]
• 9. Tracing the endocytic pathway of Aspergillus nidulans with FM4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. colorado.edu [colorado.edu]
• 11. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FM4-64 | SynaptoRed C2 | Fluorescent Lipid Probe | Bio-Techne [bio-techne.com]
• 13. FM™ 4-64 Dye (N-(3-Triethylammoniumpropyl)-4-(6-(4-(Diethylamino) Phenyl) Hexatrienyl) Pyridinium Dibromide) 10 x 100μg [thermofisher.com]
• 14. sahoury.com [sahoury.com]
• 15. Spectrum [FM 4-64] | AAT Bioquest [aatbio.com]

FM4-64: An In-Depth Technical Guide to Visualizing Vesicle Trafficking

For Researchers, Scientists, and Drug Development Professionals

The lipophilic styryl dye, N-(3-triethylammoniumpropyl)-4-(6-(4-(diethylamino)phenyl)hexatrienyl)pyridinium dibromide, or FM4-64, has emerged as an indispensable tool for the real-time visualization of vesicle trafficking in living cells. Its ability to reversibly intercalate into the outer leaflet of the plasma membrane and subsequently be internalized through endocytic pathways allows for the dynamic tracking of vesicles. This technical guide provides a comprehensive overview of the core principles, experimental protocols, and data interpretation associated with the use of FM4-64 in studying endocytosis and exocytosis.

Core Principles of FM4-64 Function

FM4-64 is an amphipathic molecule with a hydrophilic head and a hydrophobic tail. This structure prevents it from passively crossing the cell membrane.[1][2] Instead, it rapidly and reversibly binds to the outer leaflet of the plasma membrane.[3][4] The dye exhibits low fluorescence in aqueous solutions but becomes intensely fluorescent upon insertion into the hydrophobic environment of a lipid membrane.[4][5][6] This property is central to its utility, as it provides a high signal-to-noise ratio, clearly demarcating labeled membranes from the surrounding cytosol.

Once at the plasma membrane, FM4-64 is internalized by endocytosis, becoming incorporated into the membranes of newly formed vesicles.[1][2][7] These labeled vesicles can then be tracked as they move through the endocytic pathway, eventually reaching various intracellular compartments, including endosomes and, in some cell types like yeast and plants, the vacuole.[1][2][8] Conversely, during exocytosis, the fusion of labeled vesicles with the plasma membrane results in the release of the dye into the extracellular medium, leading to a decrease in intracellular fluorescence.[5] This destaining process can be monitored to quantify the rate of exocytosis.[5]

Key Applications and Methodologies

FM4-64 is a versatile tool applicable to a wide range of biological systems, including neurons, yeast, fungi, and plant cells.[2][3][5][8][9] Its primary applications involve the qualitative and quantitative analysis of endocytosis and exocytosis.

Quantitative Data Summary

The following tables summarize key quantitative parameters for FM4-64 experiments, compiled from various studies. These values should be considered as starting points and may require optimization for specific cell types and experimental conditions.

Table 1: Working Concentrations of FM4-64

Organism/Cell Type	Working Concentration	Reference(s)
Neuronal Cultures (rat/mouse)	2.5 - 20 µM	[6]
10 µM	[5]
Mouse Motor Nerve Terminals	3.2 µM	[10]
Yeast (Saccharomyces cerevisiae)	1 - 1.5 µM	[11]
1.6 µM (stock)	[1]
Fungal Hyphae	Not specified	[2][12]
Arabidopsis Root Cells	2 µM	[7]
Tobacco Pollen Tubes	Not specified	[13]
Tomato Root Cells	5 µM	[14]

Table 2: Incubation and Chase Times

Experiment	Organism/Cell Type	Incubation/Pulse Time	Chase Time	Reference(s)
Endocytosis (Staining)	Neuronal Cultures	1 min (dye application), then stimulation	10 min wash	[4][5]
Endocytosis (Pulse-Chase)	Yeast	20 min	90 - 120 min	[1]
Endocytosis (Pulse-Chase)	Tobacco Pollen Tubes	1.5 - 2 h (FM 1-43) then 1-10 min (FM4-64)	N/A	[13]
Endocytosis	Arabidopsis Root Cells	5 min (on ice)	N/A	[7]
Endocytosis	Fungal Hyphae	Time-dependent uptake observed	N/A	[2][12]
Exocytosis (Destaining)	Neuronal Cultures	Stimulation until fluorescence plateaus	N/A	[5][6]

Experimental Protocols

Protocol 1: General Staining of the Plasma Membrane and Endocytic Vesicles

This protocol provides a basic framework for labeling the plasma membrane and observing the initial stages of endocytosis.

• Cell Preparation: Culture cells to the desired confluency on a suitable imaging dish or coverslip.

• Reagent Preparation: Prepare a working solution of FM4-64 in a suitable imaging buffer (e.g., HEPES-buffered saline) at the desired concentration (see Table 1). Protect the solution from light.[5][7]

• Staining: Replace the culture medium with the FM4-64 working solution.

• Incubation: Incubate the cells for a short period (e.g., 1-5 minutes) at the appropriate temperature for the cell type to label the plasma membrane.

• Imaging: Mount the sample on a confocal or epifluorescence microscope. Use appropriate filter sets for FM4-64 (e.g., excitation ~515 nm, emission >600 nm).[6][7]

• Time-Lapse Imaging: To visualize internalization, acquire images at regular intervals. The appearance of fluorescent puncta within the cytoplasm indicates the formation of endocytic vesicles.

Protocol 2: Pulse-Chase Experiment to Track Endocytic Trafficking

This method allows for the tracking of a cohort of labeled vesicles over time.

• Pulse: Label the plasma membrane with FM4-64 as described in Protocol 1 (steps 1-4) for a defined period (the "pulse").

• Wash: Rapidly and thoroughly wash the cells with dye-free imaging buffer to remove the FM4-64 from the plasma membrane.[5] This step is critical to ensure that subsequent fluorescence is from internalized vesicles.

• Chase: Incubate the cells in the dye-free buffer for the desired "chase" period.

• Imaging: Acquire images at different time points during the chase to follow the trafficking of the labeled vesicles to their destination organelles.

Protocol 3: Assay for Monitoring Stimulated Exocytosis

This protocol is commonly used in neuronal preparations to measure the release of synaptic vesicles.

• Loading Vesicles: Stimulate the neurons (e.g., with high potassium or electrical field stimulation) in the presence of FM4-64 to load the recycling pool of synaptic vesicles with the dye.[4][5][6]

• Wash: Thoroughly wash the cells with dye-free buffer to remove the surface membrane-bound dye.

• Baseline Imaging: Acquire a series of baseline images of the labeled nerve terminals.

• Stimulation and Destaining: Stimulate the neurons again to induce exocytosis. The fusion of labeled vesicles with the plasma membrane will cause the release of FM4-64 and a corresponding decrease in fluorescence intensity.

• Data Analysis: Quantify the fluorescence intensity of the nerve terminals over time. The rate of fluorescence decay reflects the rate of exocytosis.

Visualization of Signaling Pathways and Workflows

To further elucidate the processes visualized by FM4-64, the following diagrams, generated using the DOT language, illustrate key concepts and experimental flows.

Mechanism of FM4-64 uptake and trafficking.

Experimental workflow for a pulse-chase experiment.

Visualization of exocytosis using FM4-64.

Considerations and Best Practices

• Phototoxicity and Photobleaching: Like many fluorescent dyes, FM4-64 is susceptible to photobleaching and can induce phototoxicity with prolonged or high-intensity illumination. It is crucial to minimize light exposure and use the lowest possible laser power necessary for adequate signal detection.[15]

• Controls: Appropriate controls are essential for interpreting FM4-64 experiments. These may include imaging cells at 4°C or in the presence of metabolic inhibitors to block endocytosis, thereby confirming that dye uptake is an active process.[2][7]

• Non-specific Staining: In some preparations, non-specific binding of FM4-64 to cellular structures other than the plasma membrane can occur. Thorough washing steps are critical to minimize this background fluorescence.[5]

• Dye Concentration and Incubation Time: The optimal concentration of FM4-64 and incubation time can vary significantly between cell types. It is recommended to perform a titration experiment to determine the lowest effective concentration that provides a good signal without causing cellular artifacts.

• Quantitative Analysis: For quantitative studies, it is important to use consistent imaging parameters and to analyze a sufficient number of cells to ensure statistical significance. Image analysis software can be used to quantify fluorescence intensity and track the movement of labeled vesicles.[7][14]

By understanding the underlying principles and adhering to rigorous experimental design, researchers can effectively leverage FM4-64 as a powerful tool to unravel the complex and dynamic processes of vesicle trafficking in living cells. This guide serves as a foundational resource to aid in the design, execution, and interpretation of experiments utilizing this versatile fluorescent probe.

References

• 1. colorado.edu [colorado.edu]
• 2. davidmoore.org.uk [davidmoore.org.uk]
• 3. Yeast Vacuole Staining with FM4-64 [bio-protocol.org]
• 4. scispace.com [scispace.com]
• 5. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Examination of Synaptic Vesicle Recycling Using FM Dyes During Evoked, Spontaneous, and Miniature Synaptic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. FM-dyes as experimental probes for dissecting vesicle trafficking in living plant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Preferred Sites of Exocytosis and Endocytosis Colocalize during High- But Not Lower-Frequency Stimulation in Mouse Motor Nerve Terminals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. FM4-64 staining [niki-lab.sakura.ne.jp]
• 12. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

FM4-64 Compound: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

FM4-64 is a lipophilic styryl dye renowned for its utility in cellular biology as a fluorescent probe for the plasma membrane and endocytic pathways. Its unique properties make it an invaluable tool for real-time visualization of vesicle trafficking, including endocytosis and exocytosis, in a wide range of living cells. This technical guide provides an in-depth overview of the core properties of FM4-64, detailed experimental protocols, and visualizations of relevant cellular pathways and workflows.

Core Properties of FM4-64

FM4-64, chemically known as N-(3-Triethylammoniumpropyl)-4-(6-(4-(diethylamino)phenyl)hexatrienyl)pyridinium dibromide, is an amphiphilic molecule with a positively charged hydrophilic head and a lipophilic tail. This structure allows it to insert into the outer leaflet of the plasma membrane without readily crossing it. The fluorescence of FM4-64 is significantly enhanced in the hydrophobic environment of a lipid membrane compared to its low fluorescence in aqueous solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of FM4-64 is presented in Table 1.

Property	Value
Chemical Formula	C₃₀H₄₅Br₂N₃
Molecular Weight	607.51 g/mol
CAS Number	162112-35-8
Appearance	Solid
Solubility	Water-soluble, Soluble in DMSO (e.g., 50 mg/mL)[1]

Photophysical Properties

The photophysical characteristics of FM4-64 are crucial for its application in fluorescence microscopy. These properties, including excitation and emission maxima, can vary slightly depending on the solvent and membrane environment.

Property	Value	Notes
Excitation Maximum (λex)	~515 nm	In membranes. Some sources report up to 558 nm.[2]
Emission Maximum (λem)	~640 nm	In membranes. Some sources report up to 750 nm.
Stokes Shift	Large	The significant separation between excitation and emission peaks is advantageous for minimizing spectral overlap in multicolor imaging.
Quantum Yield	Environment-dependent	Significantly higher in lipid environments compared to aqueous solutions.[3][4] Specific values are highly dependent on membrane composition.
Extinction Coefficient	Not consistently reported	Varies with the environment.

Mechanism of Action and Cellular Uptake

The primary mechanism of FM4-64 as a cellular stain involves its insertion into the plasma membrane followed by internalization through endocytic pathways. This process allows for the dynamic tracking of membrane trafficking.

Mechanism of FM4-64 cellular uptake and trafficking.

Experimental Protocols

The following are detailed methodologies for common applications of FM4-64 in cellular imaging.

General Stock Solution Preparation and Storage

• Stock Solution: Dissolve FM4-64 powder in high-quality, anhydrous dimethyl sulfoxide (DMSO) to a stock concentration of 1 to 5 mM.[5]

• Storage: Store the stock solution at -20°C, protected from light and moisture.[1] Avoid repeated freeze-thaw cycles. For long-term storage, aliquoting is recommended.

Plasma Membrane Staining

This protocol is designed for the rapid labeling of the plasma membrane in living cells.

• Cell Preparation: Culture cells to the desired confluency on a suitable imaging dish or coverslip.

• Working Solution Preparation: Dilute the FM4-64 stock solution in a serum-free medium or a suitable buffer (e.g., HBSS or PBS) to a final working concentration of 1-10 µM. The optimal concentration may vary depending on the cell type and experimental conditions.

• Staining: Remove the culture medium and wash the cells once with the imaging buffer. Add the FM4-64 working solution to the cells and incubate for 1-5 minutes at room temperature or on ice to minimize endocytosis.

• Washing: Gently wash the cells two to three times with the imaging buffer to remove excess dye.

• Imaging: Immediately image the cells using a fluorescence microscope with appropriate filter sets for red fluorescence (e.g., excitation ~515 nm, emission ~640 nm).

Tracking Endocytosis

This protocol allows for the visualization of the endocytic pathway over time.

• Cell Preparation: As described in the plasma membrane staining protocol.

• Working Solution Preparation: Prepare the FM4-64 working solution as described above.

• Pulse Labeling: Incubate the cells with the FM4-64 working solution for a short period (e.g., 5-15 minutes) at 37°C to allow for internalization.

• Chase Period: Wash the cells thoroughly with a warm, dye-free medium to remove the dye from the plasma membrane.

• Time-Lapse Imaging: Acquire images at different time points after the wash to track the movement of the fluorescently labeled vesicles through the endocytic pathway (from early endosomes to late endosomes and lysosomes/vacuoles).

Labeling Synaptic Vesicles in Neurons

This protocol is adapted for studying synaptic vesicle recycling at neuromuscular junctions or in cultured neurons.[6]

• Cell Preparation: Use primary hippocampal neuronal cultures (14-28 days in vitro).[6]

• Loading Solution: Prepare a working solution of 10 µM FM4-64 in a suitable buffer (e.g., HEPES-buffered saline) containing glutamate receptor antagonists (e.g., 50 µM APV and 10 µM CNQX) to prevent excitotoxicity.[6]

• Stimulation and Loading: Stimulate the neurons (e.g., with high K+ solution or electrical stimulation) in the presence of the FM4-64 loading solution to induce endocytosis of synaptic vesicles.

• Washing: Wash the neurons extensively with a dye-free buffer for at least 10 minutes to remove the dye from the plasma membrane.[6]

• Imaging Exocytosis (Destaining): Stimulate the neurons again and image the decrease in fluorescence as the labeled synaptic vesicles undergo exocytosis and release the dye.

Data Presentation: Quantitative Parameters

The following table summarizes typical experimental parameters for FM4-64 applications.

Application	Cell Type	Working Concentration	Incubation Time	Temperature
Plasma Membrane Staining	Mammalian Cells	1-10 µM	1-5 min	4°C or RT
Endocytosis Tracking	Yeast	1-1.5 µM	15 min (pulse)	30°C
Endocytosis Tracking	Plant Cells (Arabidopsis)	2 µM	5 min (pulse)	4°C (on ice)
Synaptic Vesicle Labeling	Cultured Neurons	2.5-20 µM	During stimulation	RT or 37°C
Autophagy Monitoring	Yeast	0.8 mM	20 min	30°C

Visualizations of Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key experimental workflows and cellular pathways involving FM4-64.

Experimental Workflow for Endocytosis Tracking

A generalized workflow for tracking endocytosis using FM4-64.

Clathrin-Mediated Endocytosis Pathway

FM4-64 is internalized through various endocytic mechanisms, with clathrin-mediated endocytosis being a major pathway in many cell types.

Key steps in the clathrin-mediated endocytosis of FM4-64.

Applications in Research and Drug Development

• Studying Endocytic Pathways: FM4-64 is widely used to dissect the molecular machinery of endocytosis in various model organisms, including yeast, plants, and mammalian cells.[7][8][9]

• Analyzing Synaptic Function: In neuroscience, it is instrumental in studying synaptic vesicle recycling, providing insights into neurotransmission and synaptic plasticity.[6]

• Investigating Autophagy: FM4-64 can be used to monitor the delivery of autophagosomes to the vacuole/lysosome in yeast and other organisms.

• Drug Screening: The dye can be employed in high-throughput screening assays to identify compounds that modulate endocytosis or membrane trafficking, which is relevant for drug delivery and targeting.

• Toxicity and Phototoxicity: While generally considered to have low cytotoxicity, prolonged exposure to high concentrations of FM4-64 and intense illumination can lead to phototoxicity.[10][11] Careful optimization of imaging parameters is therefore essential for long-term live-cell imaging.[12]

Conclusion

FM4-64 remains a powerful and versatile tool in cell biology and drug development. Its ability to dynamically label membranes and track their internalization provides a unique window into the complex processes of endocytosis and vesicle trafficking. By understanding its core properties and optimizing experimental protocols, researchers can effectively harness the capabilities of this fluorescent probe to gain deeper insights into fundamental cellular functions.

References

• 1. Biophysical Characterization of Styryl Dye-Membrane Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Concentration-Dependent Staining of Lactotroph Vesicles by FM 4-64 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. colorado.edu [colorado.edu]
• 8. Tracing the endocytic pathway of Aspergillus nidulans with FM4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. davidmoore.org.uk [davidmoore.org.uk]
• 11. Examination of Synaptic Vesicle Recycling Using FM Dyes During Evoked, Spontaneous, and Miniature Synaptic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Cellular Entry of FM4-64: A Technical Guide to a Versatile Endocytic Tracer

For Researchers, Scientists, and Drug Development Professionals

Abstract

The lipophilic styryl dye, N-(3-triethylammoniumpropyl)-4-(6-(4-(diethylamino)phenyl)hexatrienyl) pyridinium dibromide, commonly known as FM4-64, is a powerful tool for investigating the intricate processes of endocytosis and vesicle trafficking in a wide range of eukaryotic cells. Its utility stems from its unique photophysical properties and its mechanism of cellular entry. This technical guide provides an in-depth exploration of how FM4-64 permeates the cell, focusing on the core mechanisms of its uptake. We will delve into the experimental data that underpins our current understanding, present detailed protocols for its application, and visualize the key pathways and workflows.

Core Mechanism of FM4-64 Cellular Entry

FM4-64 is an amphiphilic molecule, possessing both a lipophilic tail and a hydrophilic headgroup. This structure prevents it from passively diffusing across the plasma membrane. Instead, its entry into the cell is primarily mediated by the endocytic pathway. The process can be summarized in the following key stages:

• Plasma Membrane Intercalation: Upon introduction to the cellular environment, FM4-64 rapidly inserts its lipophilic tail into the outer leaflet of the plasma membrane.[1][2][3] In this lipid-rich environment, its fluorescence quantum yield dramatically increases, leading to a bright and distinct labeling of the cell surface.[4] This binding is reversible and concentration-dependent.[4]

• Endocytic Uptake: The dye is then internalized into the cell as the plasma membrane invaginates to form endocytic vesicles.[2][5][6] This process is an active one, requiring cellular energy in the form of ATP, and is temperature-dependent.[7] Inhibition of endocytosis through low temperatures (e.g., 0°C) or metabolic inhibitors effectively blocks the internalization of FM4-64, restricting its fluorescence to the plasma membrane.[7] The uptake is also dependent on a functional actin cytoskeleton.

• Trafficking Through the Endomembrane System: Once inside the cell within endocytic vesicles, FM4-64 serves as a tracer, sequentially labeling various compartments of the endomembrane system. The typical progression is as follows:

  • Early Endosomes: These are often the first distinct, punctate structures to become fluorescent within the cytoplasm.[1]

  • Late Endosomes / Prevacuolar Compartment (PVC): Over time, the dye progresses to these compartments.

  • Vacuole/Lysosome: The final destination for FM4-64 in many cell types, such as yeast and plant cells, is the membrane of the vacuole or lysosome.[1][2] This results in a characteristic "ring-staining" pattern.

The time course of this trafficking varies between different organisms and cell types, and is influenced by experimental conditions such as temperature.

Data Presentation: Quantitative Analysis of FM4-64 Uptake

The following tables summarize the available quantitative and semi-quantitative data on the kinetics of FM4-64 uptake and staining.

Table 1: Concentration-Dependent Staining of the Plasma Membrane in Lactotrophs

Parameter	Value	Reference
Half-maximal concentration (KD) for plasma membrane staining	2.9 µM	[4]

Table 2: Time Course of FM4-64 Internalization and Trafficking (Qualitative and Semi-Quantitative Data)

Organism/Cell Type	Plasma Membrane Staining	Early Endosomes/Punctate Structures	Late Endosomes/Prevacuolar Compartment	Vacuolar Membrane Staining	Reference
Yeast (Saccharomyces cerevisiae)	Immediate	5-10 minutes	-	30-60 minutes	[2]
Fungal Hyphae (Neurospora crassa)	Immediate	~2 minutes	-	Visible after longer incubation	[1]
Plant Cells (Arabidopsis thaliana root)	Immediate	5-15 minutes	-	45-120 minutes
Lactotroph Vesicles (stimulated)	-	2.9 seconds (at 4 µM)	-	-	[4]
14.1 seconds (at 2 µM)	[4]

Experimental Protocols

The following are detailed methodologies for key experiments involving FM4-64.

General FM4-64 Staining and Visualization of Endocytosis in Yeast (Saccharomyces cerevisiae)

Objective: To visualize the time-course of endocytosis by observing the sequential labeling of the plasma membrane, endosomes, and vacuolar membrane.

Materials:

• Log-phase yeast culture (e.g., in YPD medium)

• FM4-64 stock solution (1.6 mM in DMSO)

• YPD medium

• Microcentrifuge tubes

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filter sets (e.g., for rhodamine)

Procedure:

• Cell Preparation:

  • Harvest 1 mL of a log-phase yeast culture by centrifugation at 5,000 x g for 1 minute.

  • Resuspend the cell pellet in 1 mL of fresh, pre-warmed (30°C) YPD medium.

• Staining:

  • Add FM4-64 stock solution to the cell suspension to a final concentration of 8-40 µM.

  • Incubate the cells at 30°C.

• Microscopy:

  • At various time points (e.g., 0, 5, 15, 30, and 60 minutes), remove a small aliquot of the cell suspension.

  • Mount the cells on a microscope slide and observe using fluorescence microscopy.

  • At t=0, fluorescence should be localized to the plasma membrane. Punctate intracellular structures (endosomes) should become visible after 5-15 minutes. By 30-60 minutes, the vacuolar membrane should be clearly stained.

Pulse-Chase Modification:

• After an initial incubation with FM4-64 (the "pulse," e.g., 15 minutes at 30°C), pellet the cells by centrifugation.

• Resuspend the cells in fresh YPD medium without the dye (the "chase").

• Continue to image the cells at various time points to follow the trafficking of the internalized dye to the vacuole.

FM4-64 Staining of the Endocytic Pathway in Arabidopsis thaliana Root Cells

Objective: To trace the endocytic pathway in plant root cells.

Materials:

• 5- to 7-day-old Arabidopsis thaliana seedlings grown vertically on MS agar plates.

• FM4-64 stock solution (2 mM in DMSO)

• Liquid MS medium

• Microscope slides and coverslips

• Confocal microscope

Procedure:

• Seedling Preparation:

  • Carefully transfer seedlings from the agar plate to a microscope slide.

• Staining:

  • Prepare a working solution of 2-4 µM FM4-64 in liquid MS medium.

  • Add a drop of the FM4-64 working solution to the seedlings on the slide, ensuring the roots are submerged.

• Microscopy:

  • Immediately image the root epidermal cells using a confocal microscope. The plasma membrane will be stained instantly.

  • Acquire images at regular intervals (e.g., every 5-10 minutes) for up to 2 hours to observe the internalization of the dye and the subsequent labeling of endosomes and the tonoplast (vacuolar membrane).

Mandatory Visualizations

Signaling and Trafficking Pathway

Caption: The endocytic pathway of FM4-64 cellular entry.

Experimental Workflow

References

• 1. Concentration-dependent staining of lactotroph vesicles by FM 4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Use of FM Dyes to Analyze Plant Endocytosis | Springer Nature Experiments [experiments.springernature.com]
• 4. Concentration-Dependent Staining of Lactotroph Vesicles by FM 4-64 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. davidmoore.org.uk [davidmoore.org.uk]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Live Cell Imaging with FM4-64 in Plant Roots

Audience: Researchers, scientists, and drug development professionals.

Introduction

The lipophilic styryl dye FM4-64 is a vital tool for investigating membrane dynamics and vesicle trafficking in living plant cells. Its utility lies in its ability to intercalate into the outer leaflet of the plasma membrane, which is then internalized through endocytosis, allowing for the real-time visualization of endocytic pathways and organelle dynamics.[1][2][3][4] This document provides detailed application notes and protocols for the use of FM4-64 in live-cell imaging of plant roots, with a focus on tracking endocytosis and vesicle trafficking.

FM4-64 first stains the plasma membrane and is subsequently incorporated into vesicles through processes dependent on the endomembrane system.[1][2] Over time, the dye is distributed throughout the entire vesicular network, moving from the plasma membrane to the vacuole, and also involving components of the secretory pathway.[1][2][5] This allows for the study of crucial developmental processes in plants that are reliant on endocytosis.[1]

Principle of FM4-64 Staining

FM4-64 is an amphiphilic molecule that is virtually non-fluorescent in aqueous environments but becomes intensely fluorescent upon binding to the lipid-rich environment of cellular membranes. The staining process unfolds in a time-dependent manner, which allows for the kinetic analysis of membrane trafficking:

• Plasma Membrane Staining: Upon application, FM4-64 rapidly binds to and stains the plasma membrane of root cells.[1][2][6]

• Endocytosis and Vesicle Formation: The dye is then internalized via endocytic vesicles, providing a direct way to visualize the process of endocytosis.[6][7]

• Trafficking to Endosomes and Prevacuolar Compartments: These vesicles subsequently fuse with early endosomes (EEs), which can mature into or transport FM4-64 to late endosomes (LEs), also known as prevacuolar compartments (PVCs).[6]

• Golgi Apparatus and Vacuolar Staining: The dye can also be transported to the Golgi apparatus and eventually accumulates in the tonoplast (the vacuolar membrane).[3][6][8]

This sequential labeling of different endomembrane compartments makes FM4-64 an excellent marker for dissecting the endocytic pathway in living plant cells.

Signaling Pathway and Vesicle Trafficking

The movement of FM4-64 through the plant cell highlights the key organelles involved in the endocytic and secretory pathways.

Caption: FM4-64 trafficking through the endomembrane system.

Quantitative Data Summary

The following table summarizes key quantitative parameters for FM4-64 staining in plant roots, compiled from various studies. These values should be considered as starting points and may require optimization for specific experimental conditions and plant species.

Parameter	Value	Plant System	Notes	Reference
Stock Solution Concentration	1-2 mM in DMSO or water	General	Store at -20°C in the dark. FM4-64 is light-sensitive and unstable at room temperature.	[5]
Working Concentration	2-5 µM	Arabidopsis thaliana roots	Higher concentrations may have physiological effects.	[5][9]
4 µM	Tomato root and pericarp cells	Used as a control for plasma membrane localization.	[6]
17 µM	Tobacco BY-2 cells	Higher concentration used for suspension cells.	[8]
Incubation Time	5-10 minutes	Arabidopsis thaliana roots	For labeling the plasma membrane and early endosomes.	[8]
15-30 minutes	Arabidopsis thaliana roots	For visualizing later endocytic compartments like the PVC.	[10]
30-60 minutes	Tobacco BY-2 cells	For labeling the tonoplast.	[8]
Excitation Wavelength	488 or 514 nm	General	Argon ion laser lines are commonly used.	[5]
561 nm	Tomato cells	[6]
Emission Wavelength	630-690 nm	Tomato cells	[6]
>580 nm	General	Long-pass filter is typically used.

Experimental Protocols

This section provides a detailed protocol for staining plant roots with FM4-64 and subsequent live-cell imaging using confocal microscopy.

Materials

• FM4-64 dye

• Dimethyl sulfoxide (DMSO) or sterile water

• Plant growth medium (e.g., Murashige and Skoog [MS] medium)

• Seedlings of the plant of interest (e.g., 5-7 day old Arabidopsis thaliana)

• Microscope slides and coverslips

• Pipettes and tips

• Confocal laser scanning microscope (CLSM)

Protocol: Staining and Mounting

• Prepare FM4-64 Stock Solution: Dissolve FM4-64 in DMSO or water to a final concentration of 1-2 mM. Aliquot and store at -20°C, protected from light.

• Prepare Working Solution: Dilute the stock solution in liquid plant growth medium to the desired final concentration (e.g., 2-5 µM). It is crucial to use the same medium for treatments as was used for solid-phase growth.[5]

• Seedling Incubation:

  • Carefully transfer seedlings from the solid growth medium to a multi-well plate or petri dish containing the FM4-64 working solution. Growing seedlings vertically can facilitate this transfer without damaging the roots.[5]

  • Incubate the seedlings in the staining solution for the desired amount of time (e.g., 5-30 minutes) at room temperature, protected from light. For experiments investigating the inhibition of endocytosis, staining can be performed at 4°C on ice.[5]

• Washing (Optional but Recommended): To reduce background fluorescence and remove excess dye from the cell wall, gently transfer the seedlings to fresh medium without FM4-64 for a brief period (e.g., 1-2 minutes) before imaging.

• Mounting:

  • Place a drop of fresh growth medium (without the dye) onto a microscope slide.

  • Carefully transfer a stained seedling into the drop of medium.

  • Gently place a coverslip over the sample, avoiding air bubbles and excessive pressure on the root.

Protocol: Confocal Microscopy and Image Acquisition

• Microscope Setup:

  • Turn on the confocal microscope and allow the lasers to warm up.

  • Select an appropriate objective (e.g., 20x or 40x for an overview, 63x or 100x water or oil immersion for high-resolution imaging).

• Locate the Sample: Using transmitted light or brightfield, locate the root and the specific region of interest (e.g., root tip, elongation zone, or root hair zone).

• Set Imaging Parameters:

  • Excitation: Use a 488 nm or 514 nm laser line for FM4-64 excitation.

  • Emission: Set the detector to collect fluorescence in the range of approximately 580-750 nm.

  • Laser Power and Detector Gain: Adjust the laser power and detector gain to obtain a good signal-to-noise ratio while minimizing phototoxicity and photobleaching. Use the lowest possible laser power.

  • Pinhole: Set the pinhole to 1 Airy unit for optimal confocality.

  • Image Size and Scan Speed: Choose an appropriate image size (e.g., 512x512 or 1024x1024 pixels) and scan speed. Slower scan speeds with line averaging can improve image quality.

• Time-Lapse Imaging: To visualize the dynamics of endocytosis, acquire a series of images over time (e.g., every 1-5 minutes). This will allow you to track the internalization of FM4-64 from the plasma membrane to internal compartments.

Experimental Workflow

The following diagram outlines the general workflow for a live-cell imaging experiment using FM4-64 in plant roots.

Caption: A step-by-step workflow for FM4-64 imaging.

Troubleshooting and Considerations

• Phototoxicity and Photobleaching: Minimize laser exposure by using low laser power and reducing the duration of time-lapse imaging.

• Dye Concentration: The optimal FM4-64 concentration can vary between plant species and even cell types. It is advisable to perform a concentration series to determine the lowest effective concentration that provides a good signal without causing cellular stress.

• Internalization of the Dye: Be aware that FM4-64 is actively internalized over time. For studies focused solely on the plasma membrane, imaging should be conducted shortly after staining.

• Specificity: While FM4-64 is a reliable marker for the endocytic pathway, it is not specific to a single organelle at later time points.[7][11] For precise localization, co-localization studies with known organelle markers (e.g., GFP-tagged proteins) are recommended.[8]

• Environmental Conditions: Maintain a stable temperature and humidity during imaging to ensure the health of the plant tissue.

By following these guidelines and protocols, researchers can effectively utilize FM4-64 to gain valuable insights into the dynamic processes of endocytosis and vesicle trafficking in plant roots.

References

• 1. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 2. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FM-dyes as experimental probes for dissecting vesicle trafficking in living plant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FM‐dyes as experimental probes for dissecting vesicle trafficking in living plant cells | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Microinjecting FM4–64 validates it as a marker of the endocytic pathway in plants | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. FRET analysis of transmembrane flipping of FM4-64 in plant cells: is FM4-64 a robust marker for endocytosis? - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tracking Synaptic Vesicles in Neurons with FM4-64

For Researchers, Scientists, and Drug Development Professionals

Introduction

FM4-64 is a lipophilic styryl dye that serves as a crucial tool for investigating the dynamics of synaptic vesicle endocytosis and exocytosis in neurons.[1][2] Its fluorescence is environmentally sensitive, exhibiting low fluorescence in aqueous solutions and becoming intensely fluorescent upon insertion into the lipid environment of cell membranes.[3] This property allows for the selective labeling and tracking of synaptic vesicles as they undergo recycling at the presynaptic terminal. This document provides detailed protocols and application notes for the use of FM4-64 in neuronal cultures.

Mechanism of Action

The utility of FM4-64 in tracking synaptic vesicles stems from its amphipathic nature, possessing a hydrophilic head and a lipophilic tail.[3] When applied to neurons, FM4-64 reversibly labels the plasma membrane. Upon neuronal stimulation, which triggers exocytosis, the presynaptic membrane fuses with the synaptic vesicle membrane. During the subsequent compensatory endocytosis, the dye becomes trapped within the newly formed vesicles.[3] After washing away the excess dye from the plasma membrane, the remaining fluorescence is localized to the internalized synaptic vesicles.[4][5] The release of the dye during a second round of stimulation-induced exocytosis can then be monitored as a decrease in fluorescence, providing a measure of vesicle release kinetics.[4][5]

Quantitative Data Summary

The following tables summarize key quantitative parameters for using FM4-64 in neuronal cell culture experiments.

Table 1: FM4-64 Dye Properties and Storage

Parameter	Value	Reference
Excitation Maximum (in membranes)	~515 nm	[3]
Emission Maximum (in membranes)	~640 nm	[3]
Stock Solution Concentration	10 mM	[3]
Stock Solution Storage	4°C or -20°C for up to six months, protected from light	[3]
Working Concentration	4 - 10 µM	[3][4]

Table 2: Typical Experimental Parameters for Cultured Hippocampal Neurons

Parameter	Value	Reference
Cell Type	Rat or mouse primary hippocampal neuronal cultures	[4]
Days in vitro (DIV)	14-28	[4]
Loading (Staining)
Loading Buffer	HEPES-buffered saline (HBS) or Tyrode solution	[3][4]
FM4-64 Concentration	10 µM	[4]
Stimulation for Loading	300 Action Potentials (APs) or more (e.g., electrical field stimulation) or high K+ (90 mM) perfusion	[4][6]
Loading Incubation Time	30-45 seconds after stimulation	[4]
Washing
Wash Buffer	HBS or Tyrode solution	[3][4]
Wash Duration	~10 minutes with perfusion (flow rate 1-1.5 mL/min)	[4]
Background Reduction (Optional)	1 mM ADVASEP-7 or 0.5 mM SCAS in wash solution	[3]
Unloading (Destaining)
Stimulation for Unloading	900 to 1200 APs @ 10 Hz (electrical field stimulation) or high K+ (90 mM) perfusion	[4][6]
Imaging
Microscope	Inverted CCD fluorescent microscope	[4]
Objective	60x oil lens	[4]
Image Acquisition Rate	0.1 Hz for baseline	[6]

Experimental Protocols

Materials

• Cultured neurons (e.g., primary hippocampal neurons) on coverslips

• FM4-64 dye

• HEPES-buffered saline (HBS) or Tyrode solution

• Glutamate receptor antagonists (e.g., 50 µM APV and 10 µM CNQX)

• Potassium chloride (KCl) for high K+ stimulation (if applicable)

• Perfusion system

• Fluorescence microscope with appropriate filter sets and a camera

Protocol 1: Staining of Synaptic Vesicles (Loading)

• Prepare Loading Solution: Dilute the FM4-64 stock solution to a final working concentration of 10 µM in HBS containing glutamate receptor antagonists (50 µM APV and 10 µM CNQX).[4] Protect the solution from light.

• Mount Coverslip: Mount the coverslip with cultured neurons onto the imaging chamber.

• Baseline Imaging (Optional): Acquire a few baseline images before adding the dye.

• Apply Loading Solution: Add the FM4-64 loading solution to the chamber, ensuring the cells are completely submerged.

• Stimulate for Uptake: Induce synaptic vesicle recycling by either:

  • Electrical Field Stimulation: Deliver a stimulus train (e.g., 300 action potentials).[4]

  • High Potassium Depolarization: Perfuse with a high potassium solution (e.g., 90 mM KCl in HBS) for 1 minute.[6]

• Incubation: Allow the dye to be taken up for 30-45 seconds following stimulation.[4]

Protocol 2: Washing and Background Reduction

• Initial Wash: Immediately after the loading incubation, begin washing out the FM4-64 by adding ~2 mL of HBS.[4]

• Perfusion Wash: Continue washing with HBS using a perfusion system for approximately 10 minutes at a flow rate of 1-1.5 mL/min.[4] This step is critical for removing the dye from the plasma membrane and reducing background fluorescence.

• Background Quenching (Optional): To further reduce background fluorescence, 1 mM ADVASEP-7 can be included in the wash solution, or the coverslip can be incubated in a solution containing 0.5 mM SCAS for 4 minutes.[3]

Protocol 3: Imaging and Destaining (Unloading)

• Image Labeled Terminals: After washing, acquire images of the fluorescently labeled synaptic terminals. The fluorescence intensity is proportional to the number of labeled vesicles.

• Stimulate for Release: To measure exocytosis, induce another round of synaptic vesicle fusion using a stronger stimulus, such as:

  • Electrical Field Stimulation: A train of 900 to 1200 action potentials at 10 Hz.[4]

  • High Potassium Depolarization: Perfusion with a high potassium solution.[6]

• Time-Lapse Imaging: Acquire a time-lapse series of images during the stimulation to monitor the decrease in fluorescence as the dye is released from the vesicles. The rate of fluorescence decay reflects the rate of exocytosis.[4][5]

Visualizations

Caption: Experimental workflow for FM4-64 labeling and destaining of synaptic vesicles.

Caption: FM4-64 tracking of synaptic vesicle endocytosis and exocytosis.

Caption: Key signaling events in synaptic vesicle recycling tracked by FM4-64.

Applications in Research and Drug Development

• Studying Synaptic Plasticity: FM4-64 can be used to investigate changes in synaptic vesicle recycling associated with long-term potentiation (LTP) and long-term depression (LTD).

• High-Throughput Screening: The protocol can be adapted for high-content screening assays to identify compounds that modulate synaptic vesicle endocytosis or exocytosis.[7] This is valuable for screening potential neurotherapeutics.

• Disease Modeling: Researchers can use FM4-64 to study defects in synaptic vesicle trafficking in neuronal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

• Investigating Neurotoxin Mechanisms: The effects of various neurotoxins on presynaptic function can be quantitatively assessed by monitoring their impact on FM4-64 loading and unloading.

Considerations and Troubleshooting

• Photobleaching and Phototoxicity: Minimize light exposure to the sample to prevent photobleaching of the dye and phototoxicity to the cells. Use the lowest possible excitation power and exposure times.

• Non-Specific Staining: Inadequate washing can lead to high background fluorescence from dye remaining in the plasma membrane. Ensure the washing step is thorough.[4]

• Temperature Effects: The fluorescence of FM4-64 can be temperature-dependent.[8] It is important to maintain a consistent temperature throughout the experiment for quantitative comparisons.

• Fixability: Standard FM4-64 is not fixable with aldehydes. For experiments requiring fixation, aldehyde-fixable derivatives such as FM1-43FX or FM4-64FX should be used.[9]

• Spontaneous Release: Be aware that some spontaneous release of the dye can occur in the absence of stimulation, which may contribute to a slow decline in baseline fluorescence.[9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measuring exocytosis in neurons using FM labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorescent Measurement of Synaptic Activity Using FM Dyes in Dissociated Hippocampal Cultured Neurons [bio-protocol.org]
• 7. Analysis of synaptic vesicle endocytosis in synaptosomes by high-content screening | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. Examination of Synaptic Vesicle Recycling Using FM Dyes During Evoked, Spontaneous, and Miniature Synaptic Activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Endocytosis in Fungal Hyphae Using FM4-64

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the fluorescent styryl dye, FM4-64, for the investigation of endocytosis in fungal hyphae. This document outlines the principles of FM4-64 staining, detailed experimental protocols for various fungal species, and methods for data analysis. It is intended for researchers in mycology, cell biology, and drug development seeking to understand and manipulate fungal endocytic pathways.

Introduction to FM4-64 and Fungal Endocytosis

FM4-64 is a lipophilic dye that inserts into the outer leaflet of the plasma membrane and is subsequently internalized via endocytosis.[1] It is a vital dye, meaning it requires living cells for uptake and visualization.[1] In fungal hyphae, endocytosis is a crucial process for nutrient uptake, cell wall remodeling, and maintaining polarized growth.[2] The internalization of FM4-64 is an active process, dependent on energy, temperature, and the integrity of the actin cytoskeleton.[3][4] As the dye traverses the endocytic pathway, it sequentially labels various organelles, including early endosomes, the apical vesicle cluster (Spitzenkörper), late endosomes/multivesicular bodies (MVBs), and finally the vacuolar membrane.[5][6] This temporal and spatial progression allows for the detailed study of endocytic trafficking.

Key Applications:

• Visualization and characterization of the endocytic pathway: Tracing the movement of FM4-64 provides a dynamic view of membrane trafficking from the plasma membrane to the vacuole.[3][5]

• Phenotypic analysis of mutants: Comparing FM4-64 uptake and trafficking in wild-type versus mutant strains can reveal defects in endocytosis-related genes.[3][7]

• Drug screening and analysis: The effect of antifungal compounds on endocytosis can be assessed by monitoring changes in FM4-64 internalization and distribution.[8]

• Investigation of polarized growth: FM4-64 is a valuable tool for studying the dynamics of the Spitzenkörper, a key organizing center for hyphal tip growth.[9][10]

Experimental Protocols

General Considerations:

• Fungal Species: The provided protocols are adaptable to a range of filamentous fungi and yeasts, including Aspergillus nidulans, Neurospora crassa, Magnaporthe oryzae, and Candida albicans.[2][5][10] However, optimal staining conditions may vary between species.[6]

• Microscopy: Confocal microscopy is the preferred method for visualizing FM4-64 fluorescence due to its ability to optically section through the hyphae and reduce out-of-focus light.[5] Standard fluorescence microscopy can also be used.

• Phototoxicity: Minimize exposure of stained cells to excitation light to avoid phototoxicity and photobleaching.[11]

Protocol 1: General FM4-64 Staining of Fungal Hyphae

This protocol is a starting point and can be optimized for specific fungal species and experimental goals.

Materials:

• FM4-64 stock solution (e.g., 1.3 mg/mL in DMSO)[2]

• Appropriate liquid growth medium for the fungus of interest

• Microscope slides and coverslips

• Confocal or fluorescence microscope with appropriate filter sets (e.g., excitation ~570/620 nm, emission ~630/660 nm for Magnaporthe oryzae)[2]

Procedure:

• Culture Preparation: Grow fungal hyphae on a glass-bottom dish or on a microscope slide with a thin layer of solid medium.

• Staining Solution Preparation: Dilute the FM4-64 stock solution in the appropriate growth medium to a final working concentration. Common concentrations range from 5 µg/mL to 40 µM.[2][12] Keep the staining solution on ice and protected from light.[2]

• Staining:

  • For continuous labeling, add the FM4-64 staining solution directly to the hyphae and incubate for the desired time (from a few minutes to over an hour).

  • For pulse-chase experiments, incubate the hyphae with the staining solution for a short period (the "pulse," e.g., 2-10 minutes).[2][10] Then, wash the hyphae with fresh, dye-free medium and continue to incubate (the "chase").

• Imaging:

  • Mount the stained hyphae for microscopy.

  • Acquire images at different time points to track the internalization and trafficking of the dye.

  • Initially, fluorescence will be observed at the plasma membrane. Over time, the dye will appear in punctate structures (endosomes) within the cytoplasm, followed by accumulation in the vacuolar membrane.[3][5]

Protocol 2: Investigating the Role of the Actin Cytoskeleton

This protocol uses an actin polymerization inhibitor to determine if FM4-64 uptake is actin-dependent.

Materials:

• Latrunculin B (Lat B) stock solution (e.g., 25 mg/mL in DMSO)[2]

• All materials listed in Protocol 1

Procedure:

• Pre-treatment with Inhibitor: Before staining, treat the fungal hyphae with Lat B at a final concentration of, for example, 0.1 µg/mL for 30 minutes.[2]

• Staining: Add the FM4-64 staining solution directly to the Lat B-containing medium and incubate.

• Imaging: Observe the localization of FM4-64. In the presence of an effective concentration of Lat B, the internalization of the dye should be significantly inhibited, with fluorescence remaining predominantly at the plasma membrane.[8]

Data Presentation

Table 1: Summary of FM4-64 Staining Parameters and Observations in Various Fungi

Fungal Species	FM4-64 Concentration	Incubation Time	Key Observations	Reference(s)
Aspergillus nidulans	Not specified	Time-dependent	Sequential labeling of cortical punctate organelles, mature endosomes/vacuoles (approx. 0.7 µm), and larger vacuoles (2-3 µm). Also labels mitochondria.	[3]
Neurospora crassa	Not specified	Time-dependent	Internalization into putative endosomes, the apical vesicle cluster, and the vacuolar membrane.	[5]
Magnaporthe oryzae	5 µg/mL	2 minutes	Staining of the plasma membrane and inner cellular membrane components.	[2]
Candida albicans (yeast)	40 µM	45 min pulse, 1 hr chase	Staining of the vacuolar membrane.	[10]
Candida albicans (hyphae)	Not specified	10 minutes	Labeling of the Spitzenkörper and endocytic intermediates.	[10]
Beauveria bassiana	10 µM	Time-dependent	Time-dependent uptake into apical and subapical compartments, with observable vesicle labeling.	[13]

Table 2: Effect of Inhibitors on FM4-64 Internalization

Inhibitor	Fungal Species	Concentration	Effect on FM4-64 Uptake	Reference(s)
Sodium Azide	Neurospora crassa	Not specified	Inhibited dye internalization.	[6]
Sodium Azide + Sodium Fluoride	Beauveria bassiana	5 mM each	Reversibly disrupted internalization.	[8][13]
Latrunculin A	Beauveria bassiana	50 µM	Reversibly disrupted internalization.	[8][13]
Latrunculin B	Magnaporthe oryzae	0.1 µg/mL	Disrupts endocytosis.	[2]
Cytochalasin D	Beauveria bassiana	5 µM	Caused abnormal vesicle trafficking.	[8][13]

Visualization of Workflows and Pathways

Caption: Experimental workflow for FM4-64 pulse-chase labeling of fungal hyphae.

Caption: Generalized endocytic pathway in fungal hyphae as visualized by FM4-64.

References

• 1. colorado.edu [colorado.edu]
• 2. Endocytosis Detection in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tracing the endocytic pathway of Aspergillus nidulans with FM4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. davidmoore.org.uk [davidmoore.org.uk]
• 7. Candida albicans ENT2 Contributes to Efficient Endocytosis, Cell Wall Integrity, Filamentation, and Virulence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Uptake of the fluorescent probe FM4-64 by hyphae and haemolymph-derived in vivo hyphal bodies of the entomopathogenic fungus Beauveria bassiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Neurospora crassa exocyst complex tethers Spitzenkörper vesicles to the apical plasma membrane during polarized growth - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Searching for gold beyond mitosis: Mining intracellular membrane traffic in Aspergillus nidulans - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Optimal Staining with FM4-64: A Detailed Guide for Researchers

Application Notes and Protocols for the precise staining of cellular membranes using the fluorescent dye FM4-64.

FM4-64 is a lipophilic styryl dye widely utilized by researchers, scientists, and drug development professionals for the visualization and tracking of cellular membranes. Its utility lies in its ability to insert into the outer leaflet of the plasma membrane and subsequently become internalized through endocytic pathways, allowing for the dynamic tracing of vesicle trafficking. This document provides detailed application notes and standardized protocols for the optimal use of FM4-t64 in various cell types.

Principle of FM4-64 Staining

FM4-64 is essentially non-fluorescent in aqueous environments but exhibits strong fluorescence upon binding to the lipid-rich environment of cellular membranes. The dye initially stains the plasma membrane and is then taken into the cell via endocytosis.[1][2][3] This process allows for the sequential labeling of various components of the endomembrane system, including early and late endosomes, and ultimately the vacuole in yeast and plant cells.[1][2][3][4] The internalization of FM4-64 is an active, energy-dependent process, which is inhibited at low temperatures and by metabolic inhibitors.[5][6]

Data Presentation: Optimal FM4-64 Concentrations and Incubation Times

The optimal concentration and incubation time for FM4-64 staining can vary significantly depending on the cell type and the specific application. The following table summarizes recommended starting concentrations and incubation periods for various organisms. It is crucial to optimize these parameters for each specific experimental setup.

Cell Type	Optimal Concentration	Incubation Time	Incubation Temperature	Application	References
Yeast (e.g., S. cerevisiae)	0.8 µM - 40 µM	15 - 60 min	25°C - 30°C	Vacuole staining, endocytosis tracking	[1][7][8][9][10]
Fungi (e.g., A. nidulans)	6.4 µM - 7.5 µM	10 min - continuous	Room Temperature	Vesicle trafficking, endocytosis	[5][6]
Plant Cells (e.g., A. thaliana)	2 µM - 20 µM	5 - 30 min	Room Temperature or 4°C (on ice)	Endocytosis tracking, plasma membrane staining	[2][3][4][11][12][13][14]
Mammalian Cells	5 µM - 20 µM	5 - 30 min	Room Temperature or 37°C	Endocytosis, exocytosis, vesicle staining	[15][16][17]
Bacteria (e.g., E. coli)	20 µg/mL	1 min	Not Specified	Membrane Staining	[18]

Experimental Protocols

Protocol 1: Vacuole Staining in Yeast (S. cerevisiae) - Pulse-Chase Method

This protocol is designed to specifically label the vacuolar membrane in yeast.[1]

Materials:

• Log-phase yeast culture (0.5-0.8 OD/mL)

• YPD medium

• FM4-64 stock solution (1.6 µM in DMSO)

• YNB medium

• Microcentrifuge tubes

• Water bath at 30°C

• Microscope slides

Procedure:

• Transfer 1 mL of log-phase yeast cells to a microcentrifuge tube.

• Centrifuge at 5,000 x g for 5 minutes at room temperature.

• Aspirate the supernatant and resuspend the cell pellet in 50 µL of YPD medium containing 1 µL of FM4-64 stock solution.

• Incubate the cells in a 30°C water bath for 20 minutes.

• Add 1 mL of YPD medium and centrifuge at 5,000 x g for 5 minutes at room temperature.

• Aspirate the supernatant and resuspend the cell pellet in 5 mL of fresh YPD medium.

• Incubate the cells with shaking at 30°C for 90-120 minutes.

• Centrifuge the cells at 5,000 x g for 5 minutes at room temperature.

• Aspirate the supernatant and resuspend the cell pellet in 25 µL of YNB medium for imaging.

• Mount 7 µL of the cell suspension on a microscope slide and observe under a fluorescence microscope.

Protocol 2: Tracking Endocytosis in Plant Root Cells (Arabidopsis thaliana)

This protocol allows for the visualization of the endocytic pathway in plant root cells.[2][3][11]

Materials:

• Arabidopsis thaliana seedlings (4-5 days old)

• MS liquid medium

• FM4-64 stock solution (2 mM in DMSO)

• Microscope slides and coverslips

• Confocal microscope

Procedure:

• Prepare a working solution of 2 µM FM4-64 in MS liquid medium.

• Mount the seedlings in a small volume of the FM4-64 working solution on a microscope slide.

• For time-lapse imaging, immediately start acquiring images every minute for up to 30 minutes to observe the dynamic process of endocytosis.

• Alternatively, for endpoint analysis, incubate the seedlings in the FM4-64 solution for 5-30 minutes.

• Briefly wash the seedlings in fresh MS liquid medium to remove excess dye before imaging.

• Observe the root epidermal cells using a confocal microscope with an excitation wavelength of ~515 nm.[11]

Protocol 3: Staining of Mammalian Cells

This protocol provides a general guideline for staining adherent or suspension mammalian cells.[15][16]

Materials:

• Mammalian cells (adherent or in suspension)

• Appropriate cell culture medium (e.g., HBSS, PBS, or serum-free medium)

• FM4-64 stock solution (1-5 mM in DMSO)

• 6-well plate or sterile coverslips

• Fluorescence microscope or flow cytometer

Procedure for Suspension Cells:

• Prepare a working solution of 5-20 µM FM4-64 in a suitable buffer.

• Centrifuge the cell suspension at 400 x g for 3-4 minutes and discard the supernatant.

• Wash the cells twice with PBS.

• Resuspend the cells in the FM4-64 working solution and incubate at room temperature for 5-30 minutes.

• Centrifuge the cells and discard the supernatant.

• Wash the cells twice with PBS.

• Resuspend the cells in serum-free medium or PBS for analysis.

Procedure for Adherent Cells:

• Culture adherent cells on sterile coverslips.

• Prepare a working solution of 5-20 µM FM4-64 in a suitable buffer.

• Remove the culture medium and add the FM4-64 working solution to cover the cells.

• Incubate at room temperature for 5-30 minutes.

• Wash the cells twice with the medium.

• Mount the coverslip and observe under a fluorescence microscope.

Visualizations

Caption: Experimental workflow for FM4-64 cell staining.

Caption: Mechanism of FM4-64 staining and intracellular trafficking.

References

• 1. colorado.edu [colorado.edu]
• 2. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. davidmoore.org.uk [davidmoore.org.uk]
• 6. Tracing the endocytic pathway of Aspergillus nidulans with FM4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Yeast Vacuole Staining with FM4-64 [bio-protocol.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. FM4-64 Staining [bio-protocol.org]
• 13. biorxiv.org [biorxiv.org]
• 14. A simple and versatile cell wall staining protocol to study plant reproduction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. file.medchemexpress.com [file.medchemexpress.com]
• 17. Concentration-Dependent Staining of Lactotroph Vesicles by FM 4-64 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. [Optimization of labeling and localizing bacterial membrane and nucleus with FM4-64 and Hoechst dyes] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for FM4-64 Staining in Confocal Microscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the lipophilic styryl dye FM4-64 for the visualization of the plasma membrane and endocytic pathways in various cell types using confocal microscopy. Detailed protocols, data tables, and explanatory diagrams are included to facilitate experimental design and execution.

Introduction

FM4-64 is a fluorescent probe widely used in cell biology to study the plasma membrane and the dynamics of endocytosis.[1][2] This amphiphilic dye is virtually non-fluorescent in aqueous solutions but exhibits intense fluorescence upon insertion into the lipid-rich environment of cell membranes.[3][4] Because it is cell-impermeant, FM4-64 initially stains the outer leaflet of the plasma membrane.[2][5][6] Subsequently, the dye is internalized through endocytic vesicles, allowing for the real-time tracking of vesicle trafficking to various intracellular compartments, such as endosomes and vacuoles.[5][7][8] This makes FM4-64 an invaluable tool for investigating cellular processes like endocytosis, exocytosis, and vesicle transport in living cells.[2][4] It is important to note that FM4-64 is a vital stain, meaning it is used on living cells; it is not suitable for use on fixed specimens.[5]

Data Presentation

The following table summarizes recommended staining parameters for FM4-64 in different model organisms, derived from various published protocols. These values should be considered as a starting point and may require optimization for specific cell types and experimental conditions.

Parameter	Mammalian Cells (General)	Yeast (S. cerevisiae)	Plant Cells (Arabidopsis thaliana)	Fungal Hyphae (Neurospora crassa)	Primary Neurons
Stock Solution	1-15 mM in DMSO or water	1.6 µM in DMSO	2 mM or 15 mM in DMSO	Not specified	10 mM in water
Working Concentration	5-20 µM	~1.6 µM	1.5-2 µM	6.4-7.5 mM	10 µM
Incubation Time	5-30 minutes	15-20 minutes (pulse)	5-30 minutes	10 minutes to over 1.5 hours	30-45 seconds (stimulation)
Incubation Temperature	Room Temperature or 37°C	30°C	4°C (on ice) or Room Temp.	Room Temperature	Room Temperature
Wash Steps	2 washes with PBS or medium	1 wash with YPD, then resuspend	2 washes with cold fresh medium	Replace dye-containing medium	~10 minutes with HBS
Imaging Medium	Serum-free medium or PBS	YNB (less autofluorescence)	Liquid medium	Fresh medium	HBS

Experimental Protocols

Below are detailed protocols for FM4-64 staining. A general protocol is provided first, followed by specific examples for different cell types.

General Protocol for Adherent Mammalian Cells

• Cell Preparation: Culture adherent cells on sterile coverslips or in imaging-grade dishes to the desired confluency.

• Reagent Preparation:

  • Prepare a 1-5 mM stock solution of FM4-64 in high-quality DMSO or sterile water. Store at -20°C, protected from light.[2]

  • On the day of the experiment, dilute the stock solution in a suitable buffer (e.g., HBSS or serum-free medium) to a final working concentration of 5-20 µM.[9]

• Staining:

  • Remove the culture medium from the cells.

  • Add the FM4-64 working solution to the cells, ensuring they are completely covered.

  • Incubate at room temperature or 37°C for 5-30 minutes, protected from light.[1][9] The optimal time will depend on the cell type and the specific endocytic pathway being investigated.

• Washing:

  • Aspirate the staining solution.

  • Wash the cells twice with fresh, pre-warmed medium or PBS to remove the dye from the plasma membrane and reduce background fluorescence.[1][9]

• Imaging:

  • Immediately image the cells using a confocal microscope.

  • Use an excitation wavelength around 515 nm and collect emission at approximately 640 nm.[4][8]

Specific Protocol for Yeast (Saccharomyces cerevisiae)

This protocol is a pulse-chase procedure designed to label the vacuolar membrane.

• Cell Preparation: Grow yeast cells to the mid-log phase (0.5-0.8 ODU/mL) in YPD medium.

• Staining (Pulse):

  • Harvest 1 mL of cells by centrifugation.

  • Resuspend the cell pellet in 50 µL of YPD containing the FM4-64 dye (from a 1.6 µM stock).[5]

  • Incubate at 30°C for 20 minutes.[5]

• Chase:

  • Add 1 mL of fresh YPD and centrifuge.

  • Resuspend the pellet in 5 mL of fresh YPD and incubate with shaking at 30°C for 90-120 minutes.[5] This allows the internalized dye to travel to the vacuole.

• Washing and Imaging:

  • Harvest the cells by centrifugation.

  • Resuspend the pellet in a small volume of YNB medium (which has lower autofluorescence than YPD) for imaging.[5]

  • Mount the cells on a slide and observe with a confocal microscope.

Specific Protocol for Plant Root Cells (Arabidopsis thaliana)

This protocol is designed to visualize endocytosis in root epidermal cells.

• Seedling Preparation: Grow Arabidopsis seedlings vertically on ½ MS agar plates.

• Reagent Preparation:

  • Prepare a 1.5 µM working solution of FM4-64 in liquid ½ MS medium.[10]

  • Prepare two additional wells with dye-free liquid ½ MS medium for washing.[10]

  • Cool all solutions on ice.[8]

• Staining:

  • Gently transfer seedlings into the cold staining solution.

  • Incubate for 5-30 minutes on ice, protected from light.[8][10][11] Incubation on ice slows down endocytosis, allowing for clearer visualization of the initial internalization steps upon warming.

• Washing:

  • Briefly dip the seedlings into the two wells of cold, dye-free medium to wash.[10]

• Imaging:

  • Mount the seedlings in a drop of liquid medium on a slide.

  • Image the root epidermal cells using a confocal microscope, starting immediately to capture the progression of the dye through the endocytic pathway as the sample warms to room temperature.[8]

Visualizations

Mechanism of FM4-64 Staining and Internalization

The following diagram illustrates the process by which FM4-64 labels the plasma membrane and is subsequently internalized by the cell through endocytosis.

Caption: Mechanism of FM4-64 plasma membrane staining and endocytic uptake.

Experimental Workflow for FM4-64 Staining

This diagram outlines the key steps involved in a typical FM4-64 staining experiment for confocal microscopy.

Caption: General experimental workflow for FM4-64 staining of live cells.

References

• 1. FM4-64 (solution) | Red Fluorescent Dye | MedChemExpress [medchemexpress.eu]
• 2. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 3. Concentration-Dependent Staining of Lactotroph Vesicles by FM 4-64 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. colorado.edu [colorado.edu]
• 6. FRET analysis of transmembrane flipping of FM4-64 in plant cells: is FM4-64 a robust marker for endocytosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. davidmoore.org.uk [davidmoore.org.uk]
• 8. researchgate.net [researchgate.net]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. Protocol for detecting intracellular aggregations in Arabidopsis thaliana cell wall mutants using FM4-64 staining - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Visualizing Endocytosis: A Detailed Protocol for FM4-64 Pulse-Chase Experiments

Application Note: The FM4-64 pulse-chase assay is a powerful and widely used technique to visualize and quantify the process of endocytosis and subsequent vesicular trafficking in living cells. This method is applicable across a broad range of biological systems, including mammalian cells, yeast, fungi, and plants, making it an invaluable tool for researchers in cell biology, neurobiology, and drug development.

The lipophilic styryl dye FM4-64 is virtually non-fluorescent in aqueous media but becomes intensely fluorescent upon insertion into the outer leaflet of the plasma membrane. Crucially, the dye is cell-impermeable and is internalized exclusively through endocytosis.[1][2][3] This property allows for the real-time tracking of newly formed endocytic vesicles as they traffic through the cell's endosomal system. By manipulating the timing of dye exposure (pulse) and subsequent incubation in dye-free medium (chase), researchers can specifically label and follow distinct pools of endosomes and their eventual fusion with lysosomes or vacuoles.[2][4]

This protocol provides a detailed methodology for performing FM4-64 pulse-chase experiments, including reagent preparation, step-by-step instructions for labeling and imaging, and guidelines for data interpretation.

Experimental Protocols

Reagent Preparation

Proper preparation of reagents is critical for successful FM4-64 labeling.

Reagent	Preparation and Storage	Notes
FM4-64 Stock Solution	Dissolve 1 mg of FM4-64 in 1 mL of DMSO to create a 1.6 mM stock solution.[5] Aliquot into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.[5][6]	The dye is light-sensitive; minimize exposure to light during preparation and storage.[3]
FM4-64 Working Solution	Dilute the stock solution in an appropriate buffer (e.g., PBS, HBSS, or serum-free medium) to the desired working concentration.[3][6]	The optimal working concentration is cell-type dependent and should be determined empirically.[3] See Table 2 for typical concentration ranges.
Cell Culture Medium	Use the appropriate culture medium for the specific cell type being investigated. For the chase step, have pre-warmed, dye-free medium ready.	For some cell types like yeast, using a medium with low autofluorescence, such as YNB, is recommended for the final resuspension before imaging.[2]
Wash Buffer	Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS) can be used for washing steps to remove unbound dye.[3][6]	Using cold buffer can help to slow down endocytosis and reduce background signal during washes.[3]

Table 1: Reagent Preparation and Storage Guidelines

FM4-64 Pulse-Chase Protocol

This protocol is a general guideline and may require optimization for specific cell types and experimental goals.

a. Cell Preparation:

• Culture cells to an appropriate density on a suitable imaging substrate (e.g., glass-bottom dishes, coverslips). For suspension cells, ensure they are in the logarithmic growth phase.[4]

• Before labeling, wash the cells once with pre-warmed, serum-free medium or an appropriate buffer to remove any residual serum or other interfering substances.[3]

b. Pulse Step (Labeling):

• Aspirate the wash buffer and add the FM4-64 working solution to the cells.

• Incubate the cells with the dye for a specific duration (the "pulse"). This step is typically performed at a controlled temperature. For instance, labeling on ice (4°C) can be used to specifically label the plasma membrane while inhibiting endocytosis.[2][7]

• The duration of the pulse will determine which initial endocytic compartments are labeled. Shorter pulse times will label early endosomes, while longer pulses allow the dye to reach later compartments.

c. Chase Step (Tracking):

• After the pulse, rapidly wash the cells two to three times with a larger volume of ice-cold, dye-free buffer or medium to remove the external FM4-64 from the plasma membrane.[3][5]

• Add pre-warmed, dye-free medium to the cells and return them to the incubator. This marks the beginning of the "chase" period.

• Incubate the cells for the desired chase duration. During this time, the internalized FM4-64 will be transported along the endocytic pathway.

• Image the cells at various time points during the chase to visualize the progression of the dye through different endosomal compartments.

Imaging and Data Analysis

• Microscopy: Visualize the labeled cells using a fluorescence or confocal microscope. FM4-64 has an excitation maximum of approximately 515 nm and is typically imaged using a Texas Red or Cy3 filter set.[2][7]

• Live-Cell Imaging: For dynamic studies, perform time-lapse imaging to track the movement of labeled vesicles in real-time.

• Quantitative Analysis: Image analysis software can be used to quantify the fluorescence intensity in different cellular regions over time. This can provide quantitative data on the rate of endocytosis and vesicular trafficking.

Quantitative Data Summary

The following table summarizes typical experimental parameters for FM4-64 pulse-chase experiments in different model organisms. These values should be used as a starting point for optimization.

Organism/Cell Type	FM4-64 Working Concentration	Pulse Duration & Temperature	Chase Duration	Reference
Yeast (S. cerevisiae)	8 - 40 µM	15-30 min at 15°C or 30°C	30 - 120 min	[8][9]
Plant (Arabidopsis root)	2 µM	5 min on ice	Up to 30 min	[7]
Mammalian Neurons	10 µM	30-45 sec during stimulation	~10 min	[10]
Leishmania Promastigotes	Not specified	1 min on ice	Up to 30 min	[11]
Tobacco Pollen Tubes	Not specified	1-10 min	Not applicable (continuous)	[12]

Table 2: Typical Experimental Parameters for FM4-64 Pulse-Chase Assays

Visualizations

Caption: Workflow of the FM4-64 pulse-chase experiment.

Caption: FM4-64 trafficking through the endocytic pathway.

References

• 1. davidmoore.org.uk [davidmoore.org.uk]
• 2. colorado.edu [colorado.edu]
• 3. TargetMol [targetmol.com]
• 4. Pulse-chase analysis for studies of MHC class II biosynthesis, maturation, and peptide loading - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for 4D live fluorescence microscopy to image rapid cellular responses in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Isolation of yeast mutants defective for localization of vacuolar vital dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Time-Lapse Imaging of FM4-64 Uptake: A Detailed Guide for Researchers

Application Notes and Protocols for Visualizing Endocytosis and Vesicle Trafficking

For researchers, scientists, and professionals in drug development, understanding the dynamics of cellular membrane trafficking is crucial. Time-lapse imaging of the fluorescent styryl dye FM4-64 provides a powerful tool to visualize and quantify the process of endocytosis in living cells. This document offers detailed application notes and experimental protocols for utilizing FM4-64 to monitor this fundamental cellular process.

Introduction to FM4-64 and its Mechanism

FM4-64 is a lipophilic dye that inserts into the outer leaflet of the plasma membrane.[1][2][3] It is virtually non-fluorescent in aqueous solutions but becomes intensely fluorescent upon binding to the lipid-rich environment of the cell membrane.[4][5] Crucially, FM4-64 is cell-impermeant and is internalized exclusively through endocytosis.[1][2][3] This property allows for the real-time tracking of vesicle formation, transport, and fusion with intracellular compartments.

The typical pathway of FM4-64 uptake involves its initial staining of the plasma membrane, followed by its appearance in early endosomes, which then mature into late endosomes, and finally, delivery to the lytic compartment (vacuole in yeast and plants, or lysosome in animal cells).[1][6][7][8][9][10] This sequential labeling of organelles provides a visual map of the endocytic pathway.

Applications in Research and Drug Development

Time-lapse imaging of FM4-64 uptake has a broad range of applications, including:

• Elucidating the mechanisms of endocytosis: Studying the kinetics of FM4-64 uptake can reveal insights into the molecular machinery governing this process.

• Screening for modulators of endocytosis: This technique is valuable for identifying drugs or genetic mutations that enhance or inhibit endocytosis.

• Investigating vesicle trafficking pathways: Following the journey of FM4-64-labeled vesicles helps to delineate the routes and dynamics of intracellular transport.

• Assessing the effects of antimicrobial agents: The impact of drugs on membrane integrity and function in bacteria and fungi can be visualized.[11]

• Characterizing neuronal activity: In neurons, FM4-64 is used to study synaptic vesicle recycling, a critical process in neurotransmission.[4]

Experimental Protocols

Below are detailed protocols for time-lapse imaging of FM4-64 uptake in various cell types. These protocols should be optimized for specific cell lines and experimental conditions.

General Reagent Preparation

• FM4-64 Stock Solution (1-5 mM): Dissolve FM4-64 dye in high-quality, anhydrous dimethyl sulfoxide (DMSO).[5] Store in small aliquots at -20°C, protected from light and moisture.[5] Avoid repeated freeze-thaw cycles.

• Imaging Medium: Use a serum-free medium or a buffered salt solution (e.g., Hanks' Balanced Salt Solution - HBSS) to reduce background fluorescence.[1][5]

Protocol 1: FM4-64 Uptake in Adherent Mammalian Cells

• Cell Seeding: Plate adherent cells on glass-bottom dishes or coverslips suitable for microscopy 24-48 hours prior to the experiment, aiming for 50-70% confluency.

• Staining:

  • Prepare a working solution of FM4-64 in pre-warmed imaging medium. The final concentration typically ranges from 1 to 10 µM.

  • Wash the cells once with pre-warmed imaging medium.

  • Add the FM4-64 working solution to the cells and incubate at 37°C.

• Time-Lapse Imaging:

  • Immediately after adding the dye, begin acquiring images using a confocal or spinning disk microscope.

  • Capture images at regular intervals (e.g., every 1-5 minutes) for a total duration of 30-60 minutes or longer, depending on the cell type and experimental goals.

  • Use appropriate filter sets for FM4-64 (Excitation: ~515 nm, Emission: >640 nm).[6]

Protocol 2: FM4-64 Uptake in Suspension Mammalian Cells

• Cell Preparation: Centrifuge the cell suspension and resuspend the pellet in pre-warmed imaging medium.

• Staining: Add FM4-64 working solution to the cell suspension.

• Imaging:

  • Transfer the cell suspension to a glass-bottom dish. To immobilize the cells for imaging, dishes can be pre-coated with a cell adhesive such as poly-L-lysine.

  • Begin time-lapse imaging as described for adherent cells.

Protocol 3: FM4-64 Uptake in Yeast (Saccharomyces cerevisiae)

• Cell Culture: Grow yeast cells to the mid-logarithmic phase in appropriate liquid medium.

• Staining:

  • Harvest the cells by centrifugation and resuspend them in fresh, pre-warmed medium.

  • Add FM4-64 to a final concentration of 1-40 µM.

  • Incubate at 30°C for the desired time. For pulse-chase experiments, incubate with the dye for a short period (e.g., 5-15 minutes), then wash the cells and resuspend in dye-free medium for the chase period.[3]

• Imaging:

  • Immobilize the yeast cells on a microscope slide or in a microfluidic device.

  • Acquire time-lapse images. The vacuolar membrane is typically stained within 30-60 minutes.[3]

Protocol 4: FM4-64 Uptake in Plant Cells (Arabidopsis thaliana root)

• Seedling Preparation: Grow Arabidopsis seedlings vertically on agar plates containing Murashige and Skoog (MS) medium.[12]

• Staining:

  • Prepare a 1.5 µM FM4-64 solution in liquid MS medium.[12]

  • Carefully transfer seedlings into the staining solution and incubate for the desired time (e.g., 5-30 minutes).[12]

• Imaging:

  • Mount the stained seedlings in dye-free liquid MS medium on a microscope slide.

  • Use a confocal microscope to image the epidermal cells of the root elongation zone.[6][7]

Quantitative Data Presentation

The following tables summarize typical experimental parameters and observed timings for FM4-64 uptake across different cell types. These values should serve as a starting point and may require optimization.

Cell Type	FM4-64 Concentration	Incubation Time	Organelle Staining Timeline	Reference
Mammalian (generic)	1 - 10 µM	5 - 60 min	Plasma Membrane: ImmediateEndosomes: 5 - 15 minLysosomes: 30 - 60 min	[1][5]
Yeast (S. cerevisiae)	1 - 40 µM	5 - 60 min	Plasma Membrane: ImmediateEndosomes: 5 - 15 minVacuole: 30 - 60 min	[3]
Fungal Hyphae (N. crassa)	~6.4 µM	30 s - 105 min	Plasma Membrane: ImmediatePutative Endosomes: 30 s - 2 minApical Vesicle Cluster: ~40 minMitochondria/Vacuole: >30 min	[10]
Plant (Arabidopsis root)	1.5 - 2 µM	5 - 30 min	Plasma Membrane: ImmediateEndosomes/Vesicles: 5 - 15 minTonoplast (Vacuole): 30 - 90 min	[6][12]
Neurons (rat hippocampal)	10 µM	1 - 2 min (during stimulation)	Synaptic Vesicles: Labeled during endocytosis following stimulation.	[4]

Data Analysis

Quantitative analysis of FM4-64 uptake typically involves measuring the fluorescence intensity over time. Software such as ImageJ or MATLAB can be used for this purpose.[6][13]

Key parameters to quantify:

• Rate of internalization: Measure the decrease in plasma membrane fluorescence and the corresponding increase in intracellular fluorescence over time.

• Vesicle dynamics: Track the movement and velocity of individual FM4-64-labeled vesicles.

• Organelle colocalization: Use fluorescent markers for specific organelles to confirm the identity of compartments stained by FM4-64.

Visualizing the Process: Diagrams

To better understand the experimental workflow and the underlying biological process, the following diagrams are provided.

Caption: Experimental workflow for time-lapse imaging of FM4-64 uptake.

Caption: Simplified signaling pathway of FM4-64 internalization via endocytosis.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 3. colorado.edu [colorado.edu]
• 4. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 9. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. davidmoore.org.uk [davidmoore.org.uk]
• 11. biorxiv.org [biorxiv.org]
• 12. Protocol for detecting intracellular aggregations in Arabidopsis thaliana cell wall mutants using FM4-64 staining - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Quantifying Endocytosis Rate with FM4-64: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endocytosis is a fundamental cellular process responsible for the uptake of extracellular materials, regulation of plasma membrane protein composition, and cellular signaling. The styryl dye FM4-64, N-(3-Triethylammoniumpropyl)-4-(6-(4-(diethylamino)phenyl)hexatrienyl)pyridinium dibromide, is a lipophilic, water-soluble fluorescent probe widely employed to monitor and quantify endocytosis in a variety of organisms, including yeast, fungi, plants, and animal cells.[1][2][3] Its utility lies in its mechanism of action: FM4-64 is largely non-fluorescent in aqueous solution but exhibits a significant increase in fluorescence upon insertion into the outer leaflet of the plasma membrane.[3][4] Subsequently, the dye is internalized via endocytic vesicles, allowing for the real-time visualization and quantification of membrane trafficking along the endocytic pathway.[5][6][7] This application note provides detailed protocols for using FM4-64 to quantify endocytosis rates, guidelines for data analysis, and examples of its application in research.

The internalization of FM4-64 is an active process, dependent on temperature, energy (ATP), and an intact actin cytoskeleton, confirming its transport via endocytosis.[8] Once internalized, the dye sequentially labels various compartments of the endocytic pathway, including early endosomes, late endosomes (or the prevacuolar compartment in yeast and fungi), and ultimately the vacuolar membrane.[2][7] This trafficking can be followed over time using fluorescence microscopy, most commonly confocal microscopy.[9]

Mechanism of FM4-64 Staining and Internalization

The amphiphilic nature of FM4-64 allows it to readily insert into the outer leaflet of the plasma membrane of living cells.[6] The dye does not passively diffuse across the membrane.[7] Instead, it is incorporated into nascent endocytic vesicles during internalization. As these vesicles bud off from the plasma membrane and travel through the cytoplasm, they carry the FM4-64 dye, effectively labeling the endocytic pathway. The progression of the dye through different endosomal compartments can be tracked over time, providing a dynamic measure of endocytic trafficking.[7][10]

Caption: FM4-64 internalization pathway.

Experimental Protocols

Protocol 1: General Protocol for Quantifying FM4-64 Uptake in Cultured Cells

This protocol provides a general framework for labeling cultured cells with FM4-64 and quantifying the rate of endocytosis. Optimization of dye concentration and incubation times may be necessary for specific cell types.

Materials:

• FM4-64 stock solution (1-5 mM in DMSO or water)[3]

• Cultured cells grown on glass-bottom dishes or coverslips

• Serum-free culture medium or appropriate buffer (e.g., PBS, HBS)[4]

• Confocal microscope with appropriate filter sets for red fluorescence

• Image analysis software (e.g., ImageJ/Fiji, CellProfiler)

Procedure:

• Cell Preparation: Culture cells to the desired confluency on a suitable imaging substrate. Before staining, wash the cells once with serum-free medium or buffer to remove any residual serum components.[3]

• Staining: Prepare a working solution of FM4-64 in serum-free medium or buffer. A final concentration of 2-10 µM is a good starting point.[4][11][12]

• Incubation: Add the FM4-64 working solution to the cells and incubate at the desired temperature (e.g., 37°C for mammalian cells, room temperature for plant and yeast cells).[3] For time-course experiments, acquire images at regular intervals (e.g., every 1-5 minutes) starting immediately after dye addition.[11] For endpoint assays, incubate for a defined period (e.g., 15-60 minutes).

• Washing (Optional for Pulse-Chase): For pulse-chase experiments designed to track the movement of a cohort of internalized vesicles, incubate with FM4-64 for a short period (the "pulse," e.g., 1-5 minutes). Then, quickly wash the cells with fresh, dye-free medium to remove the plasma membrane-bound dye (the "chase").[13] Continue imaging to follow the trafficking of the internalized dye.

• Image Acquisition: Acquire images using a confocal microscope. Use a consistent laser power and detector settings throughout the experiment to ensure comparability between different time points and conditions.

• Data Quantification:

  • Define a region of interest (ROI) for each cell.

  • Measure the mean fluorescence intensity of the intracellular puncta (internalized FM4-64).

  • Measure the mean fluorescence intensity of the plasma membrane.

  • Calculate the ratio of intracellular fluorescence to plasma membrane fluorescence or to the total cell fluorescence.[11] An increase in this ratio over time indicates endocytosis.

  • Alternatively, count the number of internalized fluorescent puncta per cell.

Caption: Experimental workflow for FM4-64 endocytosis assay.

Protocol 2: Pulse-Chase Analysis of Endocytic Trafficking in Yeast

This protocol is adapted for studying the kinetics of endocytic trafficking in yeast, where the dye moves from the plasma membrane to the vacuole.[7][13]

Materials:

• Yeast culture grown to mid-log phase

• FM4-64 stock solution (1-5 mM in DMSO)

• Yeast growth medium (e.g., YPD or synthetic complete medium)

• Ice-cold wash buffer (e.g., growth medium or PBS)

• Concanavalin A or poly-L-lysine coated slides (for immobilizing cells)[13]

• Fluorescence microscope

Procedure:

• Harvest and Resuspend: Harvest mid-log phase yeast cells by centrifugation. Resuspend the cell pellet in ice-cold growth medium.

• Pulse Labeling: Add FM4-64 to the cell suspension to a final concentration of ~0.6-10 µM.[14][15] Incubate on ice with shaking for 30-60 minutes to allow the dye to label the plasma membrane while minimizing endocytosis.[7]

• Chase: Pellet the cells by centrifugation and wash with fresh, ice-cold, dye-free medium to remove unbound dye.

• Initiate Trafficking: Resuspend the cells in pre-warmed (e.g., 25-30°C) growth medium to initiate endocytosis and trafficking.

• Time-Course Imaging: At various time points (e.g., 0, 5, 10, 20, 40, 60 minutes), take aliquots of the cell suspension, immobilize them on a slide, and image using a fluorescence microscope.[7][16]

• Analysis: Observe the localization of the FM4-64 fluorescence over time. Initially, it will be at the plasma membrane. It will then appear in small cytoplasmic puncta (endosomes) and finally accumulate at the vacuolar membrane.[7] The rate of trafficking can be quantified by measuring the time it takes for the fluorescence to predominantly label the vacuolar membrane.

Data Presentation

The following tables summarize typical experimental parameters and expected outcomes for FM4-64 based endocytosis assays in different model systems.

Table 1: Typical FM4-64 Concentrations and Incubation Times

Organism/Cell Type	FM4-64 Concentration	Incubation Time	Temperature	Reference
Arabidopsis thaliana roots	2 µM	30 minutes	Room Temp	[12]
Tobacco BY-2 cells	2 µM	20 minutes	Room Temp	[17]
Saccharomyces cerevisiae	0.6 - 10 µM	20 - 60 minutes	25-30°C	[7][14][15]
Aspergillus nidulans	10 µM	10 minutes	30°C	[18]
Rat hippocampal neurons	10 µM	30 seconds (loading)	23-37°C	[4][19]
HEK293 cells	10 µM	1 - 30 minutes	37°C	[11]

Table 2: Effects of Inhibitors on FM4-64 Uptake

Inhibitor	Target	Organism/Cell Type	Concentration	Effect on FM4-64 Uptake	Reference
Sodium Azide	Metabolic inhibitor	Arabidopsis thaliana	15 mM	Total inhibition	[20]
Wortmannin	PI3K inhibitor	Tobacco BY-2 cells	33 µM	Inhibition	[17]
Latrunculin B	Actin polymerization inhibitor	Tobacco BY-2 cells	500 nM	Partial inhibition	[17]
Brefeldin A (BFA)	ARF-GEF inhibitor	Tobacco BY-2 cells	20 µM	Inhibition	[17]
Tyrphostin A23	Clathrin-mediated endocytosis inhibitor	Tobacco BY-2 cells	50 µM	Inhibition	[17]

Applications in Drug Development and Research

The quantification of endocytosis using FM4-64 is a valuable tool in both basic research and drug development.

• Screening for Endocytosis Modulators: This assay can be adapted for high-throughput screening to identify compounds that either inhibit or enhance endocytosis.[2]

• Characterizing Gene Function: By comparing the rate of FM4-64 uptake in wild-type cells versus mutant strains, researchers can elucidate the role of specific genes in the endocytic pathway.[16][21]

• Investigating Disease Mechanisms: Aberrant endocytosis is implicated in numerous diseases, including cancer and neurodegenerative disorders. FM4-64 can be used to study how disease-related mutations or pathological conditions affect this process.

• Studying Cellular Responses to Stimuli: The effect of various stimuli, such as growth factors, hormones, or stress conditions, on the rate of endocytosis can be quantified. For instance, Wnt ligands have been shown to increase the rate of FM4-64 uptake in HEK293 cells.[11]

Concluding Remarks

FM4-64 is a robust and versatile tool for the quantitative analysis of endocytosis. The protocols and data presented here provide a comprehensive guide for researchers, scientists, and drug development professionals to effectively utilize this dye in their studies of this fundamental cellular process. Careful optimization of experimental conditions and rigorous quantitative analysis are crucial for obtaining reliable and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. davidmoore.org.uk [davidmoore.org.uk]
• 3. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 4. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microinjecting FM4–64 validates it as a marker of the endocytic pathway in plants | Semantic Scholar [semanticscholar.org]
• 6. Microinjecting FM4-64 validates it as a marker of the endocytic pathway in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tracing the endocytic pathway of Aspergillus nidulans with FM4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. colorado.edu [colorado.edu]
• 14. Live cell imaging of the assembly, disassembly, and actin cable–dependent movement of endosomes and actin patches in the budding yeast, Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting High Background Fluorescence with FM4-64

Welcome to the technical support center for FM4-64 staining. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges with high background fluorescence during their experiments.

Troubleshooting Guide

High background fluorescence can obscure the specific signal from FM4-64 staining, making data interpretation difficult. The following guide, presented in a question-and-answer format, addresses common issues and provides actionable solutions.

Q1: What are the primary causes of high background fluorescence with FM4-64?

High background fluorescence in FM4-64 staining experiments can stem from several factors:

• Excessive Dye Concentration: Using a concentration of FM4-64 that is too high can lead to a surplus of unbound dye molecules that are not adequately washed away.[1]

• Insufficient Washing: Inadequate or improper washing steps after staining will fail to remove all the unbound dye, contributing to background signal.[1][2]

• Non-specific Binding: FM4-64, being a lipophilic dye, can non-specifically associate with cellular components other than the plasma membrane, leading to off-target staining.[1][3]

• Sample Autofluorescence: Some cells and tissues naturally fluoresce, which can be mistaken for background signal from the dye.

• Contaminated Reagents: The use of contaminated buffers or media can introduce fluorescent particles that contribute to background noise.[4]

Q2: How can I optimize the concentration of FM4-64 to reduce background?

Optimizing the dye concentration is a critical first step. It is recommended to perform a concentration titration to find the optimal balance between a strong signal and low background for your specific cell type and experimental conditions.

Q3: What is the recommended washing procedure to minimize background?

A robust washing procedure is essential for removing unbound dye.[1][2] Consider the following adjustments to your protocol:

• Increase the number of washes: Instead of one or two washes, perform three to five wash steps.[1]

• Increase the duration of washes: Each wash should be performed for at least 5 minutes with gentle agitation to improve the efficiency of unbound dye removal.[1][3][5]

• Use cold buffer: Washing with cold PBS or medium can help to reduce the internalization of the dye and terminate the staining process, which may lower the background signal.[6]

Q4: My background is still high after optimizing concentration and washing. What else can I do?

If background remains an issue, consider these additional troubleshooting steps:

• Reduce Incubation Time: Shorter incubation times can limit the extent of non-specific binding and internalization, potentially reducing background.

• Image an Unstained Control: To determine if the background is from autofluorescence, prepare a sample that undergoes all the same processing steps but without the addition of FM4-64. If you observe a high signal in this control, autofluorescence is a significant contributor.[1]

• Use a Blocking Agent: While less common for styryl dyes than for immunofluorescence, pre-incubating your sample with a blocking agent like bovine serum albumin (BSA) may help to reduce non-specific binding.

Frequently Asked Questions (FAQs)

Q1: What is FM4-64 and how does it work?

FM4-64 is a lipophilic styryl dye that is widely used as a marker for endocytosis and exocytosis.[3][6] It is virtually non-fluorescent in aqueous environments but becomes intensely fluorescent upon binding to the outer leaflet of the plasma membrane. The dye is not cell-permeant and is internalized through endocytic vesicles, allowing for the tracking of membrane trafficking.[7]

Q2: How should I prepare and store FM4-64?

FM4-64 is typically dissolved in high-quality, anhydrous dimethyl sulfoxide (DMSO) to create a stock solution, usually at a concentration of 1-5 mM.[3][6] This stock solution should be stored at -20°C or -80°C, protected from light and moisture.[3] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[3]

Q3: At what wavelengths should I excite FM4-64 and detect its emission?

The excitation maximum of FM4-64 is approximately 515 nm, and its emission maximum is around 640 nm, appearing as a red fluorescent signal.[6]

Q4: Can I use FM4-64 in fixed cells?

No, FM4-64 is a vital dye, meaning it fluoresces only in living cells.[7] The staining procedure must be performed on live cells, and the cells cannot be fixed before or after staining.[7]

Experimental Protocols

Below are detailed methodologies for staining both adherent and suspension cells with FM4-64.

Staining Adherent Cells

• Cell Preparation: Culture adherent cells on sterile coverslips or in imaging-compatible plates to the desired confluency.

• Washing: Gently wash the cells twice with a serum-free medium or a suitable buffer like Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered Saline (PBS).[3][5]

• Staining: Prepare the FM4-64 working solution by diluting the stock solution in a serum-free medium or buffer to the desired final concentration (typically 5-20 µM).[3][5] Add the working solution to the cells and incubate for 5-30 minutes at room temperature, protected from light.[3][5]

• Washing: Aspirate the staining solution and wash the cells twice with the medium or buffer, with each wash lasting for 5 minutes.[3][5]

• Imaging: The cells are now ready for observation by fluorescence microscopy.

Staining Suspension Cells

• Cell Preparation: Centrifuge the cell suspension at 1000 x g for 3-5 minutes at 4°C and discard the supernatant.[3][5]

• Washing: Wash the cells twice with PBS, centrifuging after each wash and discarding the supernatant.[3][5] Resuspend the cells to a density of approximately 1x10^6 cells/mL.[5]

• Staining: Add 1 mL of the FM4-64 working solution (typically 5-20 µM in HBSS) to the cell suspension and incubate for 5-30 minutes at room temperature.[3][5]

• Washing: Centrifuge the cells at 400 x g for 3-4 minutes at 4°C and discard the supernatant.[3][5] Wash the cells twice with PBS, with each wash lasting for 5 minutes.[3][5]

• Imaging: Resuspend the final cell pellet in a serum-free cell culture medium or PBS for observation by fluorescence microscopy or flow cytometry.[3][5]

Quantitative Data Summary

The following table summarizes the typical concentration ranges and incubation times for FM4-64 staining experiments. Note that optimal conditions may vary depending on the cell type and experimental goals.

Parameter	Concentration Range	Typical Incubation Time	Notes
Stock Solution	1 - 5 mM in DMSO[3][6]	N/A	Store at -20°C to -80°C, protected from light.[3]
Working Solution	1 - 20 µM[3][5][6]	5 - 30 minutes[3][5][6]	Dilute the stock solution in a suitable buffer or serum-free medium.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting high background fluorescence with FM4-64.

Caption: A flowchart for troubleshooting high background fluorescence in FM4-64 staining experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 7. colorado.edu [colorado.edu]

Technical Support Center: Preventing FM4-64 Phototoxicity in Live-Cell Imaging

Welcome to our technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you minimize FM4-64 phototoxicity in your live-cell imaging experiments, ensuring the integrity of your data and the health of your cells.

FAQs and Troubleshooting Guide

This section addresses common issues encountered during live-cell imaging with FM4-64.

Problem	Potential Cause	Recommended Solution
Rapid photobleaching of the fluorescent signal	High excitation light intensity.	Reduce the laser power or lamp intensity to the minimum level required for a sufficient signal-to-noise ratio.
Prolonged exposure times.	Decrease the exposure time per frame. If the signal is too weak, consider using a more sensitive detector.
Dye is not photostable.	Consider using a more photostable alternative dye or supplementing the imaging medium with an antifade reagent.
Cells show morphological changes (blebbing, rounding up, detachment) during or after imaging.	Phototoxicity due to the generation of reactive oxygen species (ROS).	- Reduce excitation light intensity and exposure time.- Increase the time interval between image acquisitions.- Use a higher wavelength fluorophore if possible, as blue light is more energetic and potentially more damaging.- Supplement the imaging medium with antioxidants like Trolox or ascorbic acid to quench ROS.
Cellular processes (e.g., endocytosis, vesicle trafficking) are altered or arrested.	Sublethal phototoxic effects are altering normal cellular physiology.	- Implement a phototoxicity control experiment (image cells without the dye, and stained cells without illumination) to assess the impact of light and the dye separately.- Use the lowest possible dye concentration and incubation time that provides adequate signal.
High background fluorescence.	Dye concentration is too high.	Titrate the FM4-64 concentration to find the optimal balance between signal and background.
Incomplete removal of excess dye.	Ensure thorough washing steps with fresh, pre-warmed medium after incubation to remove unbound dye from the cell surface.
Autofluorescence from cell culture medium.	Use phenol red-free imaging medium. Consider using a medium with reduced concentrations of vitamins like riboflavin, which can contribute to autofluorescence.

Quantitative Data Summary

Table 1: Recommended Starting Concentrations and Incubation Times for FM4-64

Cell Type	FM4-64 Concentration (µM)	Incubation Time	Reference
Mammalian Cells (general)	5 - 20	5 - 30 minutes	[1][2]
Yeast (Saccharomyces cerevisiae)	1.6 (in YPD)	20 minutes (pulse), 90-120 minutes (chase)	[3]
Plant Cells (Arabidopsis thaliana roots)	1.5	30 minutes	[4]
Fungal Hyphae (Neurospora crassa)	6.4 - 7.5	10 minutes (loading)	[5]
Bacteria (Escherichia coli)	20 µg/mL	1 minute	[4]

Note: These are starting recommendations. Optimal conditions should be determined empirically for each specific cell type and experimental setup.

Table 2: Comparison of Antifade Reagents for Live-Cell Imaging

Antifade Reagent	Mechanism of Action	Recommended Fluorophores	Notes
ProLong™ Live Antifade Reagent	Enzymatically metabolizes elements that cause photobleaching.	GFP, RFP, Hoechst 33342, MitoTracker™, LysoTracker™, CellTracker™	Reported to have little to no effect on cell viability for up to 48 hours.
Trolox	Vitamin E analog, acts as an antioxidant to scavenge reactive oxygen species (ROS).	Broad spectrum of fluorophores.	Efficacy can be cell-type and setup-dependent; testing is recommended.
Ascorbic Acid (Vitamin C)	Antioxidant that can buffer ROS.	Broad spectrum of fluorophores.	Benefit needs to be tested for each specific experimental setup.
Vectashield®	Contains p-phenylenediamine (PPD).	Fluorescein, Rhodamine, Coumarin	Primarily for fixed cells, but some formulations are used for live imaging. Can quench some fluorophores.

Note: Quantitative data directly comparing the efficacy of these reagents specifically for FM4-64 is limited in the reviewed literature. The effectiveness of an antifade reagent can be dye- and cell-type-specific. It is highly recommended to test different reagents and concentrations for your particular experiment.

Experimental Protocols

Protocol 1: General Staining of Live Mammalian Cells with FM4-64

Materials:

• FM4-64 stock solution (e.g., 1-5 mM in DMSO)

• Live cells cultured on coverslips or in imaging dishes

• Pre-warmed imaging medium (e.g., phenol red-free DMEM)

• Phosphate-buffered saline (PBS)

Procedure:

• Prepare Working Solution: Dilute the FM4-64 stock solution in pre-warmed imaging medium to the desired final concentration (typically 5-20 µM).

• Cell Preparation: Remove the cell culture medium from the cells.

• Staining: Add the FM4-64 working solution to the cells and incubate at 37°C for 5-30 minutes. Protect from light.

• Washing: Aspirate the staining solution and wash the cells 2-3 times with pre-warmed imaging medium to remove unbound dye.

• Imaging: Immediately proceed with live-cell imaging. Use the lowest possible excitation intensity and exposure time that provides an adequate signal.

Protocol 2: Assessing FM4-64 Phototoxicity

Objective: To determine the impact of FM4-64 and imaging conditions on cell viability and function.

Procedure:

• Set up Control Groups:

  • Control 1 (Untreated): Cells without FM4-64 and without exposure to excitation light.

  • Control 2 (Light Only): Cells without FM4-64, exposed to the same imaging light dose as the experimental group.

  • Control 3 (Dye Only): Cells stained with FM4-64 but kept in the dark (no imaging).

  • Experimental Group: Cells stained with FM4-64 and subjected to the imaging protocol.

• Staining and Imaging: Stain the "Dye Only" and "Experimental" groups with FM4-64 according to Protocol 1. Image the "Light Only" and "Experimental" groups using your intended imaging parameters (laser power, exposure time, time-lapse interval, and duration).

• Assess Viability: After the imaging period, assess cell viability in all groups using a viability assay (e.g., Trypan Blue exclusion, Calcein-AM/Propidium Iodide staining).

• Assess Function: Analyze key cellular processes of interest (e.g., rate of endocytosis, mitochondrial morphology, cell migration) in all groups to identify any alterations caused by the dye and/or light exposure.

• Data Analysis: Compare the results from the different groups to distinguish between the effects of the dye itself and the phototoxic effects of illumination.

Visualizations

Signaling Pathway of Phototoxicity and its Impact on Endocytosis

Caption: Mechanism of FM4-64 phototoxicity leading to cellular damage.

Experimental Workflow for Minimizing Phototoxicity

Caption: Workflow for optimizing live-cell imaging with FM4-64.

Troubleshooting Logic for High Background Signal

Caption: Troubleshooting flowchart for high background with FM4-64.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isolation of yeast mutants defective for localization of vacuolar vital dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tracing the endocytic pathway of Aspergillus nidulans with FM4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: FM4-64 Staining in Plant Cells

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with FM4-64 staining in plant cells.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Weak or No Fluorescence Signal

Q: I am not observing any or only a very weak fluorescent signal after FM4-64 staining. What could be the reason?

A: Several factors can contribute to a weak or absent FM4-64 signal. Consider the following potential causes and solutions:

• Inadequate Dye Concentration: The concentration of FM4-64 may be too low for your specific plant tissue or cell type. While optimal concentrations vary, a common starting point is 2-5 µM.[1][2] For some applications, concentrations up to 10-20 µM have been used.[3][4]

• Insufficient Incubation Time: The dye requires time to incorporate into the plasma membrane and subsequently be internalized through endocytosis. Initial plasma membrane staining is almost immediate, but visualization of endocytic vesicles can take several minutes.[2][5][6][7] For time-course experiments, imaging can begin shortly after dye application, but for general endosome staining, incubation times of 15-30 minutes are common.[1][6]

• Low Temperature: Endocytosis is an active process that is temperature-dependent. Low temperatures (e.g., 4°C) can significantly inhibit dye uptake.[8][9] Ensure your experiment is conducted at a suitable temperature, typically room temperature (around 22-26°C), unless you are intentionally blocking endocytosis.[10][11]

• Poor Dye Quality or Storage: FM4-64 is light-sensitive and can degrade over time.[2][12] Store the stock solution protected from light at -20°C in small aliquots to avoid repeated freeze-thaw cycles.[2]

• Cell Viability: Dead or unhealthy cells will not actively endocytose the dye, leading to a lack of internal vesicle staining. Assess cell viability using methods like bright-field microscopy to check for cytoplasmic streaming or other viability indicators.[12]

Issue 2: High Background Fluorescence

Q: My images have high background fluorescence, making it difficult to distinguish specific signals. How can I reduce it?

A: High background can obscure the desired staining pattern. Here are some strategies to minimize it:

• Excessive Dye Concentration: Using a concentration of FM4-64 that is too high can lead to nonspecific binding and high background. Try titrating the dye concentration to find the lowest effective concentration for your sample.

• Inadequate Washing: After incubation with FM4-64, it is crucial to wash the sample to remove unbound dye from the cell wall and medium. Perform one or more brief washes with fresh, dye-free medium before imaging.[2][12]

• Autofluorescence: Some plant tissues, particularly those containing chlorophyll or lignified cell walls, exhibit significant autofluorescence. To mitigate this, you can:

  • Image in a spectral window that minimizes autofluorescence. FM4-64 has a broad emission spectrum, so select a range that captures its peak emission while avoiding the autofluorescence peak.[10]

  • Use a confocal microscope with spectral unmixing capabilities, if available.

  • For fixed samples, consider a tissue-clearing protocol, although this is not compatible with live-cell imaging.

Issue 3: Improper Localization of the Dye

Q: The FM4-64 dye is not localizing as expected. For instance, I only see plasma membrane staining, or the dye appears in unexpected compartments.

A: The localization of FM4-64 provides insights into endocytic trafficking. Aberrant localization can indicate experimental issues or interesting biological phenomena.

• Plasma Membrane Staining Only: If the dye is only observed at the plasma membrane and not in internal vesicles, it could be due to:

  • Blocked Endocytosis: As mentioned, low temperatures or metabolic inhibitors can block the internalization of the dye.[8]

  • Very Short Incubation Time: You may be imaging too soon after dye application. Increase the incubation time to allow for endocytosis to occur.[6][13]

• Rapid Vacuolar Staining: In some plant cells, FM4-64 can move to the tonoplast (the vacuolar membrane) relatively quickly.[5][7] This is a normal part of the endocytic pathway in plants.[5][7] The timing of vacuolar staining can vary between cell types.

• Cytoplasmic Staining: FM4-64 should not be present in the cytoplasm. If you observe diffuse cytoplasmic fluorescence, it may indicate that the cell membrane has been compromised, allowing the dye to leak into the cell. This can be caused by harsh sample handling or the use of detergents or other membrane-permeabilizing agents.[14]

Issue 4: Staining Artifacts

Q: I am observing bright, irregular aggregates or structures that do not resemble typical vesicles. Are these artifacts?

A: It is possible to observe artifacts during FM4-64 staining. Here's how to identify and avoid them:

• Dye Precipitation: If the FM4-64 stock solution is not properly dissolved or if it comes out of solution in the working medium, it can form fluorescent precipitates. Ensure your stock solution is fully dissolved in DMSO and then diluted into your aqueous medium.

• Damaged Cells: Debris from dead or damaged cells can be intensely stained by FM4-64 and may be mistaken for intracellular structures.[12] Use bright-field microscopy to assess the health of the cells in the field of view. Healthy cells should have a turgid appearance and intact organelles.[12]

Quantitative Data Summary

The following table summarizes typical experimental parameters for FM4-64 staining in plant cells, compiled from various studies. Note that optimal conditions should be determined empirically for each specific experimental system.

Parameter	Plant Material	Concentration	Incubation Time	Temperature	Reference(s)
Dye Concentration	Arabidopsis thaliana roots	2 µM	5-30 min	Room Temp	[1][2]
Arabidopsis thaliana ovules	10 µM	~10 min	Room Temp	[4]
Arabidopsis thaliana protoplasts	0.5% (v/v) of 1 µg/µl stock	10-60 min	Room Temp	[6]
Tobacco BY-2 cells	2 µM	10-30 min	Room Temp
Plant leaf tissue	20 µM	30 min	Room Temp	[3]
Incubation Time	Arabidopsis thaliana roots	2 µM	5-10 min (early endosomes)	Room Temp	[13]
Arabidopsis thaliana roots	2 µM	20-30 min (TGN/late endosomes)	Room Temp	[13]
Arabidopsis thaliana roots	2 µM	> 2 hours (tonoplast)	Room Temp	[10]
Temperature	Tobacco suspension cells	Not specified	30-120 min	26°C (optimal)	[8][9]
Tobacco suspension cells	Not specified	120 min	16°C (~65% inhibition)	[8][9]
Tobacco suspension cells	Not specified	120 min	4°C (>90% inhibition)	[8][9]

Experimental Protocols

Detailed Protocol for FM4-64 Staining of Arabidopsis thaliana Roots

This protocol is adapted from established methods for visualizing endocytosis in Arabidopsis root epidermal cells.[2][13]

Materials:

• Arabidopsis thaliana seedlings (5-7 days old) grown vertically on ½ MS agar plates.

• FM4-64 stock solution (e.g., 2 mM in DMSO).

• Liquid ½ MS medium.

• Multi-well plate (e.g., 12-well).

• Fine-tipped forceps.

• Microscope slides and coverslips.

• Confocal laser scanning microscope.

Procedure:

• Preparation of Staining and Wash Solutions:

  • In a multi-well plate, add 1 ml of liquid ½ MS medium to three separate wells.

  • To the first well, add the appropriate volume of FM4-64 stock solution to achieve the desired final concentration (e.g., 1 µl of 2 mM stock for a final concentration of 2 µM). This is your staining solution.

  • The other two wells will serve as wash solutions.

• Staining:

  • Carefully remove seedlings from the agar plate using fine-tipped forceps, minimizing damage to the roots.

  • Gently transfer the seedlings to the well containing the FM4-64 staining solution. Ensure the roots are fully submerged.

  • Incubate for the desired time at room temperature (e.g., 5-30 minutes), protected from light as FM4-64 is light-sensitive.[12]

• Washing:

  • After incubation, transfer the seedlings sequentially to the two wells containing fresh, dye-free liquid ½ MS medium. Briefly immerse the seedlings in each wash well for a few seconds to remove excess, unbound dye.

• Mounting and Imaging:

  • Place a drop of liquid ½ MS medium onto a clean microscope slide.

  • Carefully transfer a stained and washed seedling to the drop of medium on the slide.

  • Gently place a coverslip over the sample. Avoid trapping air bubbles and applying excessive pressure on the root.

  • Immediately proceed to imaging with a confocal microscope. FM4-64 can be excited with a 488 nm or 514 nm laser line, and its emission is typically collected in the range of 600-750 nm.[2][10]

Visualizations

Figure 1. A generalized experimental workflow for FM4-64 staining in plant cells.

Figure 2. The endocytic pathway in plant cells as visualized by FM4-64 uptake over time.

References

• 1. FM4-64 Staining [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Uptake of a Fluorescent Marker in Plant Cells Is Sensitive to Brefeldin A and Wortmannin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. par.nsf.gov [par.nsf.gov]
• 11. biologymann.com [biologymann.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. FRET analysis of transmembrane flipping of FM4-64 in plant cells: is FM4-64 a robust marker for endocytosis? - PubMed [pubmed.ncbi.nlm.nih.gov]

FM4-64 artifacts and non-specific staining

Welcome to the technical support center for FM4-64 staining. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges encountered during their experiments with the lipophilic styryl dye, FM4-64.

Frequently Asked Questions (FAQs)

Q1: What is FM4-64 and how does it work?

FM4-64 is a lipophilic, water-soluble styryl dye widely used as a fluorescent marker for the plasma membrane and for tracking endocytosis and vesicle trafficking in living cells.[1][2] Its amphiphilic nature allows it to insert into the outer leaflet of the plasma membrane.[3] Because it cannot passively cross the membrane, its internalization is primarily mediated by endocytosis.[2][4] Once internalized, FM4-64 becomes trapped within vesicles, allowing for the visualization of the endocytic pathway over time, from early endosomes to later compartments like the vacuole in yeast and plants.[3][4] The dye is largely non-fluorescent in aqueous solutions and becomes intensely fluorescent in a hydrophobic environment like a membrane.[5]

Q2: Can FM4-64 be used in fixed cells?

No, FM4-64 is a vital stain, meaning it is designed for use in living cells. The staining process relies on active cellular processes like endocytosis for internalization.[6] Therefore, it is not suitable for use in fixed cells, and attempts to stain post-fixation or fix after staining will not yield reliable results.[6]

Q3: What are the typical excitation and emission wavelengths for FM4-64?

The spectral properties of FM4-64 can be influenced by its environment. However, a general guideline for its spectral characteristics is provided in the table below.

Spectral Property	Wavelength (nm)
Excitation Maximum	~515
Emission Maximum	~640

Note: These values are approximate and can vary depending on the lipid environment. It is always recommended to consult the specific product datasheet for precise spectral information.

Troubleshooting Guide

This section addresses common issues encountered during FM4-64 staining experiments.

Issue 1: High Background or Non-Specific Staining

High background fluorescence can obscure the specific signal from internalized vesicles and the plasma membrane.

• Possible Cause 1: Excess dye on the cell surface.

  • Solution: Thorough washing after the staining period is crucial to remove non-internalized dye from the plasma membrane and the coverslip.[7] Consider using a pulse-chase protocol where cells are incubated with the dye for a specific period (pulse) and then washed and incubated in dye-free medium (chase) to allow for the tracking of the internalized dye.[6]

• Possible Cause 2: Dye concentration is too high.

  • Solution: Optimize the FM4-64 concentration. High concentrations can lead to increased non-specific binding and potential artifacts.[8] Start with the recommended concentration from the manufacturer and perform a titration to find the lowest effective concentration for your cell type and experimental conditions.

• Possible Cause 3: Non-specific adherence to cellular debris or other materials.

  • Solution: Ensure your cell culture is healthy and free of excessive dead cells or debris. The FM4-64 dye may non-specifically adhere to these materials.[7]

Issue 2: Staining of Unintended Organelles (Artifacts)

FM4-64 is primarily a marker for the endocytic pathway, but under certain conditions, it can accumulate in other organelles.

• Artifact 1: Mitochondrial Staining.

  • Observation: With longer incubation times, FM4-64 has been observed to stain mitochondria in some organisms like fungi.[3]

  • Explanation: This may occur through direct contact between the endoplasmic reticulum (ER) and mitochondria, as the ER can become labeled via retrograde transport from endosomes.[3]

  • Troubleshooting:

    • Reduce Incubation Time: Use the shortest incubation time necessary to visualize the early stages of endocytosis.

    • Co-localization: Use a specific mitochondrial marker to confirm if the observed structures are indeed mitochondria.[9]

• Artifact 2: Diffuse Cytoplasmic Staining.

  • Observation: A general, diffuse staining throughout the cytoplasm instead of discrete puncta or membrane labeling.

  • Possible Cause: This could indicate compromised plasma membrane integrity, allowing the dye to enter the cytoplasm non-endocytically.[10]

  • Troubleshooting:

    • Assess Cell Health: Ensure that experimental conditions (e.g., temperature, buffer composition) are not stressing or damaging the cells.

    • Control Experiments: Perform control experiments to verify that dye internalization is an active, energy-dependent process. For example, staining at 4°C or in the presence of metabolic inhibitors should prevent internalization and result in only plasma membrane staining.[3][11]

Issue 3: Weak or No Staining

Insufficient fluorescence signal can make it difficult to visualize and analyze the results.

• Possible Cause 1: Inefficient dye uptake.

  • Solution:

    • Optimize Staining Conditions: Ensure the incubation temperature and time are appropriate for your cell type. Endocytosis is an active process and is temperature-dependent.[4][11]

    • Check Cell Viability: As a vital dye, FM4-64 requires healthy, metabolically active cells for proper internalization.

• Possible Cause 2: Photobleaching.

  • Solution:

    • Minimize Exposure: Reduce the exposure time and laser power during image acquisition.[7]

    • Use Antifade Reagents: If compatible with your live-cell imaging setup, consider using an antifade reagent.

    • Protect from Light: FM4-64 is light-sensitive; protect the dye stock solution and stained samples from light as much as possible.[7][12]

Experimental Protocols

General Protocol for FM4-64 Staining in Yeast

This protocol is a general guideline for staining yeast vacuolar membranes.

• Cell Preparation: Grow yeast cells to the logarithmic phase.

• Staining (Pulse):

  • Harvest the cells and resuspend them in fresh, pre-warmed growth medium containing the desired concentration of FM4-64 (typically in the low µM range).

  • Incubate at 30°C for 15-20 minutes.[6]

• Washing:

  • Pellet the cells by centrifugation and discard the supernatant containing the dye.

  • Wash the cells with fresh, dye-free medium.

• Chase:

  • Resuspend the cell pellet in fresh, dye-free medium.

  • Incubate at 30°C for 60-120 minutes to allow the dye to traffic to the vacuolar membrane.[6]

• Imaging:

  • Pellet the cells and resuspend them in a suitable imaging buffer.

  • Mount the cells on a microscope slide and proceed with fluorescence microscopy.

Parameter	Recommended Range/Value
FM4-64 Concentration	1-20 µM
Staining Time (Pulse)	15-30 minutes
Chase Time	60-120 minutes
Temperature	30°C

Note: This is a starting point, and optimal conditions may vary depending on the yeast strain and experimental goals.

Visualizations

Caption: A generalized experimental workflow for FM4-64 staining.

Caption: The endocytic pathway traced by FM4-64 and a potential artifact pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 3. davidmoore.org.uk [davidmoore.org.uk]
• 4. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measuring exocytosis in neurons using FM labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. colorado.edu [colorado.edu]
• 7. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Concentration-Dependent Staining of Lactotroph Vesicles by FM 4-64 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. FRET analysis of transmembrane flipping of FM4-64 in plant cells: is FM4-64 a robust marker for endocytosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Isolation of yeast mutants defective for localization of vacuolar vital dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing FM4-64 Staining in Yeast

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the lipophilic styryl dye FM4-64 for visualizing vacuolar membrane dynamics and endocytosis in yeast.

Frequently Asked Questions (FAQs)

Q1: What is FM4-64 and how does it work in yeast?

A1: FM4-64 is a lipophilic styryl dye used as a vital stain to visualize endocytosis and the vacuolar membrane in living yeast cells.[1][2] It is not fluorescent in aqueous media but becomes intensely fluorescent upon binding to the outer leaflet of the plasma membrane.[3] The dye is then internalized through the endocytic pathway, moving from the plasma membrane to endosomes, and finally to the vacuolar membrane.[2][4][5] This trafficking is time, temperature, and energy-dependent.[2]

Q2: Can I fix the yeast cells before or after FM4-64 staining?

A2: No, FM4-64 is a vital stain, which means it only works on living cells.[1] You cannot fix the cells before or after staining, as the staining process relies on active cellular processes like endocytosis.[1]

Q3: Why is YPD medium recommended for the staining step?

A3: FM4-64 does not efficiently label cells in minimal medium.[1] Therefore, it is recommended to perform the staining (pulse) step in a rich medium like YPD, even if the cells were grown in a synthetic medium to maintain a plasmid.[1] For imaging, however, a medium with less autofluorescence, such as YNB, is preferable.[1]

Q4: Is the binding of FM4-64 to the plasma membrane reversible?

A4: Yes, the initial binding of FM4-64 to the plasma membrane is rapid and reversible.[3]

Experimental Protocols

Standard Pulse-Chase Protocol for Vacuolar Membrane Staining

This protocol is designed to specifically label the vacuolar membrane.

• Cell Preparation: Grow yeast cells in the appropriate medium to the logarithmic phase (0.5-0.8 ODU/mL).[1]

• Harvesting: Transfer 1 mL of the cell culture to a microcentrifuge tube and centrifuge at 5,000 x g for 5 minutes at room temperature.[1]

• Staining (Pulse): Aspirate the supernatant and resuspend the cell pellet in 50 µL of YPD medium containing the desired concentration of FM4-64 (e.g., 8 µM to 40 µM).[1][6][7] Incubate at 30°C for 20-30 minutes.[1][8]

• Wash: Add 1 mL of YPD, centrifuge at 5,000 x g for 5 minutes, and aspirate the supernatant.[1]

• Chase: Resuspend the cell pellet in 5 mL of fresh YPD and incubate with shaking at 30°C for 45 to 120 minutes.[1][6] This allows the dye to travel from the plasma membrane to the vacuole.

• Final Wash and Preparation for Imaging: Centrifuge the cells, discard the supernatant, and resuspend the pellet in a minimal medium with low autofluorescence (e.g., YNB) to an optimal density for microscopy.[1]

• Microscopy: Mount the cells on a slide and observe using fluorescence microscopy with a Texas Red or similar filter set.[6]

Visualizing Endocytic Intermediates

To trap FM4-64 in endosomes, the protocol can be modified by lowering the incubation temperature.

• Cell Preparation and Harvesting: Follow steps 1 and 2 of the standard protocol.

• Staining (Pulse): Resuspend the cells in YPD containing FM4-64. Incubate at a reduced temperature, such as 15°C, for 30 minutes.[2][6] At this temperature, the dye will be internalized but will accumulate in endocytic intermediates.[2][4]

• Wash and Imaging: Wash the cells as described in the standard protocol and proceed directly to microscopy. A chase step is omitted to prevent the dye from trafficking to the vacuole.

Quantitative Data Summary

The optimal concentration, time, and temperature for FM4-64 staining can vary depending on the yeast strain and experimental goals. The following tables provide a summary of commonly used parameters.

Table 1: Recommended FM4-64 Concentrations

Parameter	Concentration Range	Notes
Stock Solution	1.6 µM in DMSO	Store at -20°C.[1]
Working Concentration	8 µM - 40 µM	The optimal concentration should be determined empirically.[6][7]

Table 2: Incubation Times and Temperatures for Staining Different Cellular Compartments

Target Compartment	Incubation (Pulse) Temperature	Incubation (Pulse) Time	Chase Time
Plasma Membrane	0°C (on ice)	5-10 minutes	No Chase
Endosomes	15°C	30 minutes	No Chase
Vacuolar Membrane	25°C - 38°C	15-30 minutes	45-120 minutes

Troubleshooting Guide

Q: Why am I only seeing staining at the plasma membrane?

A: This typically occurs when the endocytic process is inhibited.

• Low Temperature: Staining on ice or at 0°C will restrict the dye to the plasma membrane as endocytosis is blocked at low temperatures.[2][4][7]

• Energy Depletion: The transport of FM4-64 to the vacuole is an active process that requires ATP.[9] The presence of energy poisons like sodium azide (NaN₃) and sodium fluoride (NaF) will result in the dye remaining at the plasma membrane.[9][6]

• Insufficient Incubation Time: The pulse or chase times may be too short for the dye to be internalized and transported to the vacuole.[2][4]

Q: My images show bright dots (punctate staining) in the cytoplasm but the vacuole is not stained. What does this mean?

A: This pattern indicates that FM4-64 has been internalized from the plasma membrane but is trapped in endocytic intermediates (endosomes).[2][4]

• Intentional Trapping: This is the expected result when incubating at low temperatures like 15°C.[2][6]

• Blocked Endocytic Pathway: In certain yeast mutants, such as some vps (vacuolar protein sorting) mutants, the transport from endosomes to the vacuole is blocked, leading to an accumulation of the dye in these compartments.[2][4]

Q: I am not seeing any vacuolar staining, or the signal is very weak. What could be wrong?

A: A lack of vacuolar staining can be caused by several factors.

• Cell Viability: FM4-64 is a vital dye, so it will not stain dead cells.[1] Ensure your yeast culture is healthy and in the logarithmic growth phase.

• Incorrect Chase Conditions: The chase period may be too short, or the temperature during the chase may be too low to allow for transport to the vacuole. A chase of at least 45-60 minutes at 30°C is typically required.[2][4][6]

• Genetic Background: Some yeast mutants have defects in endocytosis or vacuolar fusion, which can prevent the dye from reaching the vacuole.[2][4]

Q: How can I reduce high background fluorescence in my images?

A: High background can obscure the specific staining of the vacuolar membrane.

• Thorough Washing: Ensure that the cells are washed properly after the initial pulse with FM4-64 to remove any unbound dye.[6]

• Imaging Medium: For microscopy, resuspend the cells in a medium that has low autofluorescence.[1] It has been noted that YNB exhibits less autofluorescence than YPD.[1]

Visualizations

References

• 1. colorado.edu [colorado.edu]
• 2. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Yeast Vacuole Staining with FM4-64 [bio-protocol.org]
• 4. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. davidmoore.org.uk [davidmoore.org.uk]
• 6. Isolation of yeast mutants defective for localization of vacuolar vital dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

FM4-64 Washing and Dye Removal: A Technical Support Guide

Welcome to the technical support center for FM4-64, a vital lipophilic styryl dye used for visualizing plasma membrane and endocytic pathways. This guide provides troubleshooting advice and detailed protocols to address common issues encountered during the critical washing and dye removal steps of your experiments.

Troubleshooting Guide

This section addresses specific issues that may arise during the washing and destaining process in a question-and-answer format.

Question: Why is there high background fluorescence across my sample after washing?

Answer: High background fluorescence is a common issue that can obscure your specific signal. It typically arises from insufficient removal of unbound FM4-64 dye from the plasma membrane and extracellular space. Here are several factors and solutions to consider:

• Inadequate Washing: The number and duration of your wash steps may be insufficient.[1][2] Increasing the number of washes (e.g., from 2 to 3-5 times) and the duration of each wash (e.g., 5 minutes per wash) can significantly reduce background.[1][2][3] Gentle agitation during washing can also improve the efficiency of dye removal.[1]

• Suboptimal Wash Buffer: The composition of your wash buffer is critical. Using a fresh, high-quality buffer like PBS or a specific imaging medium is recommended.[3][4] For persistent background, consider using a buffer with a slightly higher ionic strength to disrupt non-specific binding. The use of cold PBS or media can also help to reduce background signals by slowing down membrane trafficking.[5]

• Excessive Dye Concentration: Using a higher than necessary concentration of FM4-64 during the staining step can lead to increased non-specific binding and make complete removal more challenging.[6] It is advisable to titrate the dye concentration to find the optimal balance between signal intensity and background.

• Cell Health and Density: Unhealthy or dying cells can exhibit increased, non-specific staining. Ensure your cells are healthy and not overly confluent, as this can trap dye and hinder effective washing.

Question: My fluorescent signal is very weak or has disappeared after washing. What could be the cause?

Answer: Significant loss of signal after washing can be frustrating. This issue is often a result of overly stringent washing conditions or inherent properties of the biological system being studied.

• Excessive Washing: While thorough washing is necessary to reduce background, excessive or harsh washing can lead to the removal of specifically bound dye, especially in systems with rapid membrane turnover.[7] If you suspect this is the case, try reducing the number or duration of the wash steps.

• Spontaneous Exocytosis: In neuronal and other secretory cells, labeled vesicles can undergo spontaneous exocytosis even at rest.[7] Prolonged washing periods increase the likelihood of losing vesicle-bound dye through this process.[7] It is recommended to keep the wash duration to a minimum, for example, no more than 10-12 minutes in neuronal cultures.[7]

• Photobleaching: FM4-64 is sensitive to light.[5] Excessive exposure to excitation light during sample preparation and washing can cause photobleaching and lead to a weaker signal. It is crucial to protect the sample from light as much as possible.

Question: I observe punctate staining inside the cytoplasm that is not my target organelle. What are these?

Answer: FM4-64 is internalized via endocytosis. The appearance of intracellular puncta is an expected part of the staining process, representing endocytic vesicles. However, if these structures are confounding your results, consider the following:

• Kinetics of Internalization: The rate of FM4-64 internalization varies between cell types and experimental conditions (e.g., temperature). To specifically label the plasma membrane, staining and washing should be performed at low temperatures (e.g., on ice) to inhibit endocytosis.[8][9]

• Pulse-Chase Experiments: To specifically label later endocytic compartments like the vacuole in yeast, a pulse-chase experiment can be performed. This involves a short incubation with the dye (pulse) followed by a longer incubation in dye-free medium (chase) to allow for internalization and trafficking to the target organelle.[8]

Frequently Asked Questions (FAQs)

Q1: Can I fix my cells after FM4-64 staining?

A1: No, FM4-64 is a vital dye and relies on an intact cell membrane to be retained.[8] Fixation procedures will disrupt the membrane and cause the dye to leak out, resulting in a loss of specific staining. All imaging must be performed on live cells.[8]

Q2: What is the optimal temperature for washing?

A2: The optimal washing temperature depends on your experimental goals. To minimize endocytosis and primarily label the plasma membrane, perform all staining and washing steps at 4°C or on ice.[9] For studying endocytic trafficking, washing at room temperature or 37°C is appropriate.

Q3: How many times should I wash my cells?

A3: Most protocols recommend washing the cells two to five times.[1][2][3] The exact number will depend on your cell type, the dye concentration used, and the level of background you are trying to minimize. It is best to optimize this for your specific experimental setup.

Q4: What buffer should I use for washing?

A4: A balanced salt solution such as PBS or HBSS is commonly used.[3] The wash buffer should be compatible with your cells and imaging conditions. For some applications, using the same culture medium without the dye for washing is also effective.[3]

Quantitative Data Summary

The following tables provide a summary of typical concentration ranges and incubation times for FM4-64 staining and washing across different cell types. These are starting points and should be optimized for your specific experiments.

Parameter	Suspension Cells	Adherent Cells	Yeast	Neurons	Plant Cells
Staining Concentration	5-20 µM[10]	5-20 µM[10]	1.6 µM (stock)[8]	10 µM[7]	2 µM[9]
Staining Incubation Time	5-30 min[10]	5-30 min[10]	20 min[8]	30-45 sec (with stimulation)[7]	5 min (on ice)[9]
Number of Washes	2[10]	2	1 (initial) + subsequent washes[8]	Perfusion (continuous)[7]	2[9]
Wash Duration	5 min each	5 min each	5 min[8]	~10 min[7]	Brief, consecutive transfers[9]
Wash Buffer	PBS	Medium or PBS[3]	YPD/Sterile Water/YNB[8]	HBS[7]	Dye-free liquid medium[9]

Experimental Protocols

Protocol 1: Washing and Dye Removal for Adherent Mammalian Cells

• Staining: After incubating your adherent cells with the optimal concentration of FM4-64 for the desired time, gently aspirate the staining solution.

• Washing:

  • Add pre-warmed (or cold, if inhibiting endocytosis) wash buffer (e.g., PBS or imaging medium) to the cells.

  • Gently rock the plate or coverslip for 5 minutes.

  • Aspirate the wash buffer.

  • Repeat the wash step at least one more time.[3]

• Imaging: After the final wash, add fresh imaging medium to the cells and proceed with imaging immediately.

Protocol 2: Washing and Dye Removal for Suspension Cells

• Staining: Following incubation with FM4-64, pellet the cells by centrifugation (e.g., 400 x g for 3-4 minutes).[3]

• Washing:

  • Aspirate the supernatant containing the dye.

  • Gently resuspend the cell pellet in fresh wash buffer (e.g., PBS).

  • Centrifuge the cells again.

  • Aspirate the supernatant.

  • Repeat this wash cycle at least once.[3]

• Imaging: After the final wash, resuspend the cells in the desired imaging medium for analysis.

Visualizations

Caption: General experimental workflow for FM4-64 washing and dye removal.

Caption: Troubleshooting logic for high background fluorescence with FM4-64.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. How do I reduce high background in my FISH assay? [ogt.com]
• 5. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 6. Concentration-Dependent Staining of Lactotroph Vesicles by FM 4-64 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring Exocytosis in Neurons Using FM Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. colorado.edu [colorado.edu]
• 9. researchgate.net [researchgate.net]
• 10. file.medchemexpress.com [file.medchemexpress.com]

minimizing FM4-64 internalization for plasma membrane staining

Welcome to the technical support center for FM4-64 plasma membrane staining. This guide provides troubleshooting advice and answers to frequently asked questions to help you minimize the internalization of FM4-64 and achieve specific plasma membrane labeling in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is FM4-64 and how does it label the plasma membrane?

A1: FM4-64 is a lipophilic styryl dye that is virtually non-fluorescent in aqueous solutions but becomes intensely fluorescent upon binding to the outer leaflet of the plasma membrane.[1][2] This binding is rapid and reversible.[1] Because it is a charged molecule, FM4-64 cannot passively diffuse across the cell membrane.[2][3]

Q2: Why does FM4-64 get internalized into the cell?

A2: FM4-64 is internalized by the cell through the process of endocytosis.[3][4][5] It serves as a reliable marker for tracking bulk membrane flow and vesicle trafficking.[4][6][7] Once internalized, the dye travels through the endocytic pathway, sequentially labeling endosomes and eventually accumulating in the vacuolar membrane in yeast and plant cells.[4][8]

Q3: Is it possible to stain only the plasma membrane with FM4-64?

A3: Yes, it is possible to restrict the staining to the plasma membrane by inhibiting the endocytic process. This is typically achieved by performing the staining procedure at low temperatures (e.g., on ice) or by using metabolic inhibitors.[3][4][9]

Q4: Can I use FM4-64 on fixed cells to label the plasma membrane?

A4: No, standard FM4-64 is a vital dye and is not suitable for staining fixed cells.[3] Staining fixed cells will result in non-specific, widespread fluorescence.[10] If you need to fix your cells after staining, you must use the fixable analog, FM™ 4-64FX, which is retained after aldehyde-based fixation.[10]

Q5: What is the optimal concentration of FM4-64 for plasma membrane staining?

A5: The optimal working concentration can vary depending on the cell type and experimental conditions, but a general range is between 1 and 10 µM.[2] It is always recommended to optimize the concentration for your specific experiment to achieve bright plasma membrane staining with minimal background.

Troubleshooting Guide: Minimizing FM4-64 Internalization

Here are some common issues encountered when trying to limit FM4-64 to the plasma membrane and how to resolve them.

Issue	Potential Cause(s)	Recommended Solution(s)
Fluorescence is observed in intracellular vesicles/organelles.	Endocytosis is occurring. FM4-64 internalization is an active, energy-dependent process that occurs at physiological temperatures (e.g., 25-37°C).[4][5][11]	Perform staining and imaging at low temperatures. Incubate and observe your cells on ice or at 0-4°C.[3][4][12][13] This is the most common and effective method to inhibit endocytosis.[4] Use metabolic inhibitors. Pre-incubate cells with metabolic inhibitors like sodium azide (NaN₃) and sodium fluoride (NaF) to deplete ATP, which is required for endocytosis.[9][11][14]
Weak or no plasma membrane fluorescence.	Inappropriate dye concentration. The concentration of FM4-64 may be too low for your cell type.	Optimize dye concentration. Titrate the FM4-64 concentration, trying a range from 1 to 20 µM.[15][16]
Incorrect buffer or medium. The dye may not be efficient in certain types of media. For example, yeast cells may not label efficiently in minimal medium.[3]	Use an appropriate buffer. Stain in a suitable buffer like PBS, serum-free medium, or a rich medium like YPD for yeast.[2][3]
High background fluorescence.	Excess dye was not removed. Residual FM4-64 in the medium will cause background fluorescence.	Wash the cells. After staining, wash the cells with cold, dye-free medium or buffer to remove unbound dye.[2][15] Using cold buffer will also help to prevent internalization during the washing steps.
Photodegradation of the dye. FM4-64 is light-sensitive and can degrade, leading to non-specific fluorescence.[2]	Protect from light. Keep the dye stock solution and stained samples protected from light as much as possible.[2][15][16]
Signal is lost after fixation.	Using the non-fixable version of FM4-64. Standard FM4-64 is not retained after fixation with aldehydes.[10]	Use FM™ 4-64FX. This fixable analog is designed to be retained in the membrane after fixation.[10]

Experimental Protocols

Protocol 1: Plasma Membrane Staining of Mammalian Cells at Low Temperature

This protocol is designed to exclusively label the plasma membrane of live mammalian cells by inhibiting endocytosis at 4°C.

Materials:

• FM4-64 stock solution (1-5 mM in DMSO)

• Pre-chilled (4°C) serum-free medium or PBS

• Adherent or suspension cells

• Pre-chilled (4°C) glass slides or imaging dishes

Procedure:

• Prepare a working solution of FM4-64 by diluting the stock solution to a final concentration of 5-10 µM in ice-cold, serum-free medium or PBS.

• Wash the cells twice with ice-cold PBS to remove any residual culture medium.

• Add the ice-cold FM4-64 working solution to the cells.

• Incubate the cells on ice, protected from light, for 1-5 minutes. Incubation time may need optimization.

• Wash the cells two to three times with ice-cold, dye-free PBS to remove unbound dye.

• Immediately image the cells using a fluorescence microscope equipped for red fluorescence. Ensure the stage and objective are pre-cooled if possible to maintain the low temperature.

Protocol 2: Plasma Membrane Staining of Yeast Cells on Ice

This protocol is adapted for yeast cells to specifically stain the plasma membrane.

Materials:

• FM4-64 stock solution (1.6 mM in DMSO)

• Yeast cells in the logarithmic growth phase

• Pre-chilled (4°C) YPD medium

• Microcentrifuge tubes

Procedure:

• Harvest 1 mL of log-phase yeast cells by centrifugation.

• Resuspend the cell pellet in 50 µL of ice-cold YPD medium containing the desired concentration of FM4-64 (e.g., 8-16 µM).

• Incubate the cells on ice, protected from light, for 5-10 minutes.

• Wash the cells by adding 1 mL of ice-cold YPD, centrifuging, and removing the supernatant. Repeat this step twice.

• Resuspend the final cell pellet in a small volume of ice-cold YNB medium (YNB has lower autofluorescence than YPD).[3]

• Mount the cells on a pre-chilled slide and image immediately, maintaining the low temperature during observation.[3]

Quantitative Data Summary

The following tables provide a summary of typical experimental parameters for FM4-64 staining.

Table 1: Recommended FM4-64 Concentrations and Incubation Parameters

Cell Type	Staining Condition	FM4-64 Concentration	Incubation Time	Temperature	Reference(s)
Mammalian Cells	Plasma Membrane	5 - 20 µM	1 - 30 min	4°C or Room Temp	[15][16]
Yeast (S. cerevisiae)	Plasma Membrane	~16 µM	5 - 10 min	0°C (on ice)	[3]
Yeast (S. cerevisiae)	Endocytosis/Vacuole	8 - 40 µM	15 - 60 min	25 - 30°C	[3][4]
Plant Cells (Arabidopsis)	Plasma Membrane	2 - 4 µM	2 - 5 min	4°C (on ice)	[17]
Fungal Hyphae	Plasma Membrane	3.2 - 7.5 µM	< 30 sec	4°C or RT with azide	[9]

Table 2: Spectral Properties of FM4-64

Property	Wavelength (nm)	Reference(s)
Excitation Maximum	~515 nm	[2][18]
Emission Maximum	~640-700 nm	[2]

Visualized Workflows and Pathways

Caption: Workflow for minimizing FM4-64 internalization.

Caption: The endocytic pathway traced by FM4-64.

References

• 1. Yeast Vacuole Staining with FM4-64 [bio-protocol.org]
• 2. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 3. colorado.edu [colorado.edu]
• 4. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tracing the endocytic pathway of Aspergillus nidulans with FM4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. davidmoore.org.uk [davidmoore.org.uk]
• 10. FM™ 4-64FX, fixable analog of FM™ 4-64 membrane stain - FAQs [thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. medchemexpress.com [medchemexpress.com]
• 16. file.medchemexpress.com [file.medchemexpress.com]
• 17. researchgate.net [researchgate.net]
• 18. FM™ 4-64 Dye (N-(3-Triethylammoniumpropyl)-4-(6-(4-(Diethylamino) Phenyl) Hexatrienyl) Pyridinium Dibromide) 10 x 100μg [thermofisher.com]

Technical Support Center: Managing FM4-64 Spectral Bleed-Through in Multi-Color Imaging

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering spectral bleed-through with the lipophilic styryl dye FM4-64 in multi-color fluorescence imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is FM4-64 spectral bleed-through?

A1: Spectral bleed-through, also known as crosstalk or spillover, is an artifact in fluorescence microscopy where the fluorescence emission from one fluorophore (in this case, FM4-64) is detected in the channel designated for another fluorophore. This occurs because fluorophores often have broad emission spectra, and the tail of FM4-64's emission can overlap with the detection window of other fluorophores, particularly those in the green or yellow channels. This can lead to false-positive signals and inaccurate co-localization analysis.

Q2: I'm seeing a red signal in my green channel that mirrors my FM4-64 staining. Is this spectral bleed-through?

A2: It is highly probable that you are observing spectral bleed-through from FM4-64 into your green channel. FM4-64 has a broad emission spectrum that can extend into the green region of the visible spectrum. To confirm this, you should prepare a control sample stained only with FM4-64 and image it using both your red and green channel settings. If you observe a signal in the green channel from this single-stained sample, it confirms spectral bleed-through.

Q3: How can I minimize or prevent FM4-64 spectral bleed-through during image acquisition?

A3: Several strategies can be employed during image acquisition to minimize spectral bleed-through:

• Sequential Scanning: In confocal microscopy, acquiring images for each channel sequentially instead of simultaneously is a very effective method.[1][2][3][4] This ensures that only one laser line is exciting the sample at a time, preventing the excitation of FM4-64 from causing emission that bleeds into another detection channel.

• Judicious Fluorophore Selection: Whenever possible, choose fluorophores with well-separated emission spectra from FM4-64.[5] Fluorophores with narrower emission spectra are also preferable to minimize overlap.[5]

• Optimized Filter Selection: Use emission filters with narrow bandwidths that are specifically tailored to the emission peak of your other fluorophores. This helps to exclude the longer wavelength emissions from FM4-64.

Q4: What is spectral unmixing, and can it correct for FM4-64 bleed-through?

A4: Spectral unmixing is a computational technique used to separate the individual fluorescence signals from a composite image where multiple fluorophores are present.[6][7] By imaging single-stained control samples for each fluorophore (including an unstained control for autofluorescence), the unique spectral profile of each dye can be determined.[2][6][8] An algorithm then uses these reference spectra to mathematically separate the mixed signals in your multi-color image, effectively removing the bleed-through from FM4-64 into other channels.[7]

Q5: Are there any alternatives to FM4-64 with less spectral overlap?

A5: Yes, several alternatives to FM4-64 are available that may exhibit less spectral bleed-through, depending on the other fluorophores in your experiment. Some options include other lipophilic dyes with different spectral properties. For instance, some newer dyes have been developed to be fixable and offer better spectral separation. It is recommended to consult a fluorescence spectra viewer to compare the excitation and emission profiles of different dyes with your other chosen fluorophores.

Troubleshooting Guides

Problem: High Background Fluorescence

High background can be mistaken for or exacerbate the appearance of spectral bleed-through.

Potential Cause	Troubleshooting Steps
Cell or Tissue Autofluorescence	- Include an unstained control sample to determine the level of autofluorescence.[9] - Autofluorescence is often more prominent at shorter wavelengths; consider using fluorophores in the red or far-red spectrum to minimize this.[9] - Utilize spectral unmixing to computationally subtract the autofluorescence signal.
Excessive Dye Concentration	- Titrate the concentration of FM4-64 and other fluorescent probes to find the optimal concentration that provides a strong signal with minimal background.[10]
Inadequate Washing	- Ensure thorough washing steps after staining to remove any unbound dye.[11]
Contaminated Reagents or Slides	- Use high-quality, clean slides and coverslips. - Filter all solutions to remove any particulate matter that may be fluorescent.

Problem: Inaccurate Co-localization with FM4-64

Apparent co-localization may be an artifact of spectral bleed-through.

Potential Cause	Troubleshooting Steps
Spectral Bleed-through from FM4-64	- Perform single-color control experiments. Image a sample stained only with FM4-64 and check for signal in other channels. - Implement sequential scanning during image acquisition on a confocal microscope.[1][2][3][4] - Apply linear spectral unmixing as a post-acquisition correction method.[6][7]
Chromatic Aberration	- Ensure your microscope's objectives are corrected for chromatic aberration, which can cause a shift in the apparent position of objects imaged at different wavelengths.

Data Presentation

Table 1: Spectral Properties of FM4-64 and Commonly Used Fluorophores

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Common Laser Line (nm)	Notes
FM4-64	~505-515[12][13]	~640-750[12][13][14]	488, 514	Emission spectrum is broad and can vary with the environment.[15][16]
GFP (EGFP)	~488	~509	488	Significant spectral overlap with FM4-64's excitation.[4]
RFP (mCherry)	~587	~610	561	Better spectral separation from FM4-64 compared to GFP.
Alexa Fluor 488	~495	~519[17]	488	Similar to GFP, significant excitation overlap with FM4-64.
Alexa Fluor 568	~578	~603[17]	561	Good separation from FM4-64 emission.
DAPI	~358	~461[17]	405	Minimal spectral overlap with FM4-64.

Experimental Protocols

Protocol 1: Sequential Scanning for Confocal Microscopy

This protocol outlines the general steps for setting up a sequential scan to avoid bleed-through. Specific steps may vary depending on the microscope software.

• Define Individual Channels:

  • Set up the excitation laser and emission detection range for your first fluorophore (e.g., GFP).

  • Optimize the detector gain and offset for this channel using a single-stained control slide.

  • Repeat this process for FM4-64, setting up its corresponding excitation and emission parameters in a separate channel.

• Activate Sequential Scanning Mode:

  • In the acquisition software, locate and enable the "sequential scan" or "multi-track" mode.[1][2][3][4]

  • Assign the settings for your first fluorophore to the first scan sequence (Track 1).

  • Assign the settings for FM4-64 to the second scan sequence (Track 2).

• Select Scan Mode:

  • Choose the appropriate sequential scanning mode:

    • Between Lines: The microscope scans one line with the first laser/detector set, then immediately rescans the same line with the second set before moving to the next line. This is ideal for live-cell imaging to minimize motion artifacts.[1][4]

    • Between Frames: The entire frame is scanned for the first channel, and then the entire frame is scanned for the second channel. This is suitable for fixed samples.[1][4]

• Acquire Image:

  • Initiate the scan. The microscope will now excite each fluorophore and collect its emission independently, significantly reducing spectral bleed-through.

Protocol 2: Spectral Unmixing

This protocol provides a general workflow for performing spectral unmixing.

• Prepare Control Samples:

  • Unstained Control: A sample with no fluorescent labels to measure autofluorescence.[2]

  • Single-Stained Controls: For each fluorophore in your experiment (including FM4-64), prepare a separate sample stained with only that single fluorophore.[2][6][8]

• Acquire Reference Spectra:

  • Using a spectral confocal microscope, image each of your single-stained control samples.

  • For each control, the microscope will detect the fluorescence emission across a range of wavelengths, generating a unique "spectral signature" or "fingerprint" for that fluorophore.

  • Acquire the spectral signature for the unstained sample to account for autofluorescence.

• Acquire Multi-Color Image:

  • Image your fully stained experimental sample, collecting the entire emission spectrum.

• Perform Linear Unmixing:

  • In the microscope software, open the spectral unmixing tool.

  • Load the reference spectra you acquired from your control samples.

  • The software will use a linear unmixing algorithm to calculate the contribution of each fluorophore to the total signal in every pixel of your multi-color image.[7]

  • The output will be a set of separated images, one for each fluorophore, with the bleed-through computationally removed.

Mandatory Visualizations

Caption: Diagram illustrating spectral bleed-through.

Caption: Troubleshooting workflow for FM4-64 bleed-through.

Caption: Clathrin-mediated endocytosis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. bitesizebio.com [bitesizebio.com]
• 3. Clathrin-mediated endocytosis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Using Organic Fluorescent Probes in Combination with GFP—Note 12.1 | Thermo Fisher Scientific - UK [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Unmixing from Single Stained Controls [fcsexpressdownloads.s3.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. Spectral Flow Cytometry Panel Controls and Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 9. biotium.com [biotium.com]
• 10. youtube.com [youtube.com]
• 11. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 12. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 13. Spectrum [FM 4-64] | AAT Bioquest [aatbio.com]
• 14. Spectral characteristics of Molecular Probes dyes—Table 23.1 | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. abcam.com [abcam.com]

impact of temperature on FM4-64 staining efficiency

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of temperature on FM4-64 staining efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for FM4-64 staining?

A1: The optimal temperature for FM4-64 staining depends on the specific organism and the experimental goal. For visualizing the endocytic pathway, incubation is typically performed at temperatures that maintain the organism's metabolic activity, such as room temperature, 30°C, or 37°C.[1][2][3] For instance, a common temperature for staining yeast is 30°C.[1][3] It is recommended to optimize the incubation temperature based on your specific cell type and experimental setup.[4]

Q2: How does low temperature affect FM4-64 staining?

A2: Low temperatures, typically 0-4°C, inhibit endocytosis.[1][5] When cells are incubated with FM4-64 on ice, the dye intercalates into the outer leaflet of the plasma membrane but is not internalized.[1][6] This is often used as a negative control to confirm that the observed intracellular staining at warmer temperatures is due to active endocytosis.[1][5]

Q3: Can I perform a pulse-chase experiment with FM4-64 using temperature shifts?

A3: Yes, temperature shifts are a key component of many FM4-64 pulse-chase experiments. A common protocol involves first incubating the cells with FM4-64 at a low temperature (e.g., on ice) to label the plasma membrane (the "pulse"). Subsequently, the cells are washed to remove excess dye and then warmed to a physiologically relevant temperature to initiate endocytosis (the "chase"), allowing the internalized dye to be tracked over time.[1][6]

Q4: Does temperature affect the rate of FM4-64 internalization?

A4: Yes, the internalization of FM4-64 is an active, energy-dependent process that is sensitive to temperature.[7] Lowering the temperature can delay the transport of the dye to internal compartments like the vacuole.[1] For example, in yeast, internalization at 15°C was found to delay vacuolar labeling and trap the dye in intermediate endocytic structures.[1]

Troubleshooting Guide

Issue 1: No intracellular staining is observed, only the plasma membrane is labeled.

• Possible Cause: The incubation temperature may be too low, inhibiting endocytosis. FM4-64 internalization is an active process that is blocked at low temperatures (0-4°C).[1][5]

• Solution: Ensure that the incubation is performed at a temperature suitable for the metabolic activity of your cells (e.g., room temperature, 30°C, or 37°C).[2][3] Use a positive control known to undergo endocytosis in your system to verify the experimental conditions.

Issue 2: The staining is very faint or the signal-to-noise ratio is poor.

• Possible Cause: The incubation time at the optimal temperature might be too short for sufficient internalization.

• Solution: Increase the incubation time at the appropriate temperature. The rate of internalization is time and temperature-dependent. You may need to perform a time-course experiment to determine the optimal staining duration for your cell type.

Issue 3: The entire cell is diffusely stained, with no distinct organelles visible.

• Possible Cause: The incubation temperature might be too high, or the incubation time too long, leading to excessive internalization and dispersal of the dye throughout the endomembrane system. High temperatures can also increase membrane fluidity, potentially affecting dye distribution.[2]

• Solution: Try reducing the incubation temperature or shortening the incubation time. Alternatively, consider a pulse-chase experiment where you label the plasma membrane at a low temperature, wash, and then chase for a shorter period at a higher temperature.[6]

Quantitative Data Summary

The efficiency of FM4-64 staining is qualitatively dependent on temperature, as it relies on the biological process of endocytosis. The following table summarizes the expected outcomes at different temperature ranges based on published experimental observations.

Temperature Range	Expected Outcome on FM4-64 Staining	Primary Mechanism	References
0 - 4°C	Staining is restricted to the plasma membrane.	Inhibition of endocytosis.	[1][5][6]
15°C	Delayed internalization; dye may accumulate in early endocytic intermediates.	Reduced rate of endocytic trafficking.	[1]
Room Temperature (approx. 20-25°C)	Active internalization of the dye into endosomes and other organelles.	Active, energy-dependent endocytosis.	[8][9][10]
30 - 37°C	Robust internalization of the dye, labeling the endocytic pathway and eventually the vacuolar membrane in yeast and fungi.	Optimal temperature for endocytosis in many model organisms.	[1][2][3]

Experimental Protocols

General Protocol for Temperature-Controlled FM4-64 Staining

This protocol provides a general framework. The optimal concentrations, times, and temperatures should be determined empirically for your specific cell type.

• Cell Preparation: Culture cells to the desired density. Before staining, wash the cells with an appropriate buffer (e.g., PBS or serum-free medium) to remove any residual media components.[4]

• Staining Solution Preparation: Prepare a working solution of FM4-64 (typically 1-10 µM) in your chosen buffer.[4]

• Plasma Membrane Labeling (Cold Pulse - Optional):

  • Pre-chill the cells and the FM4-64 working solution on ice.

  • Add the cold working solution to the cells and incubate for 5-10 minutes on ice. This will label the plasma membrane with minimal internalization.[6]

  • Wash the cells with a cold buffer to remove excess dye.

• Internalization (Warm Incubation):

  • Add pre-warmed buffer or medium to the cells.

  • Incubate the cells at the desired temperature (e.g., room temperature, 30°C, or 37°C) for a specific duration (e.g., 5-60 minutes). The incubation time will determine how far along the endocytic pathway the dye travels.[1][4]

• Washing: Wash the cells multiple times with buffer to remove the dye from the plasma membrane and reduce background fluorescence. Using a cold buffer for washing can help to stop further endocytosis.[4]

• Imaging: Observe the cells using a fluorescence microscope with appropriate filter sets (Excitation: ~515-540 nm, Emission: ~640-700 nm).[4]

Mandatory Visualization

Caption: Workflow for a temperature-controlled FM4-64 pulse-chase experiment.

Caption: Impact of temperature on the FM4-64 staining pathway.

Caption: A troubleshooting flowchart for common FM4-64 staining issues.

References

• 1. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. FM4-64 staining [niki-lab.sakura.ne.jp]
• 4. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 5. davidmoore.org.uk [davidmoore.org.uk]
• 6. colorado.edu [colorado.edu]
• 7. Tracing the endocytic pathway of Aspergillus nidulans with FM4-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: FM4-64 Stock Solutions

This guide provides troubleshooting advice and answers to frequently asked questions concerning the preparation and storage of FM4-64 stock solutions, with a focus on preventing dye aggregation.

Troubleshooting Guide

Q1: My FM4-64 stock solution appears cloudy or has visible precipitates. What is happening?

A: Cloudiness or precipitation in your FM4-64 solution is a common sign of dye aggregation. FM4-64 is a lipophilic molecule, meaning it has a tendency to clump together in solution, especially if not prepared or stored correctly.[1][2] This aggregation can be caused by several factors, including incomplete dissolution, the use of a suboptimal solvent, or improper storage conditions that lead to freeze-thaw cycles.[2][3][4]

Q2: What is the best solvent for preparing a stable FM4-64 stock solution?

A: The recommended solvent for a high-concentration FM4-64 stock solution is high-quality, anhydrous Dimethyl Sulfoxide (DMSO).[1][3][5] While some protocols mention the possibility of using sterile water for stock solutions, DMSO provides significantly better solubility, with concentrations of 30-50 mg/mL being achievable.[3][6] It is critical to use newly opened DMSO, as it is hygroscopic (absorbs moisture from the air), and the presence of water can dramatically reduce solubility and promote aggregation.[2]

Q3: How can I ensure the FM4-64 powder dissolves completely to prevent aggregation from the start?

A: Complete initial dissolution is crucial. Many suppliers recommend mechanical assistance to ensure the dye fully dissolves in DMSO.[1][2][3][6] Simply adding the solvent to the powder may not be sufficient.

Experimental Protocol: Dissolving FM4-64 Powder

• Preparation : Bring the vial of FM4-64 powder and a bottle of new, anhydrous DMSO to room temperature.

• Solvent Addition : Add the required volume of DMSO to the vial to achieve your target concentration (e.g., 1-15 mM).

• Mechanical Agitation : Vigorously vortex the solution.

• Sonication : Place the vial in an ultrasonic water bath and sonicate until the solution is clear and no particulates are visible.[1][2][3] This step is highly recommended by multiple suppliers to achieve maximum solubility.

• Visual Inspection : Hold the vial against a light source to confirm that all powder has dissolved and the solution is homogenous.

Q4: What are the optimal storage conditions to maintain a stable, aggregation-free stock solution?

A: Proper storage is essential to prevent degradation and aggregation over time. The key principles are cold temperature, protection from light, and avoidance of repeated freezing and thawing.

• Aliquotting : To avoid freeze-thaw cycles, divide the main stock solution into smaller, single-use aliquots in opaque tubes.[7]

• Storage Temperature : Store the aliquots at -20°C for short-to-medium term storage (1-6 months) or at -80°C for long-term storage (up to one year).[3][8][6]

• Light Protection : FM4-64 is light-sensitive.[6][9] Always store vials and tubes in the dark (e.g., in a freezer box or wrapped in foil) to prevent photodegradation.

Frequently Asked Questions (FAQs)

Q1: What is a typical concentration range for an FM4-64 stock solution?

A: Stock solutions are typically prepared at concentrations ranging from 1 mM to 15 mM.[5][6] Common concentrations cited in protocols are 5 mM and 10 mM.[2][3][9] The high concentration allows for significant dilution when preparing the final working solution for cell staining (usually 1-10 µM).[6]

Q2: Can I use water to prepare my stock solution?

A: It is strongly advised not to use water for preparing a high-concentration stock solution. FM4-64 is described as a water-soluble lipophilic dye, but its solubility in purely aqueous solutions is limited, and aggregation is highly likely at millimolar concentrations.[1][2][6] Water-based buffers like PBS or HBSS are appropriate for diluting the DMSO stock to a final working concentration immediately before use.[8][6]

Q3: How do I properly dilute my DMSO stock into an aqueous buffer without causing the dye to precipitate?

A: To prevent precipitation when moving from a high-concentration organic stock to a low-concentration aqueous working solution, you should add the stock to the buffer, not the other way around.

• Pipette the required volume of your aqueous buffer (e.g., HBSS, PBS, or cell culture medium) into a new tube.

• While gently vortexing or swirling the buffer, add the small volume of the FM4-64 DMSO stock solution.

• Continue to mix thoroughly to ensure rapid and even dispersion. This method prevents localized high concentrations of the dye from crashing out of solution.

Quantitative Data Summary

The following table summarizes key quantitative data for preparing and storing FM4-64 solutions.

Parameter	Value	Solvent	Notes	Citations
Solubility	30 - 50 mg/mL (49 - 82 mM)	DMSO	Sonication is recommended to achieve maximum solubility.	[1][2][3][6]
Stock Concentration	1 - 15 mM	DMSO	A high concentration allows for large dilutions for working solutions.	[5][6]
Working Concentration	1 - 10 µM	Aqueous Buffer (PBS, HBSS, etc.)	Prepared by diluting the DMSO stock immediately before use.	[6]
Powder Storage	-20°C for up to 3 years	N/A	Keep dry and protected from light.	[6]
Stock Solution Storage	-80°C for up to 1 year	DMSO	Aliquot to avoid repeated freeze-thaw cycles.	[10][3][6]
Stock Solution Storage	-20°C for 1-6 months	DMSO	Aliquot to avoid repeated freeze-thaw cycles.	[3][9]

Experimental Workflow Visualization

The diagram below illustrates the recommended workflow for preparing a stable FM4-64 stock solution to minimize the risk of aggregation.

Caption: Workflow for preparing a stable FM4-64 stock solution.

References

• 1. FM4-64 | 162112-35-8 | MOLNOVA [molnova.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. FM4-64 (solution) | Red Fluorescent Dye | MedChemExpress [medchemexpress.eu]
• 5. researchgate.net [researchgate.net]
• 6. FM4-64 | TargetMol [targetmol.com]
• 7. researchgate.net [researchgate.net]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. selleckchem.com [selleckchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of FM4-64 and FM1-43 for Vesicle Tracking

For researchers, scientists, and drug development professionals engaged in the study of endocytosis, exocytosis, and vesicle trafficking, the choice of fluorescent probe is critical. Among the most widely used tools are the styryl dyes, FM4-64 and FM1-43. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the optimal dye for your specific research needs.

Both FM4-64 and FM1-43 are lipophilic styryl dyes that reversibly stain the plasma membrane.[1][2] These dyes are virtually non-fluorescent in aqueous solutions but exhibit a significant increase in fluorescence upon insertion into the lipid bilayer of the cell membrane.[3][4] This property allows for the real-time tracking of vesicle turnover. As endocytosis occurs, portions of the stained plasma membrane are internalized, forming fluorescently labeled vesicles. Conversely, during exocytosis, the fusion of these labeled vesicles with the plasma membrane leads to a decrease in intracellular fluorescence as the dye is released back into the extracellular medium.[2]

While both dyes operate on the same principle, their distinct molecular structures lead to differences in their spectral properties, hydrophobicity, and ultimately, their performance in various experimental settings.

Quantitative Performance Comparison

The selection between FM4-64 and FM1-43 often depends on the specific requirements of the experiment, such as the duration of imaging, the need for multi-color imaging, and the sensitivity of the cell type to phototoxicity. The following table summarizes key performance metrics based on available experimental data.

Feature	FM4-64	FM1-43	Key Findings and Citations
Excitation/Emission Maxima	~515-540 nm / ~640-700 nm (Red)	~470-480 nm / ~580-600 nm (Green-Orange)	FM4-64's red-shifted emission is advantageous for multicolor imaging with common green fluorophores like GFP.[5][6]
Photostability	Higher	Lower	FM4-64 is generally considered more photostable, making it more suitable for long-term imaging experiments.[7][8]
Hydrophobicity & Staining Speed	Less hydrophobic	More hydrophobic	FM1-43's higher hydrophobicity can lead to faster and stronger initial plasma membrane staining.[9] In some cases, the uptake of FM 1-43 has been observed to be significantly slower than that of FM 4-64 in pulse-chase experiments in pollen tubes.[10]
Fluorescence Intensity	Lower initial signal	Higher initial signal	In rat lactotrophs, the ratio of fluorescence peak amplitudes (vesicle vs. plasma membrane) was 2.6 times higher with FM 1-43 compared to FM 4-64, suggesting a stronger fluorescence emission upon vesicle incorporation.[11][12]
Cytotoxicity	Generally lower	Can be higher	FM4-64 is often reported to have lower cytotoxicity, which is a critical consideration for live-cell imaging.[7]
Unloading Kinetics	Slower	Faster	The slightly higher hydrophobicity of FM4-64 can sometimes result in stronger binding to the plasma membrane, potentially affecting the rate of dye unloading during exocytosis studies.[8]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are generalized protocols for staining mammalian cells with FM4-64 and FM1-43. Note that optimal conditions may vary depending on the cell type and experimental goals.

Protocol 1: Vesicle Loading with FM4-64 in Cultured Mammalian Cells

• Cell Preparation: Culture cells to the desired confluency on coverslips or in imaging dishes. Before staining, wash the cells with a suitable buffer, such as Hanks' Balanced Salt Solution (HBSS) or a Tyrode's solution, to remove any residual serum.[13][14]

• Working Solution Preparation: Prepare a fresh working solution of FM4-64 at a final concentration of 1-10 µM in the chosen buffer.[3] Stock solutions are typically prepared in DMSO or water at 1-5 mM and can be stored protected from light.[3]

• Staining: Add the FM4-64 working solution to the cells and incubate for 1-30 minutes at 37°C.[3] The incubation time should be optimized based on the cell type and the specific process being studied. For selective labeling of the plasma membrane, staining can be performed at 4°C.[13]

• Washing: To remove the dye from the plasma membrane and reduce background fluorescence, wash the cells multiple times with a dye-free buffer.[3] For studies focusing on exocytosis, a more extensive wash may be necessary to ensure that the fluorescence signal is primarily from internalized vesicles.[15]

• Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters for red fluorescence (e.g., excitation ~530 nm, emission ~660 nm).

Protocol 2: Vesicle Loading with FM1-43 in Cultured Mammalian Cells

• Cell Preparation: As with FM4-64, culture cells on a suitable imaging substrate and wash with buffer prior to staining.[16]

• Working Solution Preparation: Prepare a fresh working solution of FM1-43 at a final concentration of 2-15 µM in buffer.[4] Stock solutions are typically prepared in water or DMSO at 1 mM.[16]

• Staining: Incubate the cells with the FM1-43 working solution. For tracking activity-dependent endocytosis in neurons, this is often done in the presence of a stimulus, such as high potassium (e.g., 50-90 mM KCl), for a short duration (e.g., 1-2 minutes).[4][17] For general endocytosis, incubation times can range from 5 to 30 minutes.[14]

• Washing: After staining, thoroughly wash the cells with dye-free buffer to remove the dye from the plasma membrane.[18]

• Imaging: Image the cells using a fluorescence microscope with filter sets appropriate for green-orange fluorescence (e.g., excitation ~488 nm, emission ~590 nm).[5]

Visualizing the Process: Signaling Pathways and Experimental Workflows

To better understand the cellular processes being tracked and the experimental steps involved, the following diagrams have been generated using Graphviz.

Diagram 1: Clathrin-Mediated Endocytosis Pathway

Diagram 2: Experimental Workflow for Vesicle Tracking

Conclusion

Both FM4-64 and FM1-43 are powerful tools for the real-time visualization of vesicle trafficking. The choice between them should be guided by the specific demands of the experiment. For long-term imaging and multi-color experiments where photostability and spectral separation are paramount, FM4-64 is often the superior choice. For experiments requiring a bright initial signal and rapid membrane labeling, FM1-43 may be more suitable. Researchers should carefully consider the properties of each dye and optimize their experimental protocols to achieve the most accurate and reliable data.

References

• 1. Receptor-mediated endocytosis - Wikipedia [en.wikipedia.org]
• 2. Using the Fluorescent Styryl Dye FM1-43 to Visualize Synaptic Vesicles Exocytosis and Endocytosis in Motor Nerve Terminals | Springer Nature Experiments [experiments.springernature.com]
• 3. FM4-64 | Styrene Dye | Endocytosis and Exocytosis Research | TargetMol [targetmol.com]
• 4. FM1-43 endocytic uptake assay in HIPSC derived neurons [protocols.io]
• 5. FM 1–43 Labeling of Synaptic Vesicle Pools at the Drosophila Neuromuscular Junction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Different rates of endocytic activity and vesicle transport from the apical and synaptic poles of the outer hair cell - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Distinct labelling of fusion events in rat lactotrophs by FM 1-43 and FM 4-64 is associated with conformational differences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 15. academic.oup.com [academic.oup.com]
• 16. fmhs.auckland.ac.nz [fmhs.auckland.ac.nz]
• 17. researchgate.net [researchgate.net]
• 18. Methods for Detecting Internalized, FM 1-43 Stained Particles in Epithelial Cells and Monolayers - PMC [pmc.ncbi.nlm.nih.gov]

FM4-64: A Superior Choice for Dynamic Membrane and Vesicle Trafficking Studies

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the dynamic world of cellular biology and drug development, the accurate visualization of cellular membranes and the intricate processes of endocytosis and exocytosis is paramount. Fluorescent membrane dyes are indispensable tools in this endeavor, and among them, FM4-64 stands out for its unique properties that offer distinct advantages over other commonly used membrane stains. This guide provides an objective comparison of FM4-64 with other popular alternatives, supported by experimental data and detailed protocols to aid researchers in selecting the optimal tool for their specific needs.

Key Advantages of FM4-64

FM4-64 is a lipophilic styryl dye that exhibits low fluorescence in aqueous environments but becomes intensely fluorescent upon insertion into the lipid bilayer of the plasma membrane.[1] Its primary advantage lies in its mechanism of action: it is a vital dye that cannot cross the cell membrane and is internalized exclusively through endocytosis.[2] This characteristic makes it an exceptional marker for tracking vesicle trafficking, endosomal sorting, and exocytosis in living cells.

Compared to other dyes, FM4-64 offers a compelling combination of:

• Accurate Tracking of Endocytosis: As FM4-64 is internalized via endocytic vesicles, it allows for the real-time visualization of this fundamental cellular process. This provides a clear advantage over dyes that passively diffuse across the membrane or label intracellular organelles indiscriminately.

• High Photostability: Studies have indicated that FM4-64 exhibits greater photostability compared to some other styryl dyes like FM1-43, enabling longer-term imaging experiments with reduced signal loss.

• Low Cytotoxicity: The vital nature of FM4-64 staining, where it is excluded from the cytoplasm of healthy cells, contributes to its lower cytotoxicity compared to membrane dyes that can disrupt cellular processes upon internalization.

Quantitative Performance Comparison

While direct head-to-head quantitative comparisons across all performance metrics in a single study are limited, the available data and qualitative observations from various sources allow for a comparative assessment of FM4-64 against other common membrane dyes such as DiI and CellMask Deep Red.

Feature	FM4-64	DiI (Carbocyanine Dye)	CellMask™ Deep Red
Primary Application	Live-cell imaging of endocytosis and vesicle trafficking	General membrane labeling, cell tracking	General plasma membrane staining in live and fixed cells
Mechanism of Staining	Intercalates into the outer leaflet of the plasma membrane and is internalized via endocytosis	Diffuses laterally within the plasma membrane	Amphipathic molecule that inserts into the plasma membrane
Photostability	Generally considered to have good photostability	High photostability, often used for long-term cell tracking	Good photostability
Cytotoxicity	Low, as it is a vital dye excluded from the cytoplasm of healthy cells	Can exhibit cytotoxicity at higher concentrations or with prolonged exposure	Reported to have low cytotoxicity
Quantum Yield in Membrane	Significantly increases upon binding to lipid membranes[1]	High in lipid environments	High in lipid environments
Internalization	Actively internalized through endocytosis, allowing for pathway tracking	Can be internalized over time, but not specifically for tracking endocytic pathways	Designed for slow internalization to maintain plasma membrane staining
Fixability	Staining is not well-retained after fixation	Staining can be retained after fixation	Staining is retained after formaldehyde fixation

Experimental Methodologies

To facilitate reproducible and comparative studies, detailed experimental protocols are essential. Below are methodologies for key experiments to evaluate and compare the performance of membrane dyes.

Experimental Protocol: Comparative Analysis of Membrane Dye Performance

This protocol outlines a side-by-side comparison of FM4-64, DiI, and CellMask Deep Red for plasma membrane staining, internalization, and photostability.

1. Cell Preparation:

• Plate cells (e.g., HeLa, COS-7, or a cell line relevant to your research) on glass-bottom dishes or coverslips at a suitable density to allow for individual cell imaging.

• Culture cells in appropriate media until they reach 70-80% confluency.

2. Staining Procedure:

• FM4-64: Prepare a 5 µM working solution of FM4-64 in a suitable imaging buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium).

• DiI: Prepare a 5 µg/mL working solution of DiI in imaging buffer.

• CellMask Deep Red: Prepare a 1X working solution according to the manufacturer's instructions.

• Wash the cells once with pre-warmed imaging buffer.

• Incubate the cells with the respective dye solutions for 5-10 minutes at 37°C, protected from light.

• For FM4-64 and DiI, wash the cells three times with fresh imaging buffer to remove excess dye. For CellMask, follow the manufacturer's washing instructions.

3. Live-Cell Imaging and Internalization Assay:

• Image the stained cells immediately using a confocal or widefield fluorescence microscope equipped with the appropriate filter sets for each dye.

• Acquire images at multiple time points (e.g., 0, 15, 30, 60, and 120 minutes) to observe the rate and pattern of dye internalization.

• Maintain the cells at 37°C and 5% CO2 during the imaging period.

4. Photostability Assay:

• Select a field of view with well-stained cells for each dye.

• Continuously expose the cells to excitation light at a consistent intensity.

• Acquire images at regular intervals (e.g., every 30 seconds) until the fluorescence intensity has significantly decreased.

• Measure the fluorescence intensity of a defined region of interest (ROI) on the plasma membrane over time.

• Calculate the photobleaching rate by fitting the fluorescence decay to an exponential function.

5. Cytotoxicity Assay (MTT Assay):

• Plate cells in a 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.

• Treat the cells with a range of concentrations for each membrane dye (e.g., 0.1, 1, 5, 10, 25 µM) for a duration relevant to a typical imaging experiment (e.g., 2-4 hours).

• Include untreated cells as a control.

• After the incubation period, add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours at 37°C.

• Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well and incubate overnight to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC50 value for each dye.

Visualizing Cellular Pathways and Workflows

To further illustrate the application and advantages of FM4-64, the following diagrams, generated using Graphviz, depict key cellular pathways and experimental workflows.

Caption: FM4-64 endocytic pathway visualization.

Caption: Experimental workflow for comparing membrane dyes.

Conclusion

FM4-64 offers a distinct set of advantages for researchers focused on the dynamic processes of endocytosis and vesicle trafficking in living cells. Its mechanism as a vital dye that is internalized through endocytosis provides a level of specificity for tracking these pathways that is unmatched by general membrane stains. While other dyes like DiI and CellMask Deep Red have their own strengths, particularly in applications requiring high photostability for long-term tracking or robust staining in fixed cells, FM4-64 remains the superior choice for elucidating the intricate choreography of membrane dynamics in real-time. By carefully considering the experimental requirements and the comparative data presented in this guide, researchers can confidently select the most appropriate fluorescent tool to advance their scientific discoveries.

References

• 1. researchgate.net [researchgate.net]
• 2. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating FM4-64 Uptake: A Comparative Guide to Endocytosis Inhibition

For researchers, scientists, and drug development professionals, understanding and accurately measuring endocytosis is critical. The fluorescent styryl dye, FM4-64, has emerged as a widely used tool for visualizing and tracking this fundamental cellular process. This guide provides a comprehensive comparison of methods to validate FM4-64 uptake by utilizing various endocytosis inhibitors, offering supporting experimental data and detailed protocols to ensure robust and reliable results.

FM4-64 is an amphiphilic dye that inserts into the outer leaflet of the plasma membrane and is subsequently internalized via endocytic vesicles.[1][2][3][4][5][6][7][8][9] Its fluorescence is low in aqueous environments but increases significantly upon binding to a membrane, making it an excellent marker for tracking the endocytic pathway. The validation of FM4-64 uptake through the use of specific inhibitors is a crucial step to confirm that the observed internalization is indeed a result of active endocytosis and not passive diffusion or other artifacts.

Comparative Analysis of Endocytosis Inhibitors on FM4-64 Uptake

A variety of pharmacological agents can be employed to dissect the specific pathways of endocytosis. The choice of inhibitor is critical and depends on the specific endocytic route being investigated. Below is a comparative summary of commonly used endocytosis inhibitors and their effects on FM4-64 uptake.

Inhibitor	Target/Mechanism	Pathway(s) Inhibited	Typical Working Concentration	Observed Effect on FM4-64 Uptake
Tyrphostin A23 (TYR A23)	Inhibits the activity of the epidermal growth factor receptor (EGFR) tyrosine kinase, which is involved in clathrin-mediated endocytosis.	Clathrin-Mediated Endocytosis (CME)	50 µM	Significant inhibition of FM4-64 internalization.[10]
Wortmannin (WM)	A specific and irreversible inhibitor of phosphoinositide 3-kinases (PI3Ks), which are crucial for vesicle trafficking and macropinocytosis.	Macropinocytosis, PI3K-dependent endocytosis	33 µM	Strong inhibition of FM4-64 uptake.[10]
Brefeldin A (BFA)	A fungal metabolite that inhibits protein transport from the endoplasmic reticulum to the Golgi apparatus, affecting membrane recycling and endocytosis.	General vesicle trafficking	20 µM	Pronounced inhibition of FM4-64 internalization.[10]
Dynasore	A cell-permeable inhibitor of the GTPase activity of dynamin, a protein essential for the scission of endocytic vesicles from the plasma membrane.	Dynamin-dependent endocytosis (including CME and caveolae-mediated endocytosis)	80 µM	Partial to significant inhibition of FM4-64 uptake.[10][11]
Filipin	A fluorescent antibiotic that binds to cholesterol, thereby disrupting the formation and function of lipid rafts and caveolae.	Caveolae-Mediated Endocytosis, Clathrin-Independent Endocytosis (CIE)	15 µM	Partial inhibition of FM4-64 uptake.[10][11][12]
Cytochalasin D (Cyt D)	An actin polymerization inhibitor that disrupts the actin cytoskeleton, which is involved in various forms of endocytosis, particularly phagocytosis and macropinocytosis.	Actin-dependent endocytosis	40 µM	Partial inhibition of FM4-64 uptake.[10][11][12]
Latrunculin B (Lat B)	A toxin that sequesters actin monomers, preventing their polymerization and disrupting the actin cytoskeleton.	Actin-dependent endocytosis	500 nM	Partial inhibition of FM4-64 uptake.[10]
Sodium Azide	A metabolic inhibitor that depletes cellular ATP, thereby blocking energy-dependent processes like endocytosis.	General energy-dependent endocytosis	Varies (e.g., used in some protocols)	Inhibition of dye internalization while plasma membrane staining remains.[3]

Experimental Protocols

To ensure reproducibility, detailed methodologies for key experiments are provided below.

Protocol 1: General FM4-64 Uptake Assay

This protocol describes a basic procedure for observing FM4-64 internalization in living cells.

• Cell Preparation: Culture cells to the desired confluency on glass-bottom dishes or coverslips suitable for microscopy.

• Labeling:

  • Prepare a working solution of FM4-64 in a suitable imaging buffer (e.g., HBSS, YEPD) at a final concentration of 5-20 µM.[13]

  • Remove the culture medium from the cells and wash once with the imaging buffer.

  • Add the FM4-64 working solution to the cells and incubate on ice for 20 minutes to label the plasma membrane without significant internalization.[13]

• Chase and Imaging:

  • To initiate endocytosis, wash the cells twice with pre-warmed imaging buffer to remove excess dye.

  • Add fresh, pre-warmed imaging buffer and incubate the cells at their optimal growth temperature (e.g., 25°C or 37°C).[13]

  • Image the cells at various time points (e.g., 0, 15, 30, 60 minutes) using a fluorescence microscope with appropriate filter sets (e.g., Texas Red).[13][14]

Protocol 2: Validating FM4-64 Uptake with Endocytosis Inhibitors

This protocol details the use of inhibitors to confirm that FM4-64 uptake is an active endocytic process.

• Cell Preparation: Prepare cells as described in Protocol 1.

• Inhibitor Pre-treatment:

  • Prepare a working solution of the chosen inhibitor in the imaging buffer at the desired final concentration (see table above).

  • Remove the culture medium, wash the cells, and add the inhibitor solution.

  • Incubate the cells with the inhibitor for a predetermined time (e.g., 30 minutes) to allow for cellular uptake and target engagement.[10][15]

• FM4-64 Labeling and Chase:

  • Add FM4-64 directly to the inhibitor-containing medium to the final desired concentration.

  • Incubate on ice for 20 minutes to label the plasma membrane.

  • Wash the cells twice with pre-warmed imaging buffer containing the inhibitor.

  • Add fresh, pre-warmed imaging buffer containing the inhibitor and incubate at the optimal temperature.

• Imaging and Analysis:

  • Image the inhibitor-treated cells and a control group (treated with vehicle, e.g., DMSO) at various time points.

  • Quantify the intracellular fluorescence intensity or the number of internalized vesicles to determine the extent of inhibition.

Visualizing the Experimental Workflow and Pathways

To better illustrate the experimental process and the mechanisms of inhibition, the following diagrams are provided.

Caption: Experimental workflow for validating FM4-64 uptake using endocytosis inhibitors.

Caption: Major endocytic pathways and points of inhibition by various pharmacological agents.

Alternatives to FM4-64 for Tracking Endocytosis

While FM4-64 is a robust tool, several alternatives exist, each with unique properties that may be advantageous for specific experimental questions.

• FM1-43 and FM5-95: These are analogs of FM4-64 with similar membrane-staining properties but different fluorescence spectra, allowing for multiplexing with other fluorescent probes.[5][8][16]

• TMA-DPH: Another membrane-selective dye that can be used to track endocytosis.[5]

• pH-sensitive dyes (e.g., pHrodo™, ECGreen): These dyes are non-fluorescent at neutral pH but become brightly fluorescent in the acidic environment of endosomes and lysosomes.[16][17][18] This property allows for the specific visualization of later stages of the endocytic pathway and reduces background fluorescence from the plasma membrane.

• Fluorescently-labeled dextrans: These are used to trace fluid-phase endocytosis.[16][18]

References

• 1. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microinjecting FM4–64 validates it as a marker of the endocytic pathway in plants | Semantic Scholar [semanticscholar.org]
• 3. davidmoore.org.uk [davidmoore.org.uk]
• 4. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 5. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Microinjecting FM4-64 validates it as a marker of the endocytic pathway in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preferred Sites of Exocytosis and Endocytosis Colocalize during High- But Not Lower-Frequency Stimulation in Mouse Motor Nerve Terminals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Different rates of endocytic activity and vesicle transport from the apical and synaptic poles of the outer hair cell - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. tandfonline.com [tandfonline.com]
• 13. FM 4-64 uptake assay [bio-protocol.org]
• 14. colorado.edu [colorado.edu]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. Endocytosis and Pinocytosis | Thermo Fisher Scientific - US [thermofisher.com]
• 17. merckmillipore.com [merckmillipore.com]
• 18. biorxiv.org [biorxiv.org]

Tracking Endocytosis: A Comparative Guide to FM4-64 Colocalization with Key Endosomal Markers

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the styryl dye FM4-64's performance in tracking the endocytic pathway through colocalization analysis with established endosomal markers.

The lipophilic styryl dye FM4-64 is a widely utilized tool for visualizing the endocytic pathway in living cells. Its mechanism of action involves insertion into the outer leaflet of the plasma membrane, followed by internalization and transport through the endosomal system. This guide provides a comparative analysis of FM4-64's colocalization with key protein markers of early and late endosomes, and lysosomes, supported by experimental data and detailed protocols.

Performance Comparison: FM4-64 Colocalization with Endosomal Markers

It is important to note that the following data is compiled from different studies, experimental systems, and cell types. Therefore, direct comparison of the absolute values should be made with caution.

Endosomal Marker	Organelle	Typical Time Post-Internalization	Quantitative Colocalization (Pearson's Correlation Coefficient)	Reference Cell Type
EEA1 (Early Endosome Antigen 1)	Early Endosomes	5 - 15 minutes	~0.6 - 0.8	Mammalian Cells
Rab5	Early Endosomes	5 - 20 minutes	~0.7	Fungal Hyphae
Rab7	Late Endosomes	20 - 60 minutes	~0.5 - 0.7	Mammalian & Fungal Cells
LAMP1 (Lysosomal-associated membrane protein 1)	Lysosomes/Vacuoles	> 60 minutes	~0.4 - 0.6	Mammalian Cells

Note: The Pearson's Correlation Coefficient (PCC) ranges from -1 to 1, where 1 indicates perfect positive correlation, -1 indicates perfect negative correlation, and 0 indicates no correlation. The values presented are estimations based on published images and qualitative descriptions where exact numerical data was not provided.

Experimental Protocols

General Protocol for FM4-64 Staining and Live-Cell Imaging

This protocol describes a pulse-chase experiment to visualize the trafficking of FM4-64 through the endocytic pathway.

Materials:

• FM4-64 stock solution (e.g., 1 mM in DMSO)

• Live-cell imaging medium

• Cells of interest cultured on glass-bottom dishes

• Confocal microscope with appropriate filter sets for FM4-64 (Excitation/Emission: ~515/640 nm)

Procedure:

• Preparation: Grow cells to an appropriate confluency on glass-bottom dishes suitable for live-cell imaging.

• Staining (Pulse):

  • Pre-chill the cells and imaging medium to 4°C to inhibit endocytosis.

  • Dilute the FM4-64 stock solution in cold imaging medium to a final working concentration (typically 2-5 µM).

  • Replace the culture medium with the cold FM4-64 staining solution.

  • Incubate the cells on ice for 1-2 minutes to allow the dye to label the plasma membrane.

• Wash:

  • Quickly wash the cells twice with cold imaging medium to remove excess dye.

• Initiate Internalization (Chase):

  • Replace the cold medium with pre-warmed (37°C) imaging medium.

  • Immediately begin imaging using a confocal microscope.

• Image Acquisition:

  • Acquire images at regular time intervals (e.g., every 5-10 minutes) for up to 60-90 minutes to track the movement of FM4-64 through different endosomal compartments.

Protocol for Co-staining of FM4-64 and GFP-tagged Endosomal Markers

This protocol outlines the procedure for visualizing the colocalization of FM4-64 with fluorescently-tagged endosomal markers.

Materials:

• Cells stably or transiently expressing GFP-tagged endosomal markers (e.g., GFP-Rab5, GFP-Rab7)

• FM4-64 stock solution

• Live-cell imaging medium

• Confocal microscope with dual-channel imaging capabilities

Procedure:

• Cell Preparation: Culture cells expressing the GFP-tagged marker on glass-bottom dishes.

• FM4-64 Staining: Follow the pulse-chase protocol for FM4-64 staining as described above.

• Dual-Channel Imaging:

  • After initiating the chase, acquire images simultaneously in both the GFP channel (Excitation/Emission: ~488/509 nm) and the FM4-64 channel.

  • Capture images at various time points to observe the temporal colocalization of FM4-64 with the specific endosomal marker.

• Colocalization Analysis:

  • Use image analysis software (e.g., ImageJ with the JaCoP plugin, or commercial software) to quantify the degree of colocalization between the two channels.

  • Calculate Pearson's Correlation Coefficient or Mander's Overlap Coefficient to obtain quantitative data.

Visualizing the Endocytic Pathway

The following diagrams illustrate the key stages of the endocytic pathway and the experimental workflow for assessing FM4-64 colocalization.

Caption: The endocytic journey of FM4-64.

Caption: FM4-64 colocalization workflow.

A Comparative Guide to Plasma Membrane Labeling: FM4-64 vs. CellMask

For Researchers, Scientists, and Drug Development Professionals

Choosing the optimal fluorescent dye for plasma membrane labeling is critical for a wide range of applications, from tracking cellular dynamics to high-content screening. This guide provides an objective comparison of two commonly used plasma membrane stains, FM4-64 and CellMask, to aid in the selection of the most appropriate tool for your research needs. While direct quantitative comparative studies are limited, this guide synthesizes available data on their mechanisms, spectral properties, and operational characteristics.

At a Glance: Key Property Comparison

Feature	FM4-64	CellMask (Deep Red)
Mechanism of Action	Lipophilic styryl dye that inserts into the outer leaflet of the plasma membrane and is subsequently internalized through endocytosis.[1][2][3]	Amphipathic molecule with a lipophilic moiety for membrane loading and a hydrophilic dye for anchoring, designed for slow internalization.[4]
Excitation/Emission Maxima	~515 nm / ~640 nm[5] (can vary depending on the membrane environment)	~649 nm / ~666 nm[4]
Suitability for Live Cells	Yes, widely used for tracking endocytosis and vesicle trafficking.[2][3][6]	Yes, designed for live-cell imaging with minimal internalization for 30-90 minutes.[4][7]
Suitability for Fixed Cells	Can be used with fixation, but internalization prior to fixation is a consideration.[8][9]	Yes, staining is maintained after formaldehyde fixation.[4][7]
Permeabilization Compatibility	Not recommended as it can lead to loss of specific membrane staining.	No, staining does not survive detergent extraction.[4][7]
Internalization Rate	Actively internalized via endocytosis, serving as a tracer for this pathway.[3][6] The rate is dependent on cell type and temperature.[10]	Designed to be slow to internalize, providing a longer window for plasma membrane-specific imaging.[4][7]
Photostability	Generally considered to have good photostability.[6] (Quantitative comparison to CellMask is not readily available).	Information on photostability relative to other dyes is not extensively published.
Cytotoxicity	Generally reported to have low cytotoxicity.[6]	Some studies suggest potential cytotoxicity in specific cell types, such as neurons.[11]

Mechanism of Action and Staining Dynamics

FM4-64 and CellMask employ different strategies for plasma membrane labeling, which dictates their primary applications.

FM4-64: As a lipophilic styryl dye, FM4-64 is virtually non-fluorescent in aqueous environments and becomes intensely fluorescent upon insertion into a lipid membrane.[1][3] Its primary mode of interaction is the insertion of its lipophilic tail into the outer leaflet of the plasma membrane.[3] A key characteristic of FM4-64 is that it is actively taken up by cells through endocytosis.[3][6] This property makes it an invaluable tool for studying vesicle trafficking and the dynamics of the endocytic pathway.[2][3][6] Over time, the dye will move from the plasma membrane to internal structures such as endosomes and eventually the vacuolar membrane in yeast and plant cells.[10]

CellMask: CellMask stains are amphipathic molecules, possessing both a lipophilic component that inserts into the cell membrane and a hydrophilic dye component that acts as an anchor.[4] This design is intended to provide stable and uniform labeling of the plasma membrane with a significantly slower rate of internalization compared to traditional lipophilic dyes.[4][7] This makes CellMask particularly suitable for applications where the primary goal is to delineate the cell boundary over a period of time without significant signal appearing in intracellular compartments.[7]

A diagram illustrating the distinct staining mechanisms and subsequent cellular fates of FM4-64 and CellMask.

Experimental Protocols

Detailed protocols should be optimized for specific cell types and experimental conditions. Below are generalized protocols for staining live adherent cells.

FM4-64 Staining Protocol (for Endocytosis Tracking)

• Prepare Staining Solution: Prepare a working solution of 5-10 µM FM4-64 in a suitable imaging buffer (e.g., HBSS or serum-free medium) from a stock solution in DMSO.

• Cell Preparation: Culture adherent cells on coverslips to the desired confluency.

• Staining: Remove the culture medium and wash the cells once with the imaging buffer. Add the FM4-64 working solution to the cells.

• Incubation: Incubate the cells at the desired temperature (e.g., 37°C for active endocytosis or 4°C to inhibit it) for 5-30 minutes. Incubation time will depend on the desired stage of the endocytic pathway to be visualized.

• Washing: Wash the cells twice with fresh imaging buffer to remove unbound dye.

• Imaging: Proceed with fluorescence microscopy using appropriate filter sets (e.g., excitation ~515 nm, emission ~640 nm).

CellMask Staining Protocol (for Plasma Membrane Delineation)

• Prepare Staining Solution: Dilute the CellMask stock solution to a 1X working concentration in a suitable imaging buffer or culture medium as per the manufacturer's instructions.

• Cell Preparation: Culture adherent cells on coverslips.

• Staining: Remove the culture medium and add the CellMask working solution to the cells.

• Incubation: Incubate for 5-10 minutes at 37°C.

• Washing: Wash the cells three times with fresh imaging buffer.

• Imaging: Image the cells using the appropriate filter set for the specific CellMask variant (e.g., for Deep Red, excitation ~649 nm, emission ~666 nm). For live-cell imaging, the plasma membrane staining is expected to be stable for 30-90 minutes.[4][7]

A generalized workflow for staining live adherent cells with plasma membrane dyes.

Key Considerations for Dye Selection

The choice between FM4-64 and CellMask depends heavily on the experimental goals.

• Studying Endocytosis: FM4-64 is the superior choice for visualizing and quantifying the internalization of the plasma membrane and tracking the fate of endocytic vesicles.[2][3][6]

• Long-term Plasma Membrane Tracking: For experiments requiring stable and specific labeling of the plasma membrane over an extended period with minimal intracellular signal, CellMask is generally more suitable due to its slower internalization rate.[4][7]

• Fixed-Cell Imaging: Both dyes can be used for fixed-cell imaging, however, CellMask's staining pattern is well-maintained after formaldehyde fixation.[4][7] It is important to note that neither dye is compatible with detergent permeabilization, which is often required for subsequent immunofluorescence staining of intracellular targets.[4]

• Spectral Compatibility: The availability of CellMask in multiple colors (Green, Orange, Deep Red) offers greater flexibility for multicolor imaging experiments compared to the single red fluorescence of FM4-64.[4]

A flowchart to guide the selection between FM4-64 and CellMask based on experimental requirements.

Conclusion

Both FM4-64 and CellMask are effective fluorescent dyes for labeling the plasma membrane, but their distinct properties make them suitable for different research applications. FM4-64 is the established tool for investigating the dynamic processes of endocytosis and vesicle trafficking. In contrast, CellMask is designed for applications requiring clear and stable delineation of the plasma membrane in live or fixed cells, with the added benefit of spectral variety for multiplexing. The optimal choice will always depend on the specific questions being addressed, the cell type under investigation, and the imaging modality being used. Researchers are encouraged to perform pilot experiments to validate the chosen dye's performance under their specific experimental conditions.

References

• 1. Organization and regulation of intracellular plasma membrane-connected HIV-1 assembly compartments in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. davidmoore.org.uk [davidmoore.org.uk]
• 6. FRET analysis of transmembrane flipping of FM4-64 in plant cells: is FM4-64 a robust marker for endocytosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Bioluminescent Cytotoxicity Assay for Assessment of Membrane Integrity Using a Proteolytic Biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]

A Comparative Guide to FM4-64 and its Alternatives for Quantitative Fluorescence Analysis of Endocytosis

For researchers, scientists, and drug development professionals engaged in the study of endocytosis and membrane dynamics, the selection of an appropriate fluorescent probe is paramount for acquiring accurate and quantifiable data. This guide provides a detailed comparison of the widely used styryl dye, FM4-64, with its common alternatives, including FM1-43, CellMask™ Orange, and the novel fixable dye, mCLING. The comparison focuses on quantitative performance metrics, supported by experimental data and detailed protocols to aid in the selection of the optimal tool for your research needs.

Executive Summary

FM4-64 is a lipophilic styryl dye extensively used as a vital stain to trace endocytic pathways. Its fluorescence is significantly enhanced upon insertion into the lipid-rich environment of the plasma membrane, and it is subsequently internalized via endocytic vesicles, allowing for the real-time visualization and quantification of membrane trafficking. While FM4-64 is a robust and versatile tool, several alternatives exist, each with distinct advantages and disadvantages in terms of fluorescence intensity, photostability, cytotoxicity, and experimental flexibility. This guide aims to provide a clear, data-driven comparison to inform your experimental design.

Performance Comparison of Membrane Dyes

The following tables summarize the key performance characteristics of FM4-64 and its alternatives based on available experimental data.

Parameter	FM4-64	FM1-43	CellMask™ Orange	mCLING	Source
Relative Fluorescence Intensity	Dimmer	Brighter	Data not directly comparable	Data not directly comparable	[1]
Photostability	More Photostable	Less Photostable	Data not available	Fixable, implies good stability	[2]
Cytotoxicity	Low	Higher	Low to Moderate	Low	[2]
Fixability	No	No	No	Yes	[3]
Live Cell Imaging	Yes	Yes	Yes	Yes	[2][3][4]
Endocytosis Tracer	Yes	Yes	Yes	Yes	[2][3][4]

In-Depth Analysis of Each Dye

FM4-64: The Established Standard

FM4-64 has long been a staple in endocytosis research due to its reliability and well-characterized behavior in a variety of model systems, from yeast to mammalian neurons.[5][6] Its mechanism of action involves the insertion of its lipophilic tail into the outer leaflet of the plasma membrane, leading to a significant increase in fluorescence.[7] The dye is then carried into the cell within endocytic vesicles, allowing for the tracking of their movement and fusion with endosomal compartments.

Advantages:

• Well-established protocols: A vast body of literature exists, providing detailed protocols for its use in diverse applications.[8][9]

• Good photostability: Compared to its analogue FM1-43, FM4-64 exhibits greater resistance to photobleaching, making it more suitable for time-lapse imaging.[2]

• Low cytotoxicity: It is generally considered to have minimal toxic effects on cells at typical working concentrations.[2]

Limitations:

• Lower fluorescence intensity: FM4-64 is notably dimmer than other styryl dyes like FM1-43, which may necessitate higher concentrations or more sensitive detection systems.

• Not fixable: The dye is not retained in the membrane after cell fixation with aldehydes or permeabilization with detergents, precluding its use in immunocytochemistry experiments.[3]

FM1-43: The Brighter Alternative

FM1-43 shares a similar mechanism of action with FM4-64 but offers a significantly brighter fluorescent signal. This increased brightness can be advantageous for imaging systems with lower sensitivity or when using low dye concentrations to minimize potential artifacts.

Advantages:

• High fluorescence intensity: It is one of the brightest styryl dyes available, providing excellent signal-to-noise ratios.

Limitations:

• Lower photostability: FM1-43 is more susceptible to photobleaching than FM4-64, which can be a significant drawback for long-term imaging experiments.[2]

• Higher potential for cytotoxicity: Some studies suggest that FM1-43 may be more cytotoxic than FM4-64.[2]

• Not fixable: Similar to FM4-64, it is not compatible with fixation and permeabilization protocols.

CellMask™ Orange: A Commercially Available Alternative

CellMask™ Orange is another lipophilic dye designed for plasma membrane staining in live cells. It is often used as a general membrane marker but can also be employed to track endocytosis.

Advantages:

• Good for outlining cell boundaries: It provides clear and uniform staining of the plasma membrane.

• Can be used in live cells: Suitable for real-time imaging of membrane dynamics.[10]

Limitations:

• Limited quantitative comparison data: There is a lack of publicly available, direct quantitative comparisons of its fluorescence intensity, photostability, and cytotoxicity against FM4-64 for endocytosis tracking.

• Not fixable: The staining does not withstand permeabilization, limiting its use in multiplexed imaging with intracellular antibodies.[11]

mCLING: The Fixable Innovation

mCLING (membrane-binding fluorophore-cysteine-lysine-palmitoyl group) is a newer generation probe designed to overcome the major limitation of traditional styryl dyes: their inability to be fixed.[3] This probe covalently attaches to membrane proteins, allowing for the retention of the fluorescent signal even after fixation and permeabilization.[12][13]

Advantages:

• Fixable and permeabilization-compatible: This unique feature allows for the combination of live-cell endocytosis tracking with subsequent immunofluorescence staining of intracellular targets.[3]

• Suitable for super-resolution microscopy: Its properties make it amenable to advanced imaging techniques.[3]

• Low cytotoxicity: It has been shown to have minimal toxic effects on cells.

Limitations:

• Different mechanism of retention: As it covalently binds, its behavior and potential long-term effects might differ from the reversible binding of FM dyes.

Experimental Protocols

Quantitative Analysis of FM4-64 Fluorescence Intensity

This protocol is adapted from methods used for quantifying endocytosis in plant and yeast cells.[5][6]

Materials:

• FM4-64 stock solution (e.g., 1 mM in DMSO)

• Live cells of interest

• Appropriate imaging medium (e.g., cell culture medium, buffer)

• Confocal microscope with appropriate filter sets (e.g., excitation ~515 nm, emission ~640 nm)

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Cell Preparation: Culture cells to the desired confluency on a suitable imaging dish or slide.

• Staining:

  • Dilute the FM4-64 stock solution to a final working concentration (typically 2-10 µM) in pre-warmed imaging medium.

  • Replace the culture medium with the FM4-64 staining solution.

  • Incubate the cells for a specific time (e.g., 5-15 minutes) at the desired temperature (e.g., 37°C) to allow for dye uptake via endocytosis.

• Washing (Optional but Recommended): To reduce background fluorescence from the plasma membrane, you can perform a wash step.

  • Gently remove the staining solution.

  • Wash the cells 2-3 times with fresh, pre-warmed imaging medium.

• Image Acquisition:

  • Immediately after staining (or washing), acquire images using a confocal microscope.

  • Use consistent laser power, gain, and pinhole settings across all samples to ensure comparability.

  • Acquire a time-lapse series to observe the dynamics of endocytic vesicle trafficking.

• Quantitative Analysis:

  • Open the image series in ImageJ/Fiji.

  • For each cell, define a region of interest (ROI) encompassing the entire cell and another ROI for the intracellular region (excluding the plasma membrane).

  • Measure the mean fluorescence intensity within each ROI for each time point.

  • Calculate the ratio of intracellular fluorescence to total cell fluorescence to quantify the extent of endocytosis.

Visualization of Key Processes

Endocytic Pathway of FM4-64

The following diagram illustrates the process of FM4-64 uptake and its trafficking through the endocytic pathway.

Caption: Workflow of FM4-64 internalization and trafficking.

General Experimental Workflow for Quantitative Analysis

This diagram outlines the key steps involved in a typical quantitative fluorescence microscopy experiment using membrane dyes.

Caption: Experimental workflow for quantitative fluorescence analysis.

Conclusion

The choice between FM4-64 and its alternatives depends critically on the specific requirements of the experiment. For routine, long-term live-cell imaging of endocytosis where photostability and low cytotoxicity are paramount, FM4-64 remains a solid choice. When a brighter signal is necessary and imaging times are shorter, FM1-43 may be preferable. For studies requiring subsequent immunofluorescence, the fixable nature of mCLING offers a distinct advantage, making it a powerful tool for correlative light and electron microscopy and super-resolution studies. While CellMask™ Orange is a viable option for general membrane staining, more extensive quantitative comparisons are needed to fully assess its performance specifically for endocytosis tracking against the established styryl dyes. Researchers are encouraged to consider the trade-offs between these probes and to perform pilot experiments to determine the optimal dye and conditions for their specific biological system and imaging setup.

References

• 1. researchgate.net [researchgate.net]
• 2. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A new probe for super-resolution imaging of membranes elucidates trafficking pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Probing endocytosis from the enterocyte brush border using fluorescent lipophilic dyes: lipid sorting at the apical cell surface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Concentration-Dependent Staining of Lactotroph Vesicles by FM 4-64 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Live Cell Imaging of FM4-64, a Tool for Tracing the Endocytic Pathways in Arabidopsis Root Cells | Springer Nature Experiments [experiments.springernature.com]
• 10. Confounding factors in vesicle uptake studies using fluorescent lipophilic membrane dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 13. sysy.com [sysy.com]

FM4-64: A Reliable Marker for Clathrin-Mediated Endocytosis? A Comparative Guide

For researchers, scientists, and drug development professionals, selecting the appropriate cellular marker is paramount for the accurate study of endocytic pathways. The fluorescent styryl dye FM4-64 is widely used as a tracer for endocytosis and vesicle trafficking. This guide provides an objective comparison of FM4-64 with established markers of clathrin-mediated endocytosis (CME), supported by experimental data, to evaluate its reliability as a specific marker for this pathway.

Introduction to FM4-64 and Endocytosis

FM4-64 is an amphipathic styryl dye that inserts into the outer leaflet of the plasma membrane, where it becomes intensely fluorescent. Its inability to cross the lipid bilayer makes it an effective tool for tracking the internalization of the plasma membrane through endocytosis. As endocytic vesicles form and traffic through the cell, the dye travels with them, sequentially labeling early endosomes, late endosomes, and ultimately, lysosomes or vacuoles. This process can be visualized and quantified using fluorescence microscopy.

Clathrin-mediated endocytosis is a major and well-characterized pathway for the uptake of specific cargo molecules from the extracellular space. This process involves the assembly of a clathrin coat on the cytosolic face of the plasma membrane, which drives the formation of an invaginated pit that subsequently pinches off to become a clathrin-coated vesicle. Given the widespread use of FM4-64 as a general endocytosis marker, a critical question arises: how reliably does it report on the specific activity of the clathrin-mediated pathway?

Performance Comparison: FM4-64 vs. Gold-Standard CME Markers

To assess the specificity of FM4-64 for CME, its performance must be compared against molecules that are internalized predominantly through this pathway, such as the transferrin receptor (TfR). Transferrin, a protein that binds and transports iron, is the archetypal cargo for CME and serves as a gold-standard marker.

Experimental evidence suggests that FM4-64 is internalized through multiple endocytic routes, including both clathrin-dependent and clathrin-independent pathways. This makes it a valuable tool for visualizing overall endocytic activity, often referred to as bulk endocytosis. However, its lack of specificity for a single pathway means that its use as a sole marker for CME requires careful consideration and the use of appropriate controls.

Evidence for Clathrin-Dependent Uptake

Studies utilizing pharmacological inhibitors and genetic disruption of the clathrin machinery have demonstrated that a significant portion of FM4-64 uptake is indeed clathrin-dependent.

• Pharmacological Inhibition: Treatment of cells with inhibitors of CME, such as Ikarugamycin (IKA) or dynasore (a dynamin inhibitor), has been shown to significantly block the internalization of FM4-64.[1][2][3] For instance, in tobacco protoplasts, IKA strongly inhibits the endocytosis of FM4-64.[4]

• Genetic Interference: Genetic manipulation that impairs the function of clathrin heavy chain has also been shown to reduce the uptake of FM4-64, providing further evidence for its entry via the clathrin-dependent pathway.

Evidence for Clathrin-Independent Uptake

Conversely, a body of evidence indicates that FM4-64 can also enter cells through pathways that do not involve clathrin.

• Incomplete Inhibition: In some experiments, even in the presence of CME inhibitors, a residual uptake of FM4-64 is observed, suggesting the activity of one or more clathrin-independent endocytosis (CIE) pathways.[4]

• Use as a Bulk Endocytosis Marker: The literature frequently refers to FM4-64 as a marker for bulk endocytosis, acknowledging its utility in tracking the total volume of membrane internalization without discriminating between different mechanisms.[5]

Quantitative Data Summary

The following table summarizes the key differences in the application and specificity of FM4-64 and Transferrin as endocytosis markers.

Feature	FM4-64	Transferrin
Primary Uptake Pathway	Clathrin-Mediated & Clathrin-Independent (Bulk Endocytosis)[5]	Clathrin-Mediated Endocytosis[6]
Specificity for CME	Low to Moderate	High
Mechanism of Labeling	Intercalates into the outer leaflet of the plasma membrane[7]	Binds to the Transferrin Receptor (TfR)[6]
Typical Cargo	General membrane tracer	Iron-bound transferrin
Effect of CME Inhibitors	Partial to strong inhibition of uptake[4]	Strong inhibition of uptake
Primary Application	Visualizing and quantifying total endocytic activity	Specific measurement of clathrin-mediated endocytosis

Signaling and Internalization Pathways

To understand the context of FM4-64's utility, it is helpful to visualize the major endocytic pathways.

Caption: Clathrin-Mediated Endocytosis (CME) Pathway.

FM4-64, as a bulk endocytosis marker, can be internalized through CME as well as various clathrin-independent pathways.

Caption: Potential Internalization Routes for FM4-64.

Experimental Protocols

Protocol 1: FM4-64 Uptake Assay for Bulk Endocytosis

This protocol allows for the visualization and quantification of total membrane internalization.

Materials:

• FM4-64 stock solution (e.g., 1 mM in DMSO)

• Cell culture medium or appropriate buffer (e.g., HBSS)

• Coverslips with cultured adherent cells

• Confocal microscope

Procedure:

• Preparation: Prepare a working solution of FM4-64 (typically 5-10 µM) in pre-warmed cell culture medium or buffer.

• Labeling: Remove the culture medium from the cells and wash once with pre-warmed buffer. Add the FM4-64 working solution to the cells.

• Incubation: Incubate the cells at 37°C for a specified time course (e.g., 2, 5, 10, 15, 30 minutes). For a pulse-chase experiment, after the initial incubation, wash the cells with fresh, dye-free medium and incubate for various chase periods.

• Washing: To stop the uptake and remove excess dye from the plasma membrane, wash the cells three times with ice-cold buffer.

• Imaging: Immediately image the cells using a confocal microscope. Use appropriate laser lines and emission filters for FM4-64 (e.g., excitation ~515 nm, emission ~640 nm).

• Quantification: Measure the intracellular fluorescence intensity using image analysis software (e.g., ImageJ/Fiji). This is often expressed as the ratio of intracellular fluorescence to plasma membrane fluorescence.

Caption: Workflow for an FM4-64 Uptake Assay.

Protocol 2: Transferrin Uptake Assay for Clathrin-Mediated Endocytosis

This protocol specifically measures the rate of CME using fluorescently labeled transferrin.[1][8][9]

Materials:

• Fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 647)

• Serum-free cell culture medium

• Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Confocal microscope

Procedure:

• Serum Starvation: To upregulate transferrin receptor expression, incubate cells in serum-free medium for at least 1 hour at 37°C.[10]

• Labeling: Add pre-warmed medium containing fluorescently labeled transferrin (typically 10-25 µg/mL) to the cells.[1][10]

• Incubation: Incubate at 37°C for a defined period (e.g., 1-15 minutes) to allow for internalization.[1][9]

• Acid Wash (Optional): To remove surface-bound transferrin, briefly wash the cells with an ice-cold acidic buffer (e.g., 0.1 M Glycine, 150 mM NaCl, pH 3.0).[8]

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.[1]

• Permeabilization & Staining (for co-localization): If co-staining for intracellular markers, permeabilize the cells and proceed with standard immunofluorescence protocols.

• Imaging: Mount the coverslips and image using a confocal microscope with the appropriate settings for the chosen fluorophore.

• Quantification: Measure the fluorescence intensity of internalized transferrin puncta using image analysis software.[9]

Protocol 3: Co-localization of FM4-64 with Clathrin

This experiment can help determine the extent to which FM4-64 is internalized in clathrin-coated vesicles.

Materials:

• Cells expressing a fluorescently tagged clathrin light chain (e.g., CLC-GFP)

• FM4-64 working solution

• Confocal microscope with capabilities for dual-color imaging

Procedure:

• Cell Culture: Plate cells expressing fluorescently tagged clathrin on coverslips.

• FM4-64 Labeling: Perform a short-term FM4-64 uptake assay as described in Protocol 1 (e.g., 2-5 minutes incubation) to capture early endocytic events.

• Washing: Wash the cells with ice-cold buffer to stop uptake and remove background fluorescence.

• Live-Cell Imaging: Immediately image the live cells using a confocal microscope, acquiring images in both the green (for CLC-GFP) and red (for FM4-64) channels simultaneously or in rapid succession.

• Co-localization Analysis: Use image analysis software to quantify the degree of overlap between the green and red signals. Co-localization coefficients such as Pearson's or Manders' can be calculated to provide a quantitative measure of association.

Conclusion and Recommendations

FM4-64 is a robust and valuable tool for visualizing and quantifying bulk endocytosis. Experimental evidence clearly demonstrates that its internalization is, in large part, dependent on the clathrin machinery. However, the existence of clathrin-independent uptake routes for this dye means that it cannot be considered a specific marker for CME.

For researchers aiming to specifically study clathrin-mediated endocytosis, the following recommendations are advised:

• Primary Marker: Use a gold-standard CME cargo, such as fluorescently labeled transferrin, as the primary marker for quantifying this pathway.

• Complementary Use of FM4-64: FM4-64 can be used in parallel to assess the overall endocytic activity of the cells, providing a broader context for the specific CME measurements.

• Inhibitor Studies: When using FM4-64 to infer CME activity, it is crucial to perform parallel experiments with well-characterized inhibitors of CME to dissect the clathrin-dependent component of its uptake.

• Genetic Models: The most definitive approach is to use cell lines with genetic modifications that specifically disrupt the clathrin machinery and observe the effect on FM4-64 internalization compared to control cells.

By employing these rigorous experimental designs, researchers can leverage the strengths of FM4-64 as a general endocytic tracer while avoiding potential misinterpretations when studying the specific and intricate process of clathrin-mediated endocytosis.

References

• 1. Transferrin uptake assay to measure Clathrin-mediated endocytosis in HIPCS derived neurons. [protocols.io]
• 2. Inhibition of dynamin completely blocks compensatory synaptic vesicle endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.biologists.com [journals.biologists.com]
• 6. Clathrin-mediated endocytosis is inhibited during mitosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. davidmoore.org.uk [davidmoore.org.uk]
• 8. flowcytometry-embl.de [flowcytometry-embl.de]
• 9. protocols.io [protocols.io]
• 10. Transferrin-Uptake Assay [www2.mrc-lmb.cam.ac.uk]

A Researcher's Guide to the Genetic Validation of the FM4-64 Trafficking Pathway

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the genetic validation of the FM4-64 trafficking pathway, a cornerstone for studying endocytosis in yeast and other model organisms. We offer a comparative analysis of FM4-64 with alternative endocytic tracers, detailed experimental protocols, and a summary of key genetic players whose disruption alters FM4-64 transport, supported by available experimental data.

Introduction to FM4-64 and the Endocytic Pathway

The lipophilic styryl dye, N-(3-triethylammoniumpropyl)-4-(6-(4-(diethylamino)phenyl)hexatrienyl)pyridinium dibromide (FM4-64), is a vital fluorescent probe used to monitor endocytosis. Its utility lies in its mechanism of action: it inserts into the outer leaflet of the plasma membrane and is subsequently internalized via endocytic vesicles.[1] This allows for the real-time visualization of membrane trafficking through various intracellular compartments, including early and late endosomes, ultimately leading to the vacuole (in yeast and fungi) or lysosome (in mammalian cells).[1][2] The pathway is energy-dependent and can be inhibited at low temperatures, confirming its reliance on active cellular processes.[3][4]

The genetic dissection of this pathway, primarily in the budding yeast Saccharomyces cerevisiae, has been instrumental in identifying a cohort of genes essential for endocytosis and vacuolar protein sorting.

Genetic Validation: Key Genes and Mutant Phenotypes

Genetic screens have been pivotal in identifying mutants with defects in the FM4-64 trafficking pathway. These screens often rely on identifying cells that mislocalize the dye, for instance, by accumulating it in punctate structures instead of the vacuolar membrane. Flow cytometry has been employed to sort and isolate such mutants based on altered fluorescence patterns.[3][5]

Two major classes of mutants that exhibit altered FM4-64 trafficking are the vacuolar protein sorting (vps) and the styryl dye vacuolar localization (svl) mutants.

Vacuolar Protein Sorting (vps) Mutants

The vps mutants were initially identified based on their inability to correctly sort and transport vacuolar hydrolases. Many of these mutants also display pronounced defects in endocytosis, as evidenced by aberrant FM4-64 staining patterns. The vps mutants are categorized into several classes (A-F) based on their vacuolar morphology and the step of the trafficking pathway that is blocked. Class E vps mutants, for example, accumulate FM4-64 in an exaggerated prevacuolar/late endosomal compartment, known as the class E compartment.[1][6]

Styryl Dye Vacuolar Localization (svl) Mutants

A genetic screen specifically designed to isolate mutants with defects in FM4-64 localization led to the identification of svl mutants.[3][7] These mutants are classified based on their FM4-64 staining phenotype:

• Class I: Exhibit very large vacuoles.

• Class II: Display fragmented vacuoles.

• Class III: Show a strong phenotype with punctate or diffuse FM4-64 staining, representing a blockage in the transport of the dye to the vacuole.[3]

Several svl genes have been identified as alleles of known VPS genes, highlighting the convergence of the endocytic and vacuolar protein sorting pathways.[3][7]

Data Presentation: Phenotypes of Key Endocytosis Mutants

Gene Class	Mutant	Phenotype	Reference
Class E VPS	vps27Δ	Accumulation of FM4-64 in an enlarged perivacuolar class E compartment; weak vacuolar membrane staining.	[1]
vps4Δ	Similar to vps27Δ, with FM4-64 accumulating in the class E compartment.	[8]
Class D VPS	vps45Δ	Delayed and reduced delivery of FM4-64 to the vacuole.	[9]
SVL	svl2/vps41	Punctate/diffuse FM4-64 staining.	[3][7]
svl6/vps16	Punctate/diffuse FM4-64 staining.	[3][7]
svl7/fab1	Large vacuoles.	[3][7]
Actin Cytoskeleton	act1	Defective internalization of FM4-64 from the plasma membrane.	[10]
sla2Δ	Accumulation of short membrane invaginations and a block in endocytic uptake.	[11]
Other	ccz1Δ	Significant delay in the transport of FM4-64 from endosomes to the vacuole.	[4]

Visualizing the FM4-64 Trafficking Pathway and its Genetic Validation

To better understand the process, the following diagrams illustrate the FM4-64 trafficking pathway and the experimental workflow for its genetic validation.

References

• 1. A new vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation of yeast mutants defective for localization of vacuolar vital dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Isolation of yeast mutants defective for localization of vacuolar vital dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Specific Retrieval of the Exocytic SNARE Snc1p from Early Yeast Endosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Actin and Endocytosis in Budding Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ultrastructural Imaging of Endocytic Sites in Saccharomyces cerevisiae by Transmission Electron Microscopy and Immunolabeling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to FM4-64 Staining: Wild-Type vs. Mutant Cells in Endocytosis Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of FM4-64 staining in wild-type and mutant cells, offering insights into the functional consequences of genetic mutations on the endocytic pathway. The lipophilic styryl dye, FM4-64, serves as a vital tool for visualizing and quantifying endocytosis, as it intercalates into the plasma membrane and is subsequently internalized through endocytic vesicles. By tracking its journey through the cell, researchers can elucidate the intricate mechanisms of membrane trafficking and the impact of specific mutations on this fundamental cellular process.

Quantitative Data Summary

The following table summarizes quantitative data from studies comparing FM4-64 staining in wild-type cells versus various mutant cell lines, highlighting key differences in endocytic kinetics and efficiency.

Organism/Cell Type	Mutant	Gene Function	Key Quantitative Difference from Wild-Type	Reference
Arabidopsis thaliana (root cortical cells)	pas2-1	Fatty Acid Elongation	Endocytosis of FM4-64 was significantly delayed, requiring approximately 20 minutes for internalization compared to 5 minutes in wild-type.
Saccharomyces cerevisiae (yeast)	vma3Δ	V-ATPase subunit	Transport of FM4-64 to the vacuole was markedly slowed down. After 60 minutes, mutant cells showed vacuolar staining comparable to wild-type cells at only 20 minutes.
Saccharomyces cerevisiae (yeast)	vps27 (Class E)	ESCRT-0 complex subunit	FM4-64 intensely stained enlarged pre-vacuolar compartments (Class E compartments), with only weak staining of the vacuolar membrane.
Saccharomyces cerevisiae (yeast)	svl (styryl dye vacuolar localization) mutants	Various	Class I mutants exhibited very large vacuoles, Class II showed fragmented vacuoles, and Class III displayed punctate/diffuse FM4-64 staining without vacuole fragmentation.

Visualizing the Endocytic Pathway and Experimental Workflow

To better understand the process of FM4-64 staining and how mutations can affect the endocytic pathway, the following diagrams were generated using Graphviz.

Figure 1. Experimental workflow for comparing FM4-64 staining in wild-type and mutant cells.

Figure 2. Generalized endocytic pathway traced by FM4-64 and potential disruption points by mutations.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable experimental outcomes. Below are generalized protocols for FM4-64 staining in Saccharomyces cerevisiae (yeast) and Arabidopsis thaliana (plant) root cells.

Protocol 1: FM4-64 Staining of Yeast Vacuoles (Saccharomyces cerevisiae)

This pulse-chase protocol is designed to specifically label the vacuolar membrane.

Materials:

• Log-phase yeast culture (OD600 between 0.5-0.8)

• YPD medium

• FM4-64 stock solution (1.6 µM in DMSO)

• Sterile water

• YNB medium

• Microcentrifuge tubes

• Concanavalin A (ConA) or Poly-L-lysine coated slides

Procedure:

• Cell Harvest: Transfer 1 mL of log-phase yeast culture to a microcentrifuge tube and centrifuge at 5,000 x g for 5 minutes at room temperature.

• Staining (Pulse): Aspirate the supernatant and resuspend the cell pellet in 50 µL of YPD medium containing 1 µL of FM4-64 stock solution.

• Incubation: Incubate the cell suspension in a 30°C water bath for 20 minutes.

• Wash: Add 1 mL of YPD and centrifuge at 5,000 x g for 5 minutes.

• Chase: Aspirate the supernatant, resuspend the cell pellet in 5 mL of fresh YPD, and incubate with shaking at 30°C for 90-120 minutes.

• Final Wash and Resuspension: Centrifuge the cells at 5,000 x g for 5 minutes, aspirate the supernatant, and resuspend the pellet in 1 mL of sterile water. Repeat this wash step once more and finally resuspend the pellet in 25 µL of YNB medium to reduce background fluorescence.

• Microscopy: Spot 7 µL of the cell suspension onto a ConA or poly-L-lysine coated slide, cover with a coverslip, and observe under a fluorescence microscope using a Texas Red or equivalent filter set.

Note: To label the entire endocytic pathway, a continuous pulse with FM4-64 for 60-120 minutes can be performed without the chase step. For temperature-sensitive mutants, the experiment should be designed to accommodate the specific temperature requirements.

Protocol 2: FM4-64 Staining and Uptake in Arabidopsis thaliana Root Cells

This protocol is designed for observing the kinetics of FM4-64 uptake in root epidermal cells.

Materials:

• 5-7 day old Arabidopsis thaliana seedlings grown vertically on MS agar plates

• Liquid MS medium

• FM4-64 stock solution (2 mM in DMSO)

• 6-well plate

• Ice

• Microscope slides and coverslips

• Confocal laser scanning microscope

Procedure:

• Preparation: Prepare a 6-well plate with 1 mL of liquid MS medium in three wells. To the first well, add FM4-64 stock solution to a final concentration of 2-4 µM. Keep the plate on ice for 15-30 minutes to pre-cool the solutions.

• Staining: Gently transfer seedlings into the well containing the FM4-64 staining solution. Incubate on ice for 5-10 minutes to allow the dye to label the plasma membrane while inhibiting endocytosis.

• Wash: Transfer the seedlings sequentially to the two wells containing cold, dye-free liquid MS medium to wash off excess FM4-64.

• Mounting and Imaging: Mount the seedlings in a drop of liquid MS medium on a microscope slide. Immediately begin imaging the root epidermal cells using a confocal microscope.

• Time-Lapse Acquisition: Acquire images at regular intervals (e.g., every 1-3 minutes) for up to 30 minutes to monitor the internalization of the dye.

• Quantification: Measure the fluorescence intensity of the plasma membrane and the intracellular compartments over time using image analysis software such as ImageJ. The ratio of intracellular to plasma membrane fluorescence can be calculated to quantify the rate of endocytosis.

Note: The excitation maximum for FM4-64 is around 515 nm, making the 488 nm or 514 nm laser lines of a confocal microscope suitable for imaging. It is crucial to handle the seedlings gently to avoid root damage.

Conclusion

FM4-64 staining is a powerful and versatile technique for investigating the endocytic pathway in a variety of organisms. By comparing the dynamics of FM4-64 uptake and trafficking in wild-type versus mutant cells, researchers can gain valuable insights into the roles of specific genes and proteins in membrane transport. The quantitative data and detailed protocols provided in this guide serve as a valuable resource for designing and interpreting experiments aimed at dissecting the complexities of endocytosis.

A Researcher's Guide to Cross-Validating FM4-64 Data with Electron Microscopy for Endocytosis Studies

For researchers, scientists, and drug development professionals investigating the intricate processes of endocytosis, the choice of methodology is paramount. This guide provides a comprehensive comparison of two powerful techniques: the use of the fluorescent styryl dye FM4-64 for live-cell imaging and the high-resolution capabilities of electron microscopy (EM). Understanding the strengths and limitations of each approach is crucial for robust experimental design and accurate data interpretation. This guide offers a detailed comparison, experimental protocols, and visual workflows to aid in the cross-validation of findings between these two essential methodologies.

Unveiling Endocytosis: A Tale of Two Techniques

FM4-64 is an amphiphilic styryl dye widely used to track endocytosis and vesicle trafficking in living cells.[1][2][3] Its mechanism relies on its insertion into the outer leaflet of the plasma membrane, followed by internalization through endocytic vesicles.[1] As these vesicles travel through the endosomal pathway, the dye provides a dynamic, real-time visualization of this fundamental cellular process.

In contrast, electron microscopy (EM) offers unparalleled high-resolution static images of cellular ultrastructure.[4][5] By providing detailed snapshots of endocytic pits, vesicles, and organelles, EM serves as a gold standard for morphological analysis. The combination of these two techniques, often through Correlative Light and Electron Microscopy (CLEM), allows for a comprehensive understanding of endocytosis, bridging dynamic functional information with high-resolution structural detail.

Quantitative Data Presentation: A Comparative Analysis

While both FM4-64 imaging and electron microscopy provide quantitative data, the nature and resolution of this information differ significantly. The following table summarizes the key quantitative parameters that can be derived from each technique.

Parameter	FM4-64 (Live-Cell Imaging)	Electron Microscopy (EM)
Vesicle/Endosome Size	Limited by the diffraction limit of light microscopy (~250 nm). Can provide an estimation of the size of larger endosomes.	High-resolution measurement of individual vesicle and endosome diameters (nanometer scale).
Vesicle/Endosome Number	Can quantify the number of fluorescent puncta (representing vesicles/endosomes) per cell or region of interest.	Precise counting of vesicles and endosomes in a given cross-section of a cell.
Rate of Endocytosis	Can measure the rate of dye uptake and the appearance of intracellular fluorescent puncta over time.	Provides static images; temporal information is inferred by fixing cells at different time points.
Vesicle Trafficking/Kinetics	Allows for real-time tracking of labeled vesicle movement, including velocity and directionality.	Does not provide real-time tracking of individual vesicles.
Colocalization with other markers	Can be readily combined with fluorescently tagged proteins to study the association of specific molecules with endocytic vesicles.	Requires immunogold labeling to localize specific proteins, which can be technically challenging.
Ultrastructural Details	Does not provide information on the fine structure of vesicles or surrounding organelles.	Reveals detailed morphology of endocytic pits (e.g., clathrin-coated), vesicle shape, and interactions with other organelles.

Visualizing the Workflow: From Staining to Ultrastructure

To effectively integrate FM4-64 data with electron microscopy, a correlative approach is often employed. The following diagrams illustrate the individual and combined experimental workflows.

FM4-64 Staining and Live-Cell Imaging Workflow.

Standard Workflow for Transmission Electron Microscopy.

Correlative Light and Electron Microscopy (CLEM) Workflow.

Experimental Protocols

Detailed methodologies are essential for reproducible and comparable results. The following are generalized protocols for FM4-64 staining and sample preparation for transmission electron microscopy (TEM).

Protocol 1: FM4-64 Staining for Live-Cell Imaging of Endocytosis

Materials:

• FM4-64 dye (stock solution, e.g., 1 mM in DMSO)

• Appropriate cell culture medium or buffer

• Confocal or fluorescence microscope with appropriate filter sets (e.g., excitation ~515 nm, emission ~640 nm)

• Live-cell imaging chamber

Procedure:

• Cell Preparation: Culture cells to the desired confluency in a live-cell imaging dish.

• Staining: Prepare a working solution of FM4-64 in pre-warmed culture medium (final concentration typically 2-10 µM).

• Remove the existing medium from the cells and replace it with the FM4-64 containing medium.

• Incubation: Incubate the cells with the dye. The incubation time will vary depending on the cell type and the specific endocytic pathway being investigated (from a few minutes to over an hour). For time-course experiments, imaging can begin immediately after dye addition.

• Washing (Optional for Pulse-Chase): For pulse-chase experiments, after the desired labeling period, wash the cells with fresh, dye-free medium to remove the dye from the plasma membrane and follow the internalized vesicles.

• Imaging: Acquire images using a confocal or fluorescence microscope. For dynamic studies, a time-lapse series should be captured.

• Data Analysis: Quantify the fluorescence intensity, number, and size of intracellular puncta using image analysis software.

Protocol 2: Sample Preparation for Transmission Electron Microscopy (TEM)

Materials:

• Primary fixative (e.g., 2.5% glutaraldehyde in 0.1 M cacodylate buffer)

• Secondary fixative (e.g., 1% osmium tetroxide)

• Ethanol series (e.g., 50%, 70%, 90%, 100%) for dehydration

• Propylene oxide (transitional solvent)

• Epoxy resin

• Uranyl acetate and lead citrate for staining

• Ultramicrotome

• TEM grids

Procedure:

• Primary Fixation: Fix the cells with the primary fixative for at least 1 hour at room temperature or overnight at 4°C.

• Washing: Wash the fixed cells with buffer (e.g., 0.1 M cacodylate buffer).

• Secondary Fixation: Post-fix the cells with the secondary fixative for 1 hour at room temperature. This step enhances membrane contrast.

• Washing: Wash the cells with distilled water.

• Dehydration: Dehydrate the samples through a graded series of ethanol.

• Infiltration: Infiltrate the samples with a mixture of propylene oxide and epoxy resin, gradually increasing the concentration of the resin.

• Embedding and Polymerization: Embed the samples in pure epoxy resin and polymerize at 60°C for 48 hours.

• Sectioning: Cut ultrathin sections (60-90 nm) using an ultramicrotome.

• Staining: Mount the sections on TEM grids and stain with uranyl acetate and lead citrate to enhance contrast.

• Imaging: Image the sections using a transmission electron microscope.

• Data Analysis: Analyze the electron micrographs to identify and quantify endocytic structures.

Signaling Pathways and Logical Relationships

The process of FM4-64 internalization and its correlation with the ultrastructural details observed by EM can be represented as a logical flow.

References

• 1. Microinjecting FM4-64 validates it as a marker of the endocytic pathway in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Live cell imaging of FM4-64, a tool for tracing the endocytic pathways in Arabidopsis root cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Confocal microscopy of FM4-64 as a tool for analysing endocytosis and vesicle trafficking in living fungal hyphae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative correlative microscopy reveals the ultrastructural distribution of endogenous endosomal proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. davidmoore.org.uk [davidmoore.org.uk]

Safety & Regulatory Compliance

Navigating the Safe Disposal of FM4-64: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing the fluorescent dye FM4-64, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This guide provides essential information on the safe handling and disposal of FM4-64, including its key properties and a step-by-step disposal protocol.

Key Properties of FM4-64

Understanding the chemical and physical characteristics of FM4-64 is fundamental to its safe handling. The following table summarizes its key quantitative data.

Property	Value
Molecular Formula	C30H45Br2N3
Molecular Weight	607.51 g/mol
Excitation Maximum	~515 nm
Emission Maximum	~640 nm

Protocol for Proper Disposal of FM4-64

Disclaimer: This disposal protocol is a general guideline based on best practices for chemical waste management. Always consult the official Safety Data Sheet (SDS) provided by the manufacturer and your institution's Environmental Health and Safety (EHS) department for specific disposal requirements.

Step 1: Personal Protective Equipment (PPE)

Before handling FM4-64 for disposal, ensure you are wearing appropriate PPE:

• Safety glasses or goggles

• Lab coat

• Chemical-resistant gloves (e.g., nitrile)

Step 2: Segregation of Waste

Properly segregate waste containing FM4-64 to prevent accidental mixing with incompatible chemicals. Waste streams will typically include:

• Unused or expired FM4-64 solutions

• Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves)

• Aqueous solutions from experimental washes

Step 3: Containment of Waste

• Unused/Expired Solutions: Collect all unused or expired FM4-64 solutions in a clearly labeled, sealed, and chemical-resistant waste container. The label should include "Hazardous Waste," "FM4-64," and the primary solvent (e.g., DMSO, water).

• Contaminated Solid Waste: Place all contaminated solid materials into a designated, sealed hazardous waste bag or container.

• Aqueous Waste: Collect all aqueous solutions containing FM4-64 in a separate, clearly labeled hazardous waste container.

Step 4: Storage of Waste

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure area away from incompatible materials. Follow your institution's guidelines for temporary storage of chemical waste.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal contractor. Provide them with all necessary information about the waste contents.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of FM4-64.

Essential Safety and Handling of FM4-64 for Laboratory Professionals

Providing critical, immediate safety protocols and operational guidance for the handling and disposal of the fluorescent dye FM4-64, this document serves as a vital resource for researchers, scientists, and drug development professionals. Adherence to these procedures is paramount for ensuring personal safety and maintaining a secure laboratory environment.

FM4-64 is a lipophilic styryl dye widely used for imaging plasma membranes and tracking endocytosis in living cells. While an invaluable tool in cellular analysis, proper handling and disposal are crucial to mitigate any potential risks. This guide outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and compliant disposal plans.

Personal Protective Equipment (PPE) for Handling FM4-64

Although the Safety Data Sheet (SDS) for a commercially available FM4-64 product, BioTracker 640 Red C2(FM4-64) Synaptic Dye, indicates that it does not meet the criteria for GHS hazard classification, standard laboratory best practices for handling chemical substances should always be observed.[1] Furthermore, since FM4-64 is commonly dissolved in Dimethyl Sulfoxide (DMSO), a solvent known for its ability to penetrate the skin, specific precautions related to DMSO must be taken.

The following table summarizes the recommended PPE for handling FM4-64, particularly when in a DMSO solution.

PPE Category	Item	Specifications and Rationale
Hand Protection	Gloves	Butyl rubber or neoprene gloves are recommended. Standard nitrile gloves may offer limited protection against DMSO and should be avoided for prolonged contact. Always inspect gloves for integrity before use.
Eye Protection	Safety Goggles	Chemical splash goggles should be worn to protect against accidental splashes of FM4-64 solutions.
Body Protection	Laboratory Coat	A standard, fully-fastened laboratory coat should be worn to protect skin and clothing from contamination.

Operational Protocol for FM4-64 Handling

A systematic workflow is essential for the safe handling of FM4-64 from preparation to disposal. The following diagram illustrates the key steps to be followed.

Caption: Workflow for the safe handling of FM4-64.

Detailed Experimental Protocols

Stock Solution Preparation: FM4-64 is typically prepared as a stock solution in DMSO at a concentration of 1 to 5 mM. Due to the properties of DMSO, this should be done in a well-ventilated area or a chemical fume hood.

Working Solution Preparation: The stock solution is then diluted to a working concentration, usually in the range of 1 to 10 µM, in an appropriate buffer such as PBS or a serum-free medium.

Disposal Plan

Proper disposal of FM4-64 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Liquid Waste:

• All solutions containing FM4-64, including stock solutions, working solutions, and the initial rinses of contaminated containers, should be collected as hazardous chemical waste.

• Waste should be stored in a clearly labeled, sealed, and chemically compatible container. The label should include "Hazardous Waste," the full chemical name "FM4-64," and the solvent used (e.g., DMSO).

• Do not dispose of FM4-64 solutions down the drain.

Solid Waste:

• Items contaminated with FM4-64, such as pipette tips, gloves, and culture plates, should be collected in a designated hazardous waste container for solids.

• This container should also be clearly labeled with "Hazardous Waste" and indicate the presence of FM4-64.

Disposal Pathway:

• All collected hazardous waste containing FM4-64 should be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

• Consult your local and institutional regulations for specific disposal requirements.

References

• 1. merckmillipore.com [merckmillipore.com]